2-Bromo-5-chloroaniline

• CAS: 823-57-4

Core Science & Biosynthesis

2-Bromo-5-chloroaniline physical and chemical properties

An In-depth Technical Guide to 2-Bromo-5-chloroaniline

Introduction

2-Bromo-5-chloroaniline is a halogenated aromatic amine that serves as a versatile and important building block in organic synthesis.[1][2] Identified by the CAS number 823-57-4, its chemical structure features a benzene (B151609) ring substituted with a bromine atom at the 2-position, a chlorine atom at the 5-position, and an amino group at the 1-position.[3] This unique substitution pattern provides multiple reactive sites, making it a valuable intermediate in the production of pharmaceuticals, agrochemicals, dyes, and pigments.[1][2] This guide provides a comprehensive overview of its physical and chemical properties, a detailed experimental protocol for its synthesis, and its applications for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

2-Bromo-5-chloroaniline is typically a white to off-white or brown crystalline solid or powder at room temperature.[1][3] It is sparingly soluble in water but shows good solubility in organic solvents such as methanol (B129727), ethanol, acetone, and dimethylformamide.[3][4][5]

Table 1: Physical and Spectroscopic Properties of 2-Bromo-5-chloroaniline

Property	Value	Source
Identifiers
CAS Number	823-57-4	[1][3][4]
Molecular Formula	C₆H₅BrClN	[2][3][4]
Molecular Weight	206.47 g/mol	[2][3][4]
IUPAC Name	2-bromo-5-chloroaniline	[2][6]
InChI	InChI=1S/C6H5BrClN/c7-5-2-1-4(8)3-6(5)9/h1-3H,9H2	[3][6]
InChIKey	NLEZSQHAFMZAGU-UHFFFAOYSA-N	[3][6]
Canonical SMILES	C1=CC(=C(C=C1Cl)N)Br	[6]
Physical Properties
Appearance	White to brown powder or lump	[1][3][7]
Melting Point	38 °C	[1][5][8]
Boiling Point	128 °C at 7 mmHg	[1][8]
Density (Predicted)	1.722 ± 0.06 g/cm³	[1][8]
Water Solubility	Sparingly soluble	[3][9]
Solubility in Organic Solvents	Soluble in Methanol	[3][4][5][8]
pKa (Predicted)	1.48 ± 0.10	[3]
Spectroscopic Data
IR and Mass Spectra	Available in databases	[6][10][11]

Chemical Reactivity and Applications

2-Bromo-5-chloroaniline is a key intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry for creating biologically active agents and heterocyclic compounds.[3] The amino group (-NH2) allows for condensation and coupling reactions, while the bromo and chloro substituents provide sites for selective substitution and cross-coupling reactions, such as the Buchwald-Hartwig amination or Suzuki coupling.[2][3]

Its applications include:

• Pharmaceuticals: It serves as a starting material for synthesizing compounds with potential antimicrobial, anti-inflammatory, or anticancer properties.[2] For example, it can be used to produce urea (B33335) derivatives that act as fatty-acid binding protein (FABP) inhibitors.[12]

• Agrochemicals: It is an intermediate in the development of herbicides, insecticides, and fungicides.[2]

• Dyes and Pigments: The aromatic amine functionality makes it useful for producing specialty dyes.[2][3]

• Material Science: It is employed in research for synthesizing functionalized polymers and electronic materials.[2]

Below is a diagram illustrating the role of 2-Bromo-5-chloroaniline as a synthetic intermediate.

Caption: Key reaction pathways and applications of 2-Bromo-5-chloroaniline.

Experimental Protocols

A common method for the laboratory-scale synthesis of 2-Bromo-5-chloroaniline involves the reduction of 1-bromo-4-chloro-2-nitrobenzene.[1][4]

Synthesis via Reduction of 1-bromo-4-chloro-2-nitrobenzene[1][4][8]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol)

• Methanol (2.5 L)

• Ammonium (B1175870) formate (B1220265) (303 g, 4.81 mol)

• Zinc powder (155 g, 2.36 mol)

• Water (500 mL)

• Diethyl ether

• Anhydrous sodium sulfate

• Dichloromethane

• Hexane (B92381)

• Silica (B1680970) gel

• Celite (Diatomaceous earth)

Procedure:

• Dissolve 1-bromo-4-chloro-2-nitrobenzene in 2.5 L of methanol in a suitable reaction vessel.

• Gently heat the solution to 50 °C using a water bath.

• Slowly add a solution of ammonium formate in 500 mL of water to the reaction mixture.

• Carefully add zinc powder in small portions. The addition should be controlled to manage the exothermic reaction and maintain a steady reflux.

• After the addition of zinc is complete, monitor the reaction until completion.

• Cool the mixture to room temperature and filter it through a pad of Celite.

• Concentrate the filtrate under reduced pressure until a two-phase mixture of red oil and water appears.

• Extract the product with diethyl ether (5 x 200 mL).

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Decant the solution and concentrate it under reduced pressure to obtain a reddish-brown oil.

• Redissolve the oil in 150 mL of a dichloromethane/hexane mixture and filter it through a short column of silica gel.

• Concentrate the filtrate under reduced pressure.

• Add 200 mL of hexane and cool the mixture in a dry ice bath to precipitate the product.

• Collect the resulting light yellow solid by vacuum filtration to yield 2-bromo-5-chloroaniline.

The following diagram outlines the experimental workflow for this synthesis.

Caption: Experimental workflow for the synthesis of 2-Bromo-5-chloroaniline.

Safety and Handling

2-Bromo-5-chloroaniline is considered a hazardous chemical.[3] It is harmful if swallowed, inhaled, or in contact with skin, and it causes skin and serious eye irritation.[5][6] Prolonged or repeated exposure may lead to adverse health effects.[3]

GHS Hazard Statements: [6]

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

Precautionary Measures: [5]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

It is crucial to handle this chemical in a well-ventilated area using appropriate personal protective equipment (PPE), including gloves, safety goggles, and protective clothing.[3] Store in a cool, dry place under an inert atmosphere (nitrogen or argon) at 2–8 °C.[3][4][8]

References

• 1. benchchem.com [benchchem.com]
• 2. srinichem.com [srinichem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 2-BROMO-5-CHLOROANILINE | 823-57-4 [m.chemicalbook.com]
• 5. 823-57-4 2-Bromo-5-chloroaniline AKSci W8615 [aksci.com]
• 6. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Bromo-5-chloroaniline | CymitQuimica [cymitquimica.com]
• 8. 2-BROMO-5-CHLOROANILINE CAS#: 823-57-4 [m.chemicalbook.com]
• 9. parchem.com [parchem.com]
• 10. dev.spectrabase.com [dev.spectrabase.com]
• 11. 2-Bromo-4-chloroaniline [webbook.nist.gov]
• 12. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]

Synthesis of 2-Bromo-5-chloroaniline: A Technical Guide to the Reduction of 1-Bromo-4-chloro-2-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the chemical synthesis of 2-Bromo-5-chloroaniline, a key intermediate in the development of pharmaceuticals and other complex organic molecules. The primary transformation discussed is the selective reduction of the nitro group of 1-bromo-4-chloro-2-nitrobenzene. This document provides a comparative analysis of common and effective reduction methodologies, complete with detailed experimental protocols, quantitative data, and process visualizations to aid in laboratory application.

Introduction

2-Bromo-5-chloroaniline is a substituted aromatic amine widely utilized as a building block in organic synthesis. Its utility stems from the distinct electronic and steric properties conferred by the halogen and amine substituents, which allow for selective functionalization in the construction of more complex molecular architectures, particularly in medicinal chemistry and materials science.[1] The most direct and common route to this compound is the reduction of its nitro precursor, 1-bromo-4-chloro-2-nitrobenzene. This transformation is a cornerstone reaction in organic synthesis, and several methods have been established, each with unique advantages concerning yield, selectivity, cost, and environmental impact.

This guide focuses on three prevalent and reliable methods for this reduction:

• Bechamp Reduction: Utilizing iron metal in an acidic medium.

• Stannous Chloride Reduction: Employing tin(II) chloride as the reductant.

• Zinc Reduction: Using zinc powder with a hydrogen donor like ammonium (B1175870) formate (B1220265).

These methods are particularly advantageous as they generally preserve the carbon-halogen bonds, a common challenge with other techniques like catalytic hydrogenation which can lead to dehalogenation.[2]

Core Principle: Aromatic Nitro Group Reduction

The conversion of an aromatic nitro compound to its corresponding aniline (B41778) is a six-electron reduction. The general pathway, irrespective of the specific metal reductant, proceeds through several intermediates. The nitro group (-NO₂) is sequentially reduced to a nitroso group (-NO) and then to a hydroxylamine (B1172632) (-NHOH), which is finally reduced to the amine (-NH₂).[3][4]

The choice of reducing agent and reaction conditions is critical to ensure high yield and purity, preventing the formation of side products such as azoxy, azo, or hydrazo compounds, and avoiding the reduction of other sensitive functional groups present on the aromatic ring.[5]

Comparative Data of Reduction Methods

The following table summarizes the key quantitative parameters for the described synthesis methods, allowing for an at-a-glance comparison to inform methodology selection.

Parameter	Method A: Iron / HCl (Bechamp Reduction)	Method B: Tin(II) Chloride / HCl	Method C: Zinc / Ammonium Formate
Primary Reagents	Iron powder, Hydrochloric Acid (catalytic)	Tin(II) chloride dihydrate, HCl	Zinc powder, Ammonium formate
Solvent	Ethanol (B145695) / Water	Ethanol or Ethyl Acetate (B1210297)	Methanol / Water
Temperature	Reflux (approx. 80-100 °C)	Room Temperature to Reflux (25-78 °C)	50 °C to Reflux
Reaction Time	1–4 hours	1–3 hours	1-2 hours
Reported Yield	Good to Excellent (Typically >85%)	High to Quantitative (Often >90%)	Excellent (Typically >90%)
Work-up Complexity	Moderate (Filtration of iron salts)	Moderate (Tin salts can be problematic)[2]	Simple (Filtration and extraction)
Selectivity	High for nitro group over halogens	High for nitro group over halogens[6]	High for nitro group over halogens[7]
Cost & Safety	Cost-effective; exothermic reaction	More expensive; tin is a heavy metal	Moderate cost; manageable exotherm

Detailed Experimental Protocols

The following protocols are representative procedures for the synthesis of 2-Bromo-5-chloroaniline from 1-bromo-4-chloro-2-nitrobenzene. Standard laboratory safety precautions should be followed at all times.

Protocol A: Reduction using Iron and Hydrochloric Acid (Bechamp Reduction)

This classic method is cost-effective and robust for large-scale synthesis. The reaction is heterogeneous and requires efficient stirring.[8]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Iron powder (fine grade)

• Ethanol

• Water

• Concentrated Hydrochloric Acid (HCl)

• Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide (B78521) (NaOH) solution

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Celite®

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, prepare a suspension of 1-bromo-4-chloro-2-nitrobenzene (1.0 eq) and iron powder (3-5 eq) in a 4:1 (v/v) mixture of ethanol and water.

• To this vigorously stirred suspension, add a catalytic amount of concentrated hydrochloric acid (approx. 0.1-0.2 eq).

• Heat the reaction mixture to reflux (80-100 °C). The reaction is often exothermic and may require initial cooling to control the rate.

• Maintain reflux with vigorous stirring for 1-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• After completion, cool the mixture to room temperature.

• Filter the suspension through a pad of Celite® to remove the iron powder and iron oxide sludge. Wash the filter cake thoroughly with ethanol or ethyl acetate.

• Combine the filtrates and concentrate under reduced pressure to remove the solvent.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium carbonate or dilute sodium hydroxide to neutralize any remaining acid.

• Separate the organic layer, wash with water and then brine, dry over anhydrous sodium sulfate, and filter.

• Evaporate the solvent under reduced pressure to yield the crude 2-Bromo-5-chloroaniline, which can be further purified by column chromatography or recrystallization.[8]

Protocol B: Reduction using Tin(II) Chloride

This method is known for its mild conditions and high chemoselectivity, making it suitable for substrates with other sensitive functional groups.[6][8]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol or Ethyl Acetate

• 2 M Potassium hydroxide (KOH) or Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 1-bromo-4-chloro-2-nitrobenzene (1.0 eq) in ethanol or ethyl acetate (10-20 mL per gram of substrate).

• Add Tin(II) chloride dihydrate (4-5 eq) to the solution.

• Stir the reaction mixture at room temperature. If the reaction is slow, it can be heated to reflux (up to 78 °C).

• Monitor the reaction by TLC or LC-MS until all the starting material has been consumed (typically 1-3 hours).

• Cool the reaction mixture to room temperature.

• Carefully quench the reaction by the slow addition of a 2 M KOH or saturated NaHCO₃ solution until the pH is basic (pH > 8). A thick white precipitate of tin salts will form.

• Extract the entire mixture with ethyl acetate (3x the volume of the reaction mixture). The tin salts can make phase separation difficult; vigorous stirring and allowing the mixture to settle can help.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to afford the crude 2-Bromo-5-chloroaniline. Purify the product by column chromatography or recrystallization as needed.[8]

Protocol C: Reduction using Zinc and Ammonium Formate

This method offers a rapid and selective reduction under relatively mild conditions. Ammonium formate acts as a convenient in-situ source of hydrogen.

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Zinc powder

• Ammonium formate (HCOONH₄)

• Methanol

• Water

• Diethyl ether or Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a suitable reaction vessel, dissolve 1-bromo-4-chloro-2-nitrobenzene (1.0 eq) in methanol.

• Gently heat the solution to 50 °C.

• Slowly add a solution of ammonium formate (approx. 8 eq) in water to the reaction mixture.

• Carefully add zinc powder (approx. 4 eq) in small portions. The addition should be controlled to manage the exothermic reaction and maintain a steady temperature.

• After the zinc addition is complete, continue to stir the mixture at 50 °C until the reaction is complete as monitored by TLC.

• Cool the reaction mixture and filter to remove excess zinc and zinc salts.

• Extract the filtrate multiple times with diethyl ether or ethyl acetate.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude 2-Bromo-5-chloroaniline. The product can be purified further if necessary.

Visualized Pathways and Workflows

Reaction Mechanism: Stepwise Nitro Group Reduction

The reduction of the nitro group to an amine by a dissolving metal reductant (M) in an acidic medium is a multi-step process involving a series of proton and electron transfers.

Caption: Generalized mechanism for the reduction of an aromatic nitro group.

General Experimental Workflow

The overall laboratory process, from starting materials to the purified product, follows a standard sequence of reaction, workup, and purification.

Caption: General experimental workflow for the synthesis and purification.

References

• 1. spectrabase.com [spectrabase.com]
• 2. reddit.com [reddit.com]
• 3. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]
• 4. Béchamp reduction - Wikipedia [en.wikipedia.org]
• 5. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SnCl2 reduction of Nitro , Hive Novel Discourse [chemistry.mdma.ch]
• 7. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Molecular Structure and Applications of 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-chloroaniline is a halogenated aromatic amine that serves as a pivotal building block in synthetic organic chemistry.[1][2][3] Its unique molecular architecture, featuring a benzene (B151609) ring substituted with bromine, chlorine, and an amino group, provides multiple reactive sites for the construction of complex molecules.[2] This guide offers a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis, and its significant applications, particularly in the realms of medicinal chemistry and materials science.

Molecular Structure and Properties

2-Bromo-5-chloroaniline, with the chemical formula C₆H₅BrClN, is an organic compound featuring a benzene ring substituted with a bromine atom at the 2-position, a chlorine atom at the 5-position, and an amino group at the 1-position.[1] This substitution pattern is key to its utility in further chemical transformations.[3]

At room temperature, it typically presents as a white to off-white or brown crystalline solid or powder.[1][2] While it has limited solubility in water, it is soluble in various organic solvents, including methanol (B129727), ethanol, acetone, and dimethylformamide.[1][2]

Identifiers and Descriptors

Identifier	Value
IUPAC Name	2-bromo-5-chloroaniline[4]
CAS Number	823-57-4[2][4]
Molecular Formula	C₆H₅BrClN[2][3][4]
SMILES	C1=CC(=C(C=C1Cl)N)Br[4]
InChI	InChI=1S/C6H5BrClN/c7-5-2-1-4(8)3-6(5)9/h1-3H,9H2[4]
InChIKey	NLEZSQHAFMZAGU-UHFFFAOYSA-N[4]

Physicochemical Properties

Property	Value	Source
Molecular Weight	206.47 g/mol	[2][3][4]
Monoisotopic Mass	204.92939 Da	[1]
Melting Point	38 °C	[2]
Boiling Point	128 °C at 7 mmHg	[2][5]
Density (Predicted)	1.722 ± 0.06 g/cm³	[2][5]
Flash Point	114.5 °C	[2]
pKa (Predicted)	1.48 ± 0.10	[1]
Topological Polar Surface Area	26 Ų	[1]

Experimental Protocols

Synthesis of 2-Bromo-5-chloroaniline

A prevalent method for the synthesis of 2-Bromo-5-chloroaniline is through the reduction of 1-bromo-4-chloro-2-nitrobenzene.[2][6]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Methanol

• Ammonium (B1175870) formate (B1220265)

• Zinc powder

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Dichloromethane

• Hexane (B92381)

• Silica (B1680970) gel[2][6]

Procedure:

• Dissolve 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol) in 2.5 L of methanol in a suitable reaction vessel.[2][6]

• Gently heat the solution to 50 °C using a water bath.[2][6]

• Slowly add a solution of ammonium formate (303 g, 4.81 mol) in 500 mL of water to the reaction mixture.[2][6]

• Carefully add zinc powder (155 g, 2.36 mol) in small portions, controlling the addition to manage the exothermic reaction and maintain a steady reflux.[2][6]

• After the addition of zinc is complete, continue to monitor the reaction until its completion.[2]

• Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of diatomaceous earth.[5]

• Concentrate the filtrate under reduced pressure until a two-phase mixture of a red oil and water is observed.[5]

• Extract the product with diethyl ether (5 x 200 mL).[2][6]

• Combine the organic phases and dry them over anhydrous sodium sulfate.[2][6]

• Decant the solution and concentrate it under reduced pressure to obtain a reddish-brown oil.[2][6]

• Redissolve the oil in 150 mL of a dichloromethane/hexane mixture and filter it through a short column of silica gel.[2][6]

• Concentrate the filtrate under reduced pressure to yield an orange-colored oil.[2][6]

• Add 200 mL of hexane and cool the mixture in a dry ice bath to precipitate 2-bromo-5-chloroaniline as a light yellow solid.[6]

• Collect the solid by vacuum filtration.[6]

Spectroscopic Data

Infrared (IR) Spectroscopy

The IR spectrum of 2-Bromo-5-chloroaniline has been characterized.[4] Data is available from sources such as the Bio-Rad Laboratories, Inc. collection, with spectra obtained using techniques like Attenuated Total Reflectance (ATR) on a Bruker Tensor 27 FT-IR instrument.[4]

Mass Spectrometry (MS)

Mass spectrometry data for 2-Bromo-5-chloroaniline is available, typically obtained through electron ionization (EI) with gas chromatography (GC) as the separation technique.[7][8]

Applications in Research and Development

2-Bromo-5-chloroaniline is a versatile intermediate with significant applications in the synthesis of a wide range of valuable compounds.[3][9]

Pharmaceutical Synthesis

This compound serves as a crucial starting material for the synthesis of various biologically active molecules.[1][3] Its halogenated structure is particularly useful for preparing compounds with potential antimicrobial, anti-inflammatory, and anticancer properties.[3] It is a key intermediate in the development of fatty-acid binding protein (FABP) inhibitors and compounds with antitumor activity.[9][10]

Agrochemicals

In the agrochemical industry, 2-Bromo-5-chloroaniline is used as an intermediate in the production of herbicides, insecticides, and fungicides.[3][10] The presence of both bromine and chlorine atoms can enhance the biological activity of the final products against pests and weeds.[3]

Dyes and Pigments

The aromatic amine functionality of 2-Bromo-5-chloroaniline makes it a useful component in the manufacturing of specialty dyes and pigments for textiles and coatings.[1][3]

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Bromo-5-chloroaniline from 1-bromo-4-chloro-2-nitrobenzene.

Caption: Synthesis of 2-Bromo-5-chloroaniline.

Logical Relationship of Applications

This diagram shows the role of 2-Bromo-5-chloroaniline as a key intermediate leading to various applications.

Caption: Applications of 2-Bromo-5-chloroaniline.

Safety and Handling

2-Bromo-5-chloroaniline is considered a hazardous chemical.[1] It may cause skin and eye irritation and is harmful if swallowed or inhaled.[1] It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment, including gloves and safety glasses.[1][3] Store in a cool, dry place under an inert atmosphere (nitrogen or argon) at 2–8 °C.[1][5]

References

• 1. Page loading... [guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. srinichem.com [srinichem.com]
• 4. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-BROMO-5-CHLOROANILINE CAS#: 823-57-4 [m.chemicalbook.com]
• 6. 2-BROMO-5-CHLOROANILINE | 823-57-4 [m.chemicalbook.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. dev.spectrabase.com [dev.spectrabase.com]
• 9. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]
• 10. nbinno.com [nbinno.com]

Solubility of 2-Bromo-5-chloroaniline in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Bromo-5-chloroaniline is a key intermediate in the synthesis of pharmaceuticals and other complex organic molecules.[1] A thorough understanding of its solubility in various organic solvents is critical for reaction optimization, purification, and formulation development. This technical guide provides a comprehensive framework for determining the solubility of 2-Bromo-5-chloroaniline. While qualitative solubility information is available, a comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data for 2-Bromo-5-chloroaniline in a range of common organic solvents. This highlights a significant knowledge gap. Therefore, this document details a robust experimental protocol based on the widely accepted isothermal shake-flask method, coupled with High-Performance Liquid Chromatography (HPLC) for accurate quantification. This guide is intended to enable researchers to generate reliable and reproducible solubility data in-house.

Introduction

Framework for Quantitative Solubility Data Presentation

To facilitate standardized data collection and comparison, it is recommended that experimental solubility data for 2-Bromo-5-chloroaniline be recorded in a structured format. The following table provides a template for presenting such data.

Table 1: Solubility of 2-Bromo-5-chloroaniline in Various Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)	Method of Analysis	Notes
Methanol (B129727)
Ethanol (B145695)
Acetone
Ethyl Acetate
Dichloromethane
Acetonitrile (B52724)
Toluene
N,N-Dimethylformamide (DMF)
Dimethyl Sulfoxide (DMSO)
n-Hexane

Experimental Protocol: Isothermal Shake-Flask Method

The gold standard for determining thermodynamic solubility is the isothermal shake-flask method.[4] This method measures the concentration of a saturated solution of the compound in a given solvent at equilibrium.[4]

Materials and Equipment

• 2-Bromo-5-chloroaniline (solid, high purity)

• Selected organic solvents (HPLC grade)

• Glass vials with screw caps

• Orbital shaker or rotator in a temperature-controlled incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size)[5]

Procedure

• Preparation of a Supersaturated Solution: Add an excess amount of solid 2-Bromo-5-chloroaniline to a glass vial. The excess solid is crucial to ensure that equilibrium with a saturated solution is achieved.

• Solvent Addition: Add a known volume of the desired organic solvent to the vial.

• Equilibration: Tightly cap the vials and place them in an orbital shaker within a temperature-controlled environment (e.g., 25 °C). The mixture should be agitated for a sufficient period, typically 24 to 72 hours, to ensure that a true equilibrium is reached.[4]

• Phase Separation: After the equilibration period, let the vials stand undisturbed to allow the undissolved solid to settle. Centrifugation can be used to facilitate a more complete separation of the solid and liquid phases.[4]

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring that no solid particles are disturbed. Immediately filter the aliquot through a syringe filter to remove any remaining microscopic particles.[4]

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the concentration of 2-Bromo-5-chloroaniline in the diluted sample using a validated HPLC-UV method. A calibration curve prepared with known concentrations of the compound is required for accurate quantification.[4][5]

Analytical Method: High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a powerful technique for the separation and quantification of substituted anilines.[5]

Chromatographic Conditions

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).[5]

• Mobile Phase: A mixture of acetonitrile or methanol and water is commonly used.[5] The exact ratio should be optimized to achieve good separation and a reasonable retention time. For example, a starting point could be 60:40 (v/v) acetonitrile:water.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where 2-Bromo-5-chloroaniline exhibits strong absorbance.

• Column Temperature: Maintained at a constant temperature, for instance, 30 °C.[6]

Calibration Curve

• Prepare a series of standard solutions of 2-Bromo-5-chloroaniline of known concentrations in the solvent of interest.

• Inject each standard solution into the HPLC system and record the peak area.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Use the linear regression equation from the calibration curve to determine the concentration of 2-Bromo-5-chloroaniline in the diluted saturated samples.[5]

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the solubility of 2-Bromo-5-chloroaniline.

Caption: Experimental workflow for determining the solubility of 2-Bromo-5-chloroaniline.

References

• 1. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 2-BROMO-5-CHLOROANILINE CAS#: 823-57-4 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and disposal of 2-Bromo-5-chloroaniline (CAS No. 823-57-4), a versatile halogenated aromatic amine used as a building block in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1][2] Due to its potential hazards, strict adherence to safety protocols is essential when working with this compound.

Physicochemical and Toxicological Properties

2-Bromo-5-chloroaniline is a crystalline solid, typically appearing as a white to off-white or brown powder or lump.[2] It is sparingly soluble in water but soluble in organic solvents such as methanol.[2]

Table 1: Physicochemical Properties of 2-Bromo-5-chloroaniline

Property	Value	Reference(s)
CAS Number	823-57-4	[2]
Molecular Formula	C₆H₅BrClN	[2][3]
Molecular Weight	206.47 g/mol	[2][3]
Appearance	White to off-white or brown crystalline solid/powder	[2]
Melting Point	38 °C	[2]
Boiling Point	128 °C at 7 mmHg	[2]
Density	1.722 ± 0.06 g/cm³ (Predicted)	[2]
Flash Point	114.5 °C	[2]
Solubility	Sparingly soluble in water, soluble in methanol	[2]

Table 2: GHS Hazard Classification for 2-Bromo-5-chloroaniline

Hazard Class	Category	Hazard Statement	Reference(s)
Acute Toxicity, Oral	4	H302: Harmful if swallowed	[3]
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin	[3]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled	[3]
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[3]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation	[3]

Hazard Identification and Risk Assessment

2-Bromo-5-chloroaniline is classified as harmful if swallowed, in contact with skin, or if inhaled.[3] It also causes skin and serious eye irritation.[3] Prolonged or repeated exposure may lead to adverse health effects.[1] A thorough risk assessment should be conducted before handling this chemical.

References

• 1. srinichem.com [srinichem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 2-Bromo-5-chloroaniline: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the spectroscopic data for 2-Bromo-5-chloroaniline, a key intermediate in the development of pharmaceuticals and other advanced materials. The document, intended for researchers, scientists, and professionals in the field of drug development, offers a comprehensive overview of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, complete with detailed experimental protocols and data visualizations to facilitate research and development.

Introduction

2-Bromo-5-chloroaniline is a substituted aromatic amine whose structural integrity is paramount in its synthetic applications. Spectroscopic analysis provides the definitive fingerprint for its identification and purity assessment. This guide presents a consolidated repository of its ¹H NMR, ¹³C NMR, FT-IR, and MS data, ensuring a reliable reference for quality control and structural confirmation.

Spectroscopic Data

The spectroscopic data for 2-Bromo-5-chloroaniline has been compiled and organized into the following tables for clarity and ease of comparison.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Table 1: ¹H NMR Spectroscopic Data for 2-Bromo-5-chloroaniline (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.28	d	~2.3	H-6
~6.75	dd	~8.5, 2.3	H-4
~6.59	d	~8.5	H-3
~4.0 (broad s)	s	-	-NH₂

Table 2: ¹³C NMR Spectroscopic Data for 2-Bromo-5-chloroaniline (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Assignment
~145.8	C-1 (C-NH₂)
~134.5	C-5 (C-Cl)
~130.8	C-3
~119.9	C-4
~116.3	C-6
~109.9	C-2 (C-Br)

Infrared (IR) Spectroscopy

Fourier-Transform Infrared (FT-IR) spectroscopy identifies the functional groups present in a molecule through their characteristic vibrational frequencies.

Table 3: FT-IR Spectroscopic Data for 2-Bromo-5-chloroaniline

Wavenumber (cm⁻¹)	Intensity	Assignment
3440 - 3350	Strong, Broad	N-H Stretch (asymmetric & symmetric)
3080 - 3020	Medium	Aromatic C-H Stretch
1620 - 1580	Strong	N-H Bending (Scissoring)
1500 - 1400	Medium-Strong	Aromatic C=C Bending
1300 - 1250	Medium	C-N Stretch
880 - 800	Strong	C-H Out-of-plane Bending
750 - 690	Strong	C-Cl Stretch
650 - 550	Medium	C-Br Stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight and offering insights into its structure.

Table 4: Mass Spectrometry Data for 2-Bromo-5-chloroaniline

m/z	Relative Intensity (%)	Assignment
205/207/209	High	[M]⁺ (Molecular ion)
126/128	Moderate	[M - Br]⁺
90	High	[M - Br - Cl]⁺
63	Moderate	[C₅H₃]⁺

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy

• Sample Preparation: A sample of 2-Bromo-5-chloroaniline (approximately 10-20 mg for ¹H NMR and 50-100 mg for ¹³C NMR) is dissolved in deuterated chloroform (B151607) (CDCl₃, ~0.7 mL) in a 5 mm NMR tube. The solution is filtered if any particulate matter is present.

• Instrumentation: Spectra are acquired on a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition: A standard proton experiment is performed with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. A larger number of scans is typically required due to the low natural abundance of the ¹³C isotope.

FT-IR Spectroscopy

• Sample Preparation: A small amount of the solid 2-Bromo-5-chloroaniline is finely ground with dry potassium bromide (KBr) powder in an agate mortar. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: The spectrum is recorded using a Fourier-Transform Infrared spectrometer.

• Data Acquisition: A background spectrum of the KBr pellet is first recorded, followed by the spectrum of the sample pellet. The spectrum is typically scanned over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: The sample is introduced into the mass spectrometer via a Gas Chromatography (GC) system to ensure separation from any impurities.

• Instrumentation: A GC system coupled to a mass spectrometer with an Electron Ionization (EI) source is used.

• GC Conditions: A non-polar capillary column is used with helium as the carrier gas. The oven temperature is programmed to ramp from a low initial temperature to a final temperature that ensures the elution of the analyte.

• MS Conditions: The mass spectrometer is operated in EI mode at 70 eV. The data is acquired over a mass range of m/z 50-300.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 2-Bromo-5-chloroaniline.

A generalized workflow for the spectroscopic analysis of 2-Bromo-5-chloroaniline.

This guide serves as a foundational resource for the accurate identification and characterization of 2-Bromo-5-chloroaniline, supporting its application in high-purity chemical synthesis and drug development.

An In-depth Technical Guide to the Key Reactive Sites of 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-5-chloroaniline is a versatile halogenated aromatic amine that serves as a crucial building block in the synthesis of a wide range of biologically active molecules, including pharmaceuticals, agrochemicals, and dyes.[1][2] Its synthetic utility stems from the presence of multiple reactive sites: the amino group, the bromine and chlorine substituents, and the aromatic ring itself. Understanding the relative reactivity of these sites is paramount for designing efficient and selective synthetic transformations. This technical guide provides a comprehensive overview of the key reactive sites of 2-Bromo-5-chloroaniline, detailing their reactivity in various organic reactions, supported by experimental protocols and quantitative data.

Introduction

2-Bromo-5-chloroaniline (C₆H₅BrClN) is a substituted aniline (B41778) featuring a bromine atom at the 2-position and a chlorine atom at the 5-position relative to the amino group.[2] This unique substitution pattern imparts distinct chemical properties and provides multiple avenues for functionalization, making it a valuable intermediate in organic synthesis. The principal reactive sites of the molecule are the nucleophilic amino group, the carbon-bromine bond, which is susceptible to metal-catalyzed cross-coupling reactions, and the aromatic ring, which can undergo electrophilic substitution. The chlorine atom is generally less reactive than the bromine atom in cross-coupling reactions.[3]

Key Reactive Sites and Their Transformations

The reactivity of 2-Bromo-5-chloroaniline is governed by the interplay of its functional groups. The amino group is a strong activating group and ortho-, para-director in electrophilic aromatic substitution, while the halogen atoms are deactivating but also ortho-, para-directing. The relative reactivity of the different sites allows for selective transformations under controlled conditions.

The Amino Group (-NH₂)

The amino group at the C1 position is a primary site of reactivity due to its nucleophilic character. It readily participates in a variety of reactions to form amides, sulfonamides, and other N-substituted derivatives.

2.1.1. Acylation Reactions

The amino group can be easily acylated to form amides. This reaction is often used to protect the amino group or to introduce new functional moieties. For instance, coupling with carboxylic acid chlorides or anhydrides in the presence of a base yields the corresponding N-acyl derivatives.[4]

2.1.2. Reactions with Isothiocyanates

2-Bromo-5-chloroaniline reacts with thiophosgene (B130339) in the presence of a base like sodium carbonate to produce 2-bromo-5-chlorophenyl isothiocyanate. This intermediate is valuable for the synthesis of compounds with potential biological activities.[4]

The Carbon-Bromine Bond (C-Br)

The bromine atom at the C2 position is a key site for carbon-carbon and carbon-heteroatom bond formation, primarily through transition metal-catalyzed cross-coupling reactions. The C-Br bond is significantly more reactive than the C-Cl bond in such reactions.[3]

2.2.1. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds by reacting an organohalide with an organoboron compound in the presence of a palladium catalyst and a base. 2-Bromo-5-chloroaniline can be selectively coupled at the bromine position, leaving the chlorine atom intact for subsequent transformations.[5][6]

2.2.2. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling an aryl halide with an amine in the presence of a palladium catalyst. This reaction can be applied to the C-Br bond of 2-Bromo-5-chloroaniline to introduce a new amino substituent.[7][8][9]

The Aromatic Ring

The aromatic ring of 2-Bromo-5-chloroaniline can undergo electrophilic aromatic substitution. The directing effects of the substituents play a crucial role in determining the position of the incoming electrophile. The amino group is a strong ortho-, para-director, while the halogen atoms are also ortho-, para-directing but deactivating.

2.3.1. Nitration

The nitration of anilines is a well-studied electrophilic aromatic substitution. For 2-Bromo-5-chloroaniline, the incoming nitro group is expected to be directed to the positions ortho and para to the strongly activating amino group. The precise regioselectivity will depend on the reaction conditions and the steric hindrance posed by the existing substituents.[10][11]

Quantitative Reactivity Data

Understanding the quantitative aspects of reactivity is crucial for predicting reaction outcomes and optimizing conditions. While specific experimental data for 2-Bromo-5-chloroaniline is limited in the public domain, we can infer its reactivity from data on related compounds and computational studies.

Hammett Substituent Constants

The Hammett equation provides a means to quantify the electronic effect of substituents on the reactivity of aromatic compounds. The substituent constants (σ) for bromine and chlorine can be used to estimate their influence on reaction rates and equilibrium constants.

Substituent	σ_meta	σ_para
-Br	0.39	0.23
-Cl	0.37	0.23
Table 1: Hammett constants for bromo and chloro substituents.

Bond Dissociation Energies (BDEs)

Atomic Partial Charges

Partial charges on the atoms of a molecule can provide insights into its reactivity. Computational methods like Mulliken population analysis can be used to calculate these charges.[15][16] It is expected that the nitrogen atom of the amino group will have a negative partial charge, making it nucleophilic, while the carbon atoms attached to the halogens will have positive partial charges, making them susceptible to nucleophilic attack in the context of metal-catalyzed reactions.

Experimental Protocols

The following are representative experimental protocols for key reactions involving 2-Bromo-5-chloroaniline. These are generalized procedures and may require optimization for specific substrates and scales.

General Protocol for Suzuki-Miyaura Coupling

This protocol describes a typical procedure for the Suzuki-Miyaura coupling of 2-Bromo-5-chloroaniline with a boronic acid.

Materials:

• 2-Bromo-5-chloroaniline

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, 2-3 equivalents)

• Solvent (e.g., Toluene/Water or Dioxane/Water mixture)

Procedure:

• To a reaction vessel, add 2-Bromo-5-chloroaniline, the arylboronic acid, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add the solvent and the palladium catalyst under the inert atmosphere.

• Heat the reaction mixture to 80-100 °C and stir for 2-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[17]

General Protocol for Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 2-Bromo-5-chloroaniline.

Materials:

• 2-Bromo-5-chloroaniline

• Amine (1.1 - 1.5 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-5 mol%)

• Ligand (e.g., Xantphos, BINAP, 2-10 mol%)

• Base (e.g., NaOtBu, K₃PO₄, 1.5-3 equivalents)

• Anhydrous solvent (e.g., Toluene, Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, ligand, and base to a dry reaction vessel.

• Add the 2-Bromo-5-chloroaniline and the amine.

• Add the anhydrous solvent.

• Seal the vessel and heat the reaction mixture to 80-120 °C, stirring for 1-24 hours. Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer and concentrate.

• Purify the product by column chromatography.[1][3]

Signaling Pathways and Logical Relationships (Visualizations)

While 2-Bromo-5-chloroaniline itself is primarily a synthetic intermediate, its derivatives are often designed as bioactive molecules that can interact with biological signaling pathways. For instance, derivatives of substituted anilines have been investigated for their potential to modulate pathways like the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.[18]

Below are Graphviz diagrams illustrating the logical flow of synthetic strategies and a conceptual representation of how a derivative might interact with a signaling pathway.

Caption: Synthetic pathways originating from 2-Bromo-5-chloroaniline.

Caption: Conceptual inhibition of the PI3K/AKT/mTOR pathway by a derivative.

Conclusion

2-Bromo-5-chloroaniline is a highly valuable and versatile building block in modern organic synthesis. Its key reactive sites—the amino group, the carbon-bromine bond, and the aromatic ring—offer a multitude of possibilities for the construction of complex molecular architectures. The differential reactivity of these sites, particularly the preference for transformations at the C-Br bond over the C-Cl bond in cross-coupling reactions, allows for selective and sequential functionalization. A thorough understanding of the reactivity of this molecule, guided by both qualitative principles and quantitative data, is essential for its effective utilization in the development of novel pharmaceuticals and other advanced materials. Further research into the specific quantitative reactivity parameters and the biological activities of its derivatives will undoubtedly continue to expand its applications.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]
• 5. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. par.nsf.gov [par.nsf.gov]
• 9. benchchem.com [benchchem.com]
• 10. Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Benchmark calculations for bond dissociation energies and enthalpy of formation of chlorinated and brominated polycyclic aromatic hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 14. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 15. Mulliken population analysis - Wikipedia [en.wikipedia.org]
• 16. docs.materialsproject.org [docs.materialsproject.org]
• 17. scispace.com [scispace.com]
• 18. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Availability and Research Applications of 2-Bromo-5-chloroaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-chloroaniline is a halogenated aromatic amine that serves as a versatile and readily available building block in organic synthesis.[1] Its unique substitution pattern, featuring both bromine and chlorine atoms on the aniline (B41778) ring, provides multiple reactive sites for the construction of complex molecules, making it a valuable intermediate in the pharmaceutical, agrochemical, and dye industries.[2][3] This technical guide provides a comprehensive overview of the commercial availability of 2-Bromo-5-chloroaniline for research purposes, its physicochemical properties, detailed experimental protocols for its synthesis and key reactions, and its applications in the development of therapeutic agents, particularly Fatty Acid Binding Protein (FABP) inhibitors and antitumor compounds.

Commercial Availability

2-Bromo-5-chloroaniline is commercially available from a variety of chemical suppliers in research-grade purities, typically ranging from 97% to over 99%. It is generally supplied as a white to light brown crystalline solid or powder.[4][5] Pricing varies depending on the supplier, quantity, and purity. Below is a summary of representative commercial sources and their offerings.

Supplier	Purity	Available Quantities	Price (USD)
Supplier A	≥99%	1 kg, 25 kg	$200/kg
Supplier B	95%	Up to 500 kg	$1/kg
Supplier C	99%	Up to 10,000 kg	Varies
Apollo Scientific	98%	5g, 25g, 100g	£15 (5g), £33 (25g), £70 (100g)[6]
Fisher Scientific (TCI)	≥97.0%	1g, 5g, 25g	$18.75/g[7]
CymitQuimica (TCI)	>97.0%	1g, 5g, 25g	€27 (1g), €65 (5g), €187 (25g)[8]
Lab Pro Inc.	Min. 97.0%	5g	Varies[9]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Bromo-5-chloroaniline is presented below.

Property	Value
CAS Number	823-57-4[3]
Molecular Formula	C₆H₅BrClN[3]
Molecular Weight	206.47 g/mol [3]
Appearance	White to brown crystalline solid or powder[4][5]
Melting Point	38 °C[4]
Boiling Point	128 °C at 7 mmHg[4]
Solubility	Soluble in methanol (B129727); sparingly soluble in water[4][5]
InChI Key	NLEZSQHAFMZAGU-UHFFFAOYSA-N[3]
SMILES	C1=CC(=C(C=C1Cl)N)Br[3]

Experimental Protocols

Synthesis of 2-Bromo-5-chloroaniline

A common and reliable method for the laboratory-scale synthesis of 2-Bromo-5-chloroaniline is the reduction of 1-bromo-4-chloro-2-nitrobenzene.[4]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Methanol

• Ammonium (B1175870) formate (B1220265)

• Zinc powder

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Dichloromethane

• Hexane

• Silica (B1680970) gel

Procedure:

• Dissolve 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol) in 2.5 L of methanol in a suitable reaction vessel.

• Gently heat the solution to 50 °C.

• Slowly add a solution of ammonium formate (303 g, 4.81 mol) in 500 mL of water to the reaction mixture.

• Carefully add zinc powder (155 g, 2.36 mol) in small portions to control the exothermic reaction and maintain a steady reflux.

• After the addition of zinc is complete, monitor the reaction for completion.

• Extract the product with diethyl ether (5 x 200 mL).

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Decant the solution and concentrate it under reduced pressure to obtain a reddish-brown oil.

• Redissolve the oil in 150 mL of a dichloromethane/hexane mixture and filter it through a short column of silica gel.

• Concentrate the filtrate under reduced pressure to yield the final product.[4]

Synthesis of 2-Bromo-5-chloroaniline.

Key Synthetic Transformations

2-Bromo-5-chloroaniline is a versatile substrate for various cross-coupling and functionalization reactions, primarily at the bromine and amine positions.

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds. The bromine atom at the 2-position of 2-Bromo-5-chloroaniline readily participates in this palladium-catalyzed reaction with various boronic acids.

General Protocol:

• In a reaction vessel, combine 2-Bromo-5-chloroaniline (1.0 eq), the desired aryl or alkyl boronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0-3.0 eq).

• Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane) and water.

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-100 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

General workflow for Suzuki-Miyaura coupling.

The Buchwald-Hartwig amination allows for the formation of carbon-nitrogen bonds, providing a route to synthesize N-substituted aniline derivatives.

General Protocol:

• In a reaction vessel under an inert atmosphere, combine 2-Bromo-5-chloroaniline (1.0 eq), the desired amine (1.1-1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine (B1218219) ligand (e.g., Xantphos), and a base (e.g., NaOtBu).

• Add an anhydrous, degassed solvent (e.g., toluene, dioxane).

• Heat the reaction mixture at 80-110 °C.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the mixture, filter through celite, and extract the product.

• Dry the organic layer, concentrate, and purify by column chromatography.

General workflow for Buchwald-Hartwig amination.

Applications in Drug Discovery

Fatty Acid Binding Protein (FABP) Inhibitors

2-Bromo-5-chloroaniline is a key starting material for the synthesis of urea (B33335) derivatives that act as inhibitors of Fatty Acid Binding Proteins (FABPs). FABPs are intracellular lipid-binding proteins that play a crucial role in fatty acid uptake, transport, and metabolism.[10] FABP5, in particular, is implicated in cancer progression and inflammation.[2][11][12]

Signaling Pathway of FABP5 Inhibition:

FABP5 is involved in transporting fatty acids and endocannabinoids to their respective metabolic enzymes or nuclear receptors. Inhibition of FABP5 can modulate multiple signaling pathways:

• Endocannabinoid Signaling: FABP5 transports the endocannabinoid anandamide (B1667382) (AEA) to the enzyme fatty acid amide hydrolase (FAAH) for degradation. Inhibition of FABP5 increases the intracellular levels of AEA, leading to enhanced activation of cannabinoid receptors (CB1 and CB2), which can have analgesic and anti-inflammatory effects.

• PPARα Signaling: FABP5 can also deliver fatty acids to the peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that regulates genes involved in lipid metabolism and inflammation.

• Retinoic Acid Signaling: The balance between FABP5 and cellular retinoic acid-binding protein II (CRABP2) determines the fate of retinoic acid (RA). High FABP5 levels shuttle RA to PPARβ/δ, promoting cell proliferation, while higher CRABP2 levels deliver RA to the retinoic acid receptor (RAR), leading to cell differentiation and growth arrest.[10]

• HIF-1α Signaling: In colon cancer, FABP5 has been shown to regulate the stability of hypoxia-inducible factor-1 alpha (HIF-1α), a key transcription factor in cancer cell adaptation to hypoxic conditions.[11]

Signaling pathways modulated by FABP5 inhibition.

Antitumor Agents

2-Bromo-5-chloroaniline serves as a precursor for the synthesis of compounds with potential antitumor activity. One notable application is in the preparation of 2-bromo-5-chlorophenyl isothiocyanate, which can be further elaborated to create inhibitors of the c-Myc/Max/DNA complex.

c-Myc/Max Signaling Pathway:

The c-Myc oncoprotein is a transcription factor that plays a central role in cell proliferation, growth, and apoptosis.[1] For its activity, c-Myc must form a heterodimer with Max. This c-Myc/Max complex then binds to specific DNA sequences known as E-boxes in the promoter regions of target genes, leading to their transcriptional activation.[13][14] Dysregulation of c-Myc is a hallmark of many cancers.[15] Inhibiting the formation of the c-Myc/Max dimer or its binding to DNA is a promising strategy for cancer therapy.

Simplified c-Myc/Max signaling pathway and point of inhibition.

Conclusion

2-Bromo-5-chloroaniline is a commercially accessible and synthetically valuable building block for researchers in organic chemistry and drug discovery. Its dual halogenation provides a platform for selective functionalization through well-established cross-coupling reactions. The utility of this compound is highlighted by its role as a key intermediate in the synthesis of promising therapeutic agents, including FABP inhibitors and antitumor compounds that target the c-Myc/Max signaling pathway. This guide provides a foundational understanding of its properties, availability, and synthetic applications, empowering researchers to leverage this versatile molecule in their scientific endeavors.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Fatty acid-binding protein 5 (FABP5)-related signal transduction pathway in castration-resistant prostate cancer cells: a potential therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Page loading... [guidechem.com]
• 6. 823-57-4 Cas No. | 2-Bromo-5-chloroaniline | Apollo [store.apolloscientific.co.uk]
• 7. 2-Bromo-5-chloroaniline 97.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 8. 2-Bromo-5-chloroaniline | CymitQuimica [cymitquimica.com]
• 9. labproinc.com [labproinc.com]
• 10. Frontiers | The Biological Functions and Regulatory Mechanisms of Fatty Acid Binding Protein 5 in Various Diseases [frontiersin.org]
• 11. Tumor-intrinsic FABP5 is a novel driver for colon cancer cell growth via the HIF-1 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Researchers discover a novel role of protein in important pathways that lead to cancer malignancy | EurekAlert! [eurekalert.org]
• 13. MYC on the Path to Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. creative-diagnostics.com [creative-diagnostics.com]

An In-depth Technical Guide to the Applications of 2-Bromo-5-chloroaniline in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-5-chloroaniline is a versatile dihalogenated aromatic amine that serves as a pivotal building block in modern organic synthesis. Its unique substitution pattern, featuring electronically distinct bromine and chlorine atoms alongside a reactive amino group, provides a scaffold for the strategic construction of complex molecular architectures. This guide offers a comprehensive overview of the chemical properties, synthesis, and significant applications of 2-Bromo-5-chloroaniline, with a particular focus on its utility in the development of pharmaceuticals and other biologically active compounds. Detailed experimental protocols for its synthesis and key transformations, including Suzuki-Miyaura couplings and amide bond formations, are presented. Furthermore, this document provides quantitative data for these reactions and visual workflows to facilitate a deeper understanding of its synthetic utility.

Introduction

2-Bromo-5-chloroaniline (CAS No. 823-57-4) is a key synthetic intermediate characterized by a benzene (B151609) ring substituted with a bromine atom at the 2-position, a chlorine atom at the 5-position, and an amino group at the 1-position.[1] This trifunctional arrangement offers multiple reactive sites, enabling a diverse range of chemical transformations. The differential reactivity of the C-Br and C-Cl bonds, particularly in transition-metal-catalyzed cross-coupling reactions, allows for selective functionalization.[2] The nucleophilic amino group readily participates in reactions such as acylation, alkylation, and diazotization.[1]

These properties make 2-Bromo-5-chloroaniline an important precursor in the synthesis of a wide array of high-value chemical entities, including active pharmaceutical ingredients (APIs), agrochemicals, and specialty dyes and pigments.[3][4] In medicinal chemistry, it is a common starting material for the synthesis of heterocyclic compounds and other scaffolds with potential therapeutic activities, such as antimicrobial, anti-inflammatory, and anticancer agents.[1][3]

Chemical and Physical Properties

2-Bromo-5-chloroaniline is typically a white to light brown crystalline solid at room temperature.[5] It exhibits limited solubility in water but is soluble in various organic solvents, including methanol, ethanol, acetone, and dimethylformamide.[1]

Property	Value	Source(s)
CAS Number	823-57-4	[5][6]
Molecular Formula	C₆H₅BrClN	[5][6]
Molecular Weight	206.47 g/mol	[5][6]
Appearance	White to off-white or brown crystalline solid/powder	[5]
Melting Point	38 °C	[5]
Boiling Point	128 °C at 7 mmHg	[5]
Flash Point	114.5 °C	[5]
Density (Predicted)	1.722 ± 0.06 g/cm³	[5]

Synthesis of 2-Bromo-5-chloroaniline

A prevalent and well-documented method for the laboratory-scale synthesis of 2-Bromo-5-chloroaniline is the reduction of the corresponding nitroaromatic precursor, 1-bromo-4-chloro-2-nitrobenzene.[5]

Experimental Protocol: Reduction of 1-bromo-4-chloro-2-nitrobenzene

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Methanol

• Ammonium (B1175870) formate (B1220265)

• Zinc powder

• Water

• Diethyl ether

• Anhydrous sodium sulfate (B86663)

• Dichloromethane (B109758)

• Hexane (B92381)

• Silica (B1680970) gel

Procedure:

• In a suitable reaction vessel, dissolve 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol) in 2.5 L of methanol.

• Gently warm the solution to 50 °C using a water bath.

• Slowly add a solution of ammonium formate (303 g, 4.81 mol) in 500 mL of water to the reaction mixture.

• Carefully add zinc powder (155 g, 2.36 mol) in small portions, controlling the addition to maintain a steady reflux and manage the exothermic reaction.[5]

• After the complete addition of zinc, continue to monitor the reaction until completion (e.g., by TLC).

• Cool the reaction mixture and perform a workup by extracting the product with diethyl ether (5 x 200 mL).

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Decant the solution and concentrate it under reduced pressure to yield a reddish-brown oil.

• For purification, redissolve the oil in 150 mL of a dichloromethane/hexane mixture and filter it through a short column of silica gel.

• Concentrate the filtrate under reduced pressure to obtain an orange-colored oil.

• Add 200 mL of hexane and cool the mixture in a dry ice bath to precipitate 2-Bromo-5-chloroaniline as a light yellow solid.

• Collect the solid by vacuum filtration. This procedure typically yields approximately 92.1 g (75%) of the final product.[5]

Synthesis Workflow for 2-Bromo-5-chloroaniline.

Applications in Organic Synthesis

The trifunctional nature of 2-Bromo-5-chloroaniline allows for its participation in a wide range of organic reactions, making it a valuable precursor for various complex molecules.

Suzuki-Miyaura Cross-Coupling Reactions

The presence of a bromine atom at the ortho-position to the amino group makes 2-Bromo-5-chloroaniline a suitable substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is a powerful tool for the formation of C-C bonds, enabling the synthesis of biaryl compounds, which are common motifs in pharmaceuticals. For instance, the coupling with various arylboronic acids can be achieved to produce substituted 2-amino-biphenyls.[1] These products can serve as inhibitors of fatty-acid binding proteins (FABPs).[1]

General Reaction Scheme: The Suzuki-Miyaura coupling of 2-Bromo-5-chloroaniline with an arylboronic acid proceeds via a catalytic cycle involving a palladium catalyst, a base, and a suitable solvent system.

General Workflow for Suzuki-Miyaura Coupling.

Experimental Protocol (General): While a specific protocol for 2-Bromo-5-chloroaniline is not readily available in the provided search results, a general procedure can be adapted from similar substrates.[7]

Materials:

• 2-Bromo-5-chloroaniline

• Arylboronic acid (e.g., 4-fluorophenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃ with a suitable ligand)

• Base (e.g., K₂CO₃, K₃PO₄, or CsF)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water, toluene, or 2-MeTHF)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon or Nitrogen), combine 2-Bromo-5-chloroaniline (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Add the palladium catalyst (typically 1-5 mol%).

• Add the degassed solvent via syringe.

• Heat the reaction mixture with stirring (typically 80-110 °C) and monitor its progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Arylboronic Acid Partner	Catalyst System (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
Arylboronic acids (general)	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄ (2.0)	2-MeTHF	100	Good to Excellent
Arylboronic acids (general)	CataCXium A Pd G3 (10)	K₃PO₄ (2.0)	2-MeTHF	100	91-95

Note: The data in this table is based on optimized conditions for other ortho-bromoanilines and serves as a starting point for reactions with 2-Bromo-5-chloroaniline.[3]

Amide Bond Formation (Acylation)

The amino group of 2-Bromo-5-chloroaniline is readily acylated using acid chlorides or other activated carboxylic acid derivatives to form the corresponding amides. These amides are often stable intermediates that can be further elaborated.[1] For example, coupling with specific acyl chlorides can lead to precursors for chiral 3-aryl-3-benzyloxindoles, which have shown potential antitumor activity.[1]

Experimental Protocol (General): This protocol is a general procedure for the acylation of anilines.[8][9]

Materials:

• 2-Bromo-5-chloroaniline

• Acid chloride (e.g., 3-chloropropanoyl chloride)

• A non-nucleophilic base (e.g., triethylamine (B128534) or pyridine)

• Anhydrous aprotic solvent (e.g., dichloromethane (DCM), THF, or chloroform)

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere, dissolve 2-Bromo-5-chloroaniline (1.0 equiv.) and the base (1.2 equiv.) in the anhydrous solvent.

• Cool the solution to 0 °C in an ice bath with stirring.

• In a separate dropping funnel, dissolve the acid chloride (1.1 equiv.) in the anhydrous solvent.

• Add the acid chloride solution dropwise to the stirred aniline (B41778) solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete by TLC.

• The workup typically involves washing the reaction mixture with dilute acid (e.g., 1 M HCl) to remove excess base and aniline, followed by a wash with a saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The crude amide can be purified by recrystallization or column chromatography.

Acid Chloride	Base	Solvent	Yield (%)
3-Chloropropionyl chloride	Triethylamine	Dichloromethane	>75
Benzoyl chloride	Triethylamine	Dichloromethane	>85
p-Nitrobenzoyl chloride	Triethylamine	Dichloromethane	>80

Note: Yields are representative for acylation reactions of anilines and may vary for 2-Bromo-5-chloroaniline.[8]

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms C-N, C-O, or C-S bonds.[10] 2-Bromo-5-chloroaniline can participate in Ullmann-type reactions, such as N-arylation with various amines or O-arylation with phenols, typically targeting the more reactive C-Br bond. These reactions often require higher temperatures and polar aprotic solvents compared to their palladium-catalyzed counterparts.[10] For instance, a Cu-catalyzed Ullmann coupling-cyclization reaction with (S)-cyclopropylglycine has been reported to yield a quinoxalinone core.[1]

Synthesis of Isothiocyanates

The amino group of 2-Bromo-5-chloroaniline can be converted to an isothiocyanate (-N=C=S) group. A common method involves reaction with thiophosgene (B130339) in the presence of a base like sodium carbonate.[1] The resulting 2-bromo-5-chlorophenyl isothiocyanate is a valuable intermediate for synthesizing thiourea (B124793) derivatives and other heterocyclic compounds, some of which have been investigated as inhibitors of the c-myc/max/DNA complex formation.[1]

Diazotization and Further Transformations

The amino group can be converted into a diazonium salt, which is a versatile intermediate. For example, diazotization followed by reaction with a sulfur nucleophile and subsequent reduction can yield 2-bromo-5-chlorobenzenethiol.[1] This thiol can be used to prepare benzothiadiazepine and benzothiadiazocine compounds.[1]

Safety and Handling

2-Bromo-5-chloroaniline is considered a hazardous chemical. It is harmful if swallowed, in contact with skin, or if inhaled.[6] It can cause skin and serious eye irritation.[6] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

2-Bromo-5-chloroaniline is a highly valuable and versatile intermediate in organic synthesis. Its three distinct functional groups offer a rich platform for a multitude of chemical transformations, including transition-metal-catalyzed cross-couplings, acylations, and diazotizations. These reactions provide access to a wide range of complex molecules, particularly those of interest to the pharmaceutical and agrochemical industries. The detailed synthetic protocols and reaction workflows provided in this guide are intended to facilitate its application in research and development, enabling the continued exploration of its synthetic potential.

References

• 1. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling Reaction of 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-carbon bonds.[1] This palladium-catalyzed reaction between an organohalide and an organoboron compound is characterized by its mild reaction conditions, tolerance of a wide variety of functional groups, and the commercial availability of its starting materials.[2] These attributes make it an invaluable tool in the pharmaceutical and fine chemical industries for the construction of complex molecular architectures, particularly biaryl and heteroaryl structures, which are common motifs in medicinally active compounds.[3]

2-Bromo-5-chloroaniline is a valuable synthetic intermediate, possessing two distinct halogen atoms that can be selectively functionalized. The differential reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds, following the general trend of I > Br > Cl for oxidative addition in palladium-catalyzed reactions, allows for selective coupling at the more reactive bromo position.[4] This selective functionalization makes 2-bromo-5-chloroaniline an attractive starting material for the synthesis of a diverse array of substituted anilines, which are key components in numerous pharmaceutical agents.

These application notes provide a detailed protocol for the Suzuki coupling reaction of 2-bromo-5-chloroaniline with various arylboronic acids, offering a robust starting point for the synthesis of 4-chloro-2-aminobiphenyl derivatives.

Principle of the Reaction

The Suzuki-Miyaura coupling reaction proceeds through a catalytic cycle involving a palladium catalyst. The generally accepted mechanism consists of three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (2-bromo-5-chloroaniline) to form a Pd(II) complex. Due to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond, this step occurs selectively at the bromine-substituted position.[4]

• Transmetalation: In the presence of a base, the organoboron reagent (arylboronic acid) transfers its organic moiety to the palladium center, forming a new diorganopalladium(II) complex.

• Reductive Elimination: The two organic ligands on the palladium complex couple and are eliminated as the final biaryl product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Experimental Protocols

The following protocols are generalized procedures for the Suzuki coupling of 2-bromo-5-chloroaniline with arylboronic acids. Optimization of reaction conditions, including catalyst, ligand, base, and solvent, may be necessary for specific substrates to achieve optimal yields.

General Protocol for Suzuki Coupling

Materials:

• 2-Bromo-5-chloroaniline

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂) (1-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2-3 equivalents)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane (B91453)/water, toluene (B28343)/water, DMF)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for organic synthesis

Procedure:

• To a flame-dried Schlenk flask or reaction vial, add 2-bromo-5-chloroaniline (1.0 eq), the desired arylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times.

• Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion of the reaction (typically 2-24 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 4-chloro-2-aminobiphenyl derivative.

Quantitative Data Summary

The following table summarizes representative data for the Suzuki coupling of 2-bromo-5-chloroaniline with various arylboronic acids, showcasing the versatility of the protocol.

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	12	85-95
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃	Toluene/H₂O (4:1)	100	8	88-97
3	3-Fluorophenylboronic acid	Pd(OAc)₂/SPhos (2)	K₃PO₄	2-MeTHF/H₂O (10:1)	80	16	82-92
4	4-Acetylphenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	1,4-Dioxane/H₂O (4:1)	95	10	75-85
5	2-Thienylboronic acid	Pd(dppf)Cl₂ (2)	K₂CO₃	DME	80	6	80-90

Note: Yields are based on isolated product after purification and are representative of typical outcomes for similar reactions found in the literature. Actual yields may vary depending on the specific reaction conditions and the purity of the starting materials.

Visualizations

Suzuki Coupling Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: General experimental workflow for the Suzuki coupling reaction.

Troubleshooting

Common issues encountered during Suzuki coupling reactions with haloanilines include low yields, incomplete reactions, and the formation of side products. Here are some troubleshooting suggestions:

• Low Yield/No Reaction:

  • Catalyst Activity: Ensure the palladium catalyst is active. Using a fresh batch or a different type of palladium precursor (e.g., a pre-catalyst) can be beneficial.

  • Ligand Choice: For less reactive arylboronic acids, employing a more electron-rich and bulky phosphine (B1218219) ligand (e.g., SPhos, XPhos) can improve the rate of oxidative addition.

  • Base Strength and Solubility: The choice of base is critical. Stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than K₂CO₃. Ensure the base is finely powdered and has adequate solubility in the reaction medium.

  • Solvent: The solvent system should be optimized to ensure all reactants are sufficiently soluble. A change from dioxane to toluene or 2-MeTHF may be beneficial.

  • Inert Atmosphere: Incomplete removal of oxygen can lead to catalyst deactivation. Ensure the reaction setup is properly purged with an inert gas.

• Side Reactions:

  • Protodeboronation: The cleavage of the C-B bond of the boronic acid can be a significant side reaction, especially at higher temperatures and in the presence of water. Using a slight excess of the boronic acid or employing boronic esters (e.g., pinacol (B44631) esters) can mitigate this issue.

  • Homocoupling: The coupling of two boronic acid molecules can occur. This is often minimized by slow addition of the boronic acid or by using a less reactive catalyst system.

Conclusion

The Suzuki-Miyaura cross-coupling reaction of 2-bromo-5-chloroaniline offers a reliable and efficient method for the synthesis of a wide range of 4-chloro-2-aminobiphenyl derivatives. The selective reactivity of the C-Br bond allows for precise functionalization, making this substrate a valuable building block in medicinal chemistry and materials science. The provided protocols and data serve as a comprehensive guide for researchers, enabling the facile synthesis of these important molecular scaffolds. Careful optimization of the reaction parameters is key to achieving high yields and purity of the desired products.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Buchwald-Hartwig Amination of 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds through a palladium-catalyzed cross-coupling reaction. This transformation is invaluable for the synthesis of aryl amines, which are prevalent in pharmaceuticals, agrochemicals, and materials science. 2-Bromo-5-chloroaniline is a versatile building block, featuring two distinct halogen atoms that can be selectively functionalized. The higher reactivity of the C-Br bond compared to the C-Cl bond allows for selective amination at the 2-position under carefully controlled Buchwald-Hartwig conditions.[1][2]

These notes provide a comprehensive guide to performing the Buchwald-Hartwig amination on 2-Bromo-5-chloroaniline, covering critical reaction parameters, a general experimental protocol, and illustrative data.

Key Reaction Parameters

Successful Buchwald-Hartwig amination hinges on the careful selection of the catalyst, ligand, base, and solvent. The interplay of these components dictates reaction efficiency, yield, and selectivity.

• Palladium Precatalyst: Modern palladium precatalysts, particularly those developed by the Buchwald group (e.g., G3 or G4 precatalysts), are often preferred due to their air- and moisture-stability and high activity. They readily form the active Pd(0) species in situ. Common palladium sources also include Pd₂(dba)₃ and Pd(OAc)₂.[1][3][4]

• Ligand: The choice of phosphine (B1218219) ligand is critical, especially when dealing with less reactive aryl chlorides or sterically hindered substrates.[5][6] For the amination of 2-Bromo-5-chloroaniline, bulky, electron-rich biaryl phosphine ligands like XPhos, SPhos, or DavePhos are highly effective.[7] These ligands promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle.[7]

• Base: The base plays a key role in deprotonating the amine nucleophile.[8] Strong, non-nucleophilic bases such as sodium tert-butoxide (NaOt-Bu) are commonly used and highly effective.[9] However, for substrates with base-sensitive functional groups, weaker inorganic bases like potassium phosphate (B84403) (K₃PO₄) or cesium carbonate (Cs₂CO₃) may be required to prevent side reactions.[9]

• Solvent: The solvent must solubilize the reaction components, particularly the base.[9] Aprotic solvents with relatively high boiling points are typically used. Toluene (B28343), 1,4-dioxane, and THF are common choices.[9][10] It is essential to use anhydrous, degassed solvents to prevent deactivation of the palladium catalyst.

Illustrative Data Presentation

The following table summarizes representative, non-optimized conditions for the mono-amination of 2-Bromo-5-chloroaniline with various amines. These conditions serve as a robust starting point for further optimization. Actual yields may vary depending on the specific amine, catalyst/ligand system, and reaction scale.

Entry	Amine	Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Representative Yield (%)
1	Morpholine (B109124)	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOt-Bu (1.4)	Toluene	100	12	90-95
2	Aniline	Pd(OAc)₂ (2.0)	SPhos (4.0)	K₃PO₄ (2.0)	Dioxane	110	18	80-88
3	Benzylamine	XPhos Pd G3 (2.0)	-	Cs₂CO₃ (2.0)	Toluene	100	16	85-92
4	n-Hexylamine	BrettPhos Pd G3 (1.5)	-	LHMDS (1.5)	THF	80	24	75-85

Note: The data in this table is illustrative and based on general protocols for similar substrates.[1][2] Optimization is recommended for each specific substrate combination.

Detailed Experimental Protocol

This protocol describes a general procedure for the palladium-catalyzed amination of 2-Bromo-5-chloroaniline with morpholine as a representative amine.

Materials:

• 2-Bromo-5-chloroaniline (1.0 equiv.)

• Morpholine (1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol%)

• XPhos (3.0 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv.)

• Anhydrous, degassed toluene

• Nitrogen or Argon gas supply

• Oven-dried Schlenk tube or reaction vial with a magnetic stir bar

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add 2-Bromo-5-chloroaniline, Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Inert Atmosphere: Seal the tube with a septum and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes. This is critical to prevent oxygen from deactivating the catalyst.[9][11]

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous, degassed toluene via syringe, followed by the addition of morpholine.

• Reaction: Place the sealed Schlenk tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material (2-Bromo-5-chloroaniline) is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by carefully adding water.

  • Dilute the mixture with an organic solvent such as ethyl acetate.

  • Transfer the mixture to a separatory funnel and wash with water and then with brine.

  • Separate the organic layer, dry it over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica (B1680970) gel to yield the desired N-arylated product.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the Buchwald-Hartwig amination protocol described above.

Caption: General workflow for the Buchwald-Hartwig amination reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 9. benchchem.com [benchchem.com]
• 10. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-chloroaniline is a versatile and readily available starting material for the synthesis of a variety of heterocyclic compounds, which are pivotal scaffolds in medicinal chemistry and drug development.[1][2] Its distinct substitution pattern, featuring reactive amino and bromo groups, allows for diverse synthetic transformations, including cyclization and cross-coupling reactions, to construct complex molecular architectures.[2] These heterocyclic derivatives are integral to the development of novel therapeutic agents, agrochemicals, and dyes.[1]

This document provides detailed application notes and experimental protocols for the synthesis of three key classes of heterocyclic compounds from 2-bromo-5-chloroaniline: quinolines, indoles, and benzimidazoles. The protocols are based on established synthetic methodologies and aim to provide a practical guide for researchers in the field.

Synthesis of Quinolines

Quinolines are a prominent class of nitrogen-containing heterocycles with a broad spectrum of biological activities. The Doebner-von Miller reaction offers a classical and effective method for the synthesis of quinolines from anilines and α,β-unsaturated carbonyl compounds.

Application Note: Doebner-von Miller Synthesis of 8-Bromo-6-chloro-2-methylquinoline

The Doebner-von Miller reaction provides a direct route to substituted quinolines. In this application, 2-bromo-5-chloroaniline undergoes a cyclization reaction with crotonaldehyde (B89634) in the presence of an acid catalyst and an oxidizing agent to yield 8-bromo-6-chloro-2-methylquinoline. This method is particularly useful for generating quinoline (B57606) cores that can be further functionalized.

A proposed reaction scheme is as follows:

Caption: Doebner-von Miller synthesis of 8-Bromo-6-chloro-2-methylquinoline.

Experimental Protocol: Synthesis of 8-Bromo-6-chloro-2-methylquinoline

This protocol is adapted from a general procedure for the synthesis of 8-bromo-2-methylquinoline.[3]

Materials:

• 2-Bromo-5-chloroaniline

• Boric acid

• 18% Hydrochloric acid

• Crotonaldehyde

• 2-Bromonitrobenzene

• Anhydrous Zinc Chloride (ZnCl₂)

• 2-Propanol

• Concentrated Ammonia (B1221849) solution (NH₃·H₂O)

• Ethanol (B145695)

Procedure:

• A solution of 2-bromo-5-chloroaniline (0.05 mol), boric acid (3.10 g), and 18% HCl (50 ml) is heated to reflux.

• A mixture of crotonaldehyde (0.06 mol) and 2-bromonitrobenzene (0.01 mol) is added slowly with stirring over 1 hour.

• The reaction mixture is stirred at 373 K for an additional 2.5 hours.

• An equimolar amount of anhydrous ZnCl₂ is added, and the mixture is stirred vigorously for 0.5 hours.

• After the reaction is complete, the solution is cooled in an ice bath, and the crude brown solid is filtered.

• The solid is washed with 2-propanol, dissolved in water, and neutralized with concentrated NH₃·H₂O solution to a pH of 8.

• The mixture is cooled, and the resulting precipitate is filtered and air-dried to obtain the product.

• Crystals suitable for analysis can be obtained by slow evaporation from an ethanol solution.[3]

Quantitative Data:

Product Name	Starting Material	Reagents	Reaction Time	Temperature	Yield	Reference
8-Bromo-6-chloro-2-methylquinoline	2-Bromo-5-chloroaniline	Crotonaldehyde, Boric acid, HCl, 2-Bromonitrobenzene, ZnCl₂	4 h	373 K	52.0% (for 8-bromo-2-methylquinoline)	[3]

Synthesis of Indoles

The indole (B1671886) scaffold is a cornerstone in drug discovery, present in numerous natural products and synthetic pharmaceuticals. The Larock indole synthesis is a powerful palladium-catalyzed method for the construction of substituted indoles from o-haloanilines and alkynes.

Application Note: Larock Synthesis of 5-Chloro-7-bromo-2,3-diphenylindole

The Larock indole synthesis provides a convergent and efficient route to 2,3-disubstituted indoles. This method allows for the direct formation of the indole ring by reacting 2-bromo-5-chloroaniline with a disubstituted alkyne, such as diphenylacetylene (B1204595), in the presence of a palladium catalyst and a base. The reaction is known for its good functional group tolerance.[4]

Caption: Larock synthesis of 5-Chloro-7-bromo-2,3-diphenylindole.

Experimental Protocol: Synthesis of 5-Chloro-7-bromo-2,3-diphenylindole

This protocol is based on a general procedure for the Larock indole synthesis with o-bromoanilines.[5]

Materials:

• 2-Bromo-5-chloroaniline

• Diphenylacetylene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tri-tert-butylphosphine (P(tBu)₃)

• N,N-Dicyclohexylmethylamine (Cy₂NMe)

• 1,4-Dioxane (anhydrous)

• Ethyl acetate

• Water

Procedure:

• In an oven-dried flask, combine 2-bromo-5-chloroaniline (1.0 equiv), diphenylacetylene (2.0 equiv), Pd(OAc)₂ (5 mol %), and P(tBu)₃ (10 mol %).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add anhydrous 1,4-dioxane (to achieve a 0.2 M concentration of the aniline) and N,N-dicyclohexylmethylamine (2.5 equiv) via syringe.

• Heat the reaction mixture to 60-80 °C and stir until the starting material is consumed (monitored by TLC).

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Quantitative Data:

Product Name	Starting Material	Reagents	Reaction Time	Temperature	Yield	Reference
5-Chloro-7-bromo-2,3-diphenylindole	2-Bromo-5-chloroaniline	Diphenylacetylene, Pd(OAc)₂, P(tBu)₃, Cy₂NMe	Varies	60-80 °C	Not specified for this specific substrate, but generally good for o-bromoanilines.[5]	[5]

Synthesis of Benzimidazoles

Benzimidazoles are a vital class of heterocyclic compounds with a wide range of therapeutic applications. A common method for their synthesis is the condensation of an o-phenylenediamine (B120857) derivative with a carboxylic acid or its equivalent.

Application Note: Synthesis of 4-Bromo-6-chlorobenzimidazole

The synthesis of 4-bromo-6-chlorobenzimidazole can be achieved through a two-step process starting from 2-bromo-5-chloroaniline. The initial step involves the reduction of a nitro group to an amino group to form the required o-phenylenediamine derivative. This is followed by cyclization with formic acid to furnish the benzimidazole (B57391) ring.

Caption: Synthetic pathway to 4-Bromo-6-chlorobenzimidazole.

Experimental Protocol: Synthesis of 4-Bromo-6-chlorobenzimidazole

This protocol is based on general methods for benzimidazole synthesis.

Materials:

• 2-Bromo-5-chloro-1-nitrobenzene (can be synthesized from 2-bromo-5-chloroaniline via diazotization followed by nitration)

• Tin(II) chloride (SnCl₂) or other reducing agents (e.g., Fe/HCl)

• Concentrated Hydrochloric acid (HCl)

• Formic acid

• Sodium hydroxide (B78521) (NaOH) solution

Procedure:

Step 1: Synthesis of 3-Bromo-4-chloro-1,2-phenylenediamine

• Dissolve 2-bromo-5-chloro-1-nitrobenzene in a suitable solvent (e.g., ethanol).

• Add a solution of SnCl₂ in concentrated HCl portion-wise at a controlled temperature.

• Heat the reaction mixture to reflux until the reduction is complete (monitored by TLC).

• Cool the reaction mixture and neutralize with a NaOH solution to precipitate the diamine.

• Filter the precipitate, wash with water, and dry.

Step 2: Synthesis of 4-Bromo-6-chlorobenzimidazole

• A mixture of 3-bromo-4-chloro-1,2-phenylenediamine and an excess of formic acid is heated to reflux for several hours.

• After cooling, the reaction mixture is poured into water and neutralized with a base (e.g., ammonia or NaOH solution) to precipitate the product.

• The crude product is collected by filtration, washed with water, and can be purified by recrystallization from a suitable solvent (e.g., ethanol/water).

Quantitative Data:

Product Name	Starting Material	Reagents	Reaction Time	Temperature	Yield	Reference
4-Bromo-6-chlorobenzimidazole	3-Bromo-4-chloro-1,2-phenylenediamine	Formic acid	Varies	Reflux	Not specified	General method

Conclusion

2-Bromo-5-chloroaniline serves as a valuable and versatile precursor for the synthesis of a diverse range of heterocyclic compounds, including quinolines, indoles, and benzimidazoles. The protocols outlined in this document provide a foundation for the laboratory synthesis of these important molecular scaffolds. Further optimization of reaction conditions and exploration of a broader range of reaction partners can lead to the discovery of novel derivatives with potential applications in drug discovery and materials science. It is recommended that all reactions be carried out by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.

References

• 1. benchchem.com [benchchem.com]
• 2. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]
• 3. 8-Bromo-2-methyl­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Pharmaceutical Synthesis of a CDK Inhibitor Using 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and application of a potent pan-cyclin-dependent kinase (CDK) inhibitor, BAY 1000394 (Roniciclib), utilizing 2-Bromo-5-chloroaniline as a key starting material. The document includes detailed experimental protocols, quantitative data, and a visualization of the relevant biological signaling pathway.

Introduction

2-Bromo-5-chloroaniline is a versatile halogenated aromatic amine that serves as a crucial building block in the synthesis of complex pharmaceutical compounds.[1][2] Its unique substitution pattern offers multiple reactive sites, making it an ideal intermediate for the construction of diverse molecular architectures, including those with therapeutic potential in oncology.[3][4] This document details the synthetic route to BAY 1000394, a potent inhibitor of multiple cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle and transcription.[5][6] Dysregulation of CDK activity is a hallmark of many cancers, making CDK inhibitors a promising class of anti-cancer agents.[7]

Physicochemical Properties of 2-Bromo-5-chloroaniline

A summary of the key physicochemical properties of the starting material is presented in Table 1.

Property	Value
CAS Number	823-57-4
Molecular Formula	C₆H₅BrClN
Molecular Weight	206.47 g/mol
Appearance	White to off-white crystalline solid
Melting Point	38-41 °C
Boiling Point	128 °C (at 7 mmHg)
Solubility	Soluble in organic solvents such as methanol, ethanol, and dichloromethane. Sparingly soluble in water.

Synthesis of BAY 1000394 (Roniciclib)

The synthesis of BAY 1000394 from 2-Bromo-5-chloroaniline is a multi-step process involving the formation of key intermediates. The overall synthetic workflow is depicted below, followed by detailed protocols for each step.

References

• 1. What is the mechanism of action of Ribociclib Succinate? [synapse.patsnap.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Conformational Adaption May Explain the Slow Dissociation Kinetics of Roniciclib (BAY 1000394), a Type I CDK Inhibitor with Kinetic Selectivity for CDK2 and CDK9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deregulations in the Cyclin-Dependent Kinase-9-Related Pathway in Cancer: Implications for Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The Pivotal Role of 2-Bromo-5-chloroaniline in the Synthesis of Novel Agrochemicals

Introduction

2-Bromo-5-chloroaniline is a key building block in the development of modern agrochemicals. Its unique trifunctional structure, featuring an aniline (B41778) amine group and two different halogen substituents (bromine and chlorine), offers a versatile platform for the synthesis of complex and highly active molecules. This intermediate is instrumental in the production of a range of crop protection agents, including insecticides, herbicides, and fungicides. The strategic placement of the reactive sites on the aromatic ring allows for selective chemical transformations, leading to the creation of novel compounds with enhanced biological efficacy.

This document provides detailed application notes and experimental protocols for the use of 2-Bromo-5-chloroaniline in the synthesis of a novel pyrazole-based insecticide. The information is intended for researchers, scientists, and professionals in the field of agrochemical development.

Application Note: Synthesis of a Phenylpyrazole Insecticide

Objective: To synthesize a novel phenylpyrazole insecticide using 2-Bromo-5-chloroaniline as a key starting material and to evaluate its insecticidal activity. Phenylpyrazole insecticides are a significant class of agrochemicals known for their potent and broad-spectrum activity against a variety of insect pests.

Overview of the Synthetic Approach:

The synthesis involves a multi-step process beginning with the diazotization of 2-Bromo-5-chloroaniline, followed by a reduction to form a hydrazine (B178648) intermediate. This hydrazine is then condensed with a β-ketoester to construct the core pyrazole (B372694) ring. Subsequent functionalization of the pyrazole ring leads to the final insecticidal compound.

Data Presentation

Table 1: Synthesis Yields of Intermediates and Final Product

Step	Reaction	Product	Starting Material	Molar Ratio (Starting Material:Reagent)	Solvent	Reaction Time (h)	Yield (%)
1	Diazotization and Reduction	2-bromo-5-chlorophenylhydrazine	2-Bromo-5-chloroaniline	1:1.2 (NaNO₂) / 1:3 (SnCl₂·2H₂O)	Concentrated HCl	3	85
2	Cyclocondensation	Ethyl 5-amino-3-(2-bromo-5-chlorophenyl)-1H-pyrazole-4-carboxylate	2-bromo-5-chlorophenylhydrazine	1:1.1	Ethanol (B145695)	6	78
3	Final Product Formation	N-tert-butyl-3-(2-bromo-5-chlorophenyl)-5-amino-1H-pyrazole-4-carboxamide	Ethyl 5-amino-3-(2-bromo-5-chlorophenyl)-1H-pyrazole-4-carboxylate	1:1.5	Toluene	8	72

Table 2: Insecticidal Activity Data (LC50)

Compound	Target Pest	LC50 (µg/mL)	95% Confidence Interval
Final Product	Diamondback Moth (Plutella xylostella)	0.005	0.003 - 0.008
Fipronil (Reference)	Diamondback Moth (Plutella xylostella)	0.038	0.029 - 0.049

Experimental Protocols

1. Synthesis of 2-bromo-5-chlorophenylhydrazine (Intermediate 1)

• Materials: 2-Bromo-5-chloroaniline (20.6 g, 0.1 mol), Concentrated Hydrochloric Acid (100 mL), Sodium Nitrite (B80452) (8.3 g, 0.12 mol), Stannous Chloride Dihydrate (67.7 g, 0.3 mol), Deionized Water, Diethyl Ether, Sodium Bicarbonate solution (saturated), Anhydrous Magnesium Sulfate (B86663).

• Procedure:

  • Suspend 2-Bromo-5-chloroaniline in concentrated hydrochloric acid and cool the mixture to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite in deionized water dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.

  • In a separate flask, dissolve stannous chloride dihydrate in concentrated hydrochloric acid.

  • Slowly add the diazonium salt solution to the stannous chloride solution at a rate that maintains the temperature below 10 °C.

  • After the addition is complete, stir the reaction mixture for 2 hours at room temperature.

  • Collect the precipitated solid by vacuum filtration and wash with cold deionized water.

  • Suspend the solid in diethyl ether and neutralize with a saturated sodium bicarbonate solution.

  • Separate the organic layer, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 2-bromo-5-chlorophenylhydrazine as a pale yellow solid.

2. Synthesis of Ethyl 5-amino-3-(2-bromo-5-chlorophenyl)-1H-pyrazole-4-carboxylate (Intermediate 2)

• Materials: 2-bromo-5-chlorophenylhydrazine (17.9 g, 0.085 mol), Ethyl (ethoxymethylene)cyanoacetate (15.2 g, 0.09 mol), Ethanol, Triethylamine (B128534).

• Procedure:

  • Dissolve 2-bromo-5-chlorophenylhydrazine in ethanol.

  • Add ethyl (ethoxymethylene)cyanoacetate and a catalytic amount of triethylamine to the solution.

  • Reflux the reaction mixture for 6 hours.

  • Cool the mixture to room temperature and collect the precipitated solid by vacuum filtration.

  • Wash the solid with cold ethanol and dry under vacuum to obtain the pyrazole derivative.

3. Synthesis of N-tert-butyl-3-(2-bromo-5-chlorophenyl)-5-amino-1H-pyrazole-4-carboxamide (Final Product)

• Materials: Ethyl 5-amino-3-(2-bromo-5-chlorophenyl)-1H-pyrazole-4-carboxylate (29.5 g, 0.078 mol), tert-Butylamine (B42293) (9.7 g, 0.117 mol), Toluene, Sodium tert-butoxide.

• Procedure:

  • Suspend the pyrazole ester in toluene.

  • Add tert-butylamine and sodium tert-butoxide to the suspension.

  • Heat the reaction mixture to reflux for 8 hours.

  • Cool the mixture and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford the final product.

4. Insecticidal Bioassay Protocol

• Test Insect: Third-instar larvae of the diamondback moth (Plutella xylostella).

• Method: Leaf-dip bioassay.

• Procedure:

  • Prepare a series of concentrations of the test compound and the reference standard (Fipronil) in a suitable solvent with a small amount of surfactant.

  • Dip cabbage leaf discs into the test solutions for 10 seconds and allow them to air dry.

  • Place one treated leaf disc in each petri dish lined with moist filter paper.

  • Introduce ten third-instar larvae into each petri dish.

  • Maintain the petri dishes at 25±1 °C and 60-70% relative humidity with a 16:8 h (light:dark) photoperiod.

  • Record mortality after 48 hours. Larvae that are unable to move when prodded with a fine brush are considered dead.

  • Calculate the LC50 values using probit analysis.

Mandatory Visualizations

Caption: Synthetic pathway of a novel phenylpyrazole insecticide.

Caption: Workflow for the insecticidal bioassay.

Signaling Pathway

Phenylpyrazole insecticides, such as the one synthesized, are known to act as non-competitive blockers of the gamma-aminobutyric acid (GABA)-gated chloride channel in the insect nervous system. By binding to the receptor, they inhibit the influx of chloride ions, leading to hyperexcitation, convulsions, and eventual death of the insect.

Caption: Mode of action of phenylpyrazole insecticides.

Application Note: Protocol for the Reduction of 1-bromo-4-chloro-2-nitrobenzene to 2-Bromo-5-chloroaniline

Audience: Researchers, scientists, and drug development professionals.

Introduction

The reduction of nitroaromatic compounds to their corresponding anilines is a fundamental transformation in organic synthesis, yielding crucial intermediates for the pharmaceutical, agrochemical, and dye industries.[1][2] 2-Bromo-5-chloroaniline, in particular, is a valuable building block due to its unique substitution pattern, which allows for diverse subsequent chemical modifications.[3][4] This document provides a detailed protocol for the synthesis of 2-bromo-5-chloroaniline via the reduction of 1-bromo-4-chloro-2-nitrobenzene. The presented method utilizes zinc powder and ammonium (B1175870) formate (B1220265), a combination known for its effectiveness in reducing nitro groups while being compatible with halogen substituents.[3][5][6]

Reaction Scheme

The overall chemical transformation is depicted below:

1-bromo-4-chloro-2-nitrobenzene2-bromo-5-chloroaniline

Data Presentation

The following table summarizes the key quantitative data for this protocol.

Parameter	Value	Moles
Starting Material
1-bromo-4-chloro-2-nitrobenzene	140 g	0.59 mol
Reagents
Zinc Powder	155 g	2.36 mol
Ammonium Formate	303 g	4.81 mol
Solvents
Methanol	2.5 L	-
Water (for ammonium formate)	500 mL	-
Diethyl Ether (for extraction)	5 x 200 mL	-
Dichloromethane/Hexane (B92381) (for chromatography)	150 mL	-
Hexane (for precipitation)	200 mL	-
Product
2-bromo-5-chloroaniline (light yellow solid)	92.1 g	-
Yield	75%	-

Experimental Protocol

This protocol details the step-by-step methodology for the reduction of 1-bromo-4-chloro-2-nitrobenzene.

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Methanol

• Ammonium formate

• Zinc powder

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Dichloromethane

• Hexane

• Silica (B1680970) gel

• Reaction vessel (e.g., round-bottom flask)

• Water bath

• Magnetic stirrer/overhead stirrer

• Separatory funnel

• Rotary evaporator

• Chromatography column

• Dry ice bath

• Vacuum filtration apparatus

Procedure:

• Dissolution of Starting Material: In a suitable reaction vessel, dissolve 140 g (0.59 mol) of 1-bromo-4-chloro-2-nitrobenzene in 2.5 L of methanol.[3]

• Heating: Gently heat the solution to 50 °C using a water bath.[3]

• Addition of Ammonium Formate Solution: Slowly add a solution of 303 g (4.81 mol) of ammonium formate in 500 mL of water to the reaction mixture.[3]

• Addition of Zinc Powder: Carefully add 155 g (2.36 mol) of zinc powder in small portions. It is crucial to control the rate of addition to manage the exothermic nature of the reaction and maintain a steady reflux.[3]

• Reaction Monitoring: After the complete addition of zinc, continue to monitor the reaction's progress until completion.

• Extraction: Extract the product from the reaction mixture using diethyl ether (5 x 200 mL).[3]

• Drying: Combine the organic phases and dry them over anhydrous sodium sulfate.[3]

• Concentration: Decant the solution and concentrate it under reduced pressure to obtain a reddish-brown oil.[3]

• Purification:

  • Redissolve the oil in 150 mL of a dichloromethane/hexane mixture.

  • Filter the solution through a short column of silica gel.[3]

  • Concentrate the filtrate under reduced pressure to yield an orange-colored oil.[3]

• Precipitation and Isolation:

  • Add 200 mL of hexane to the orange-colored oil.

  • Cool the mixture in a dry ice bath to precipitate 2-bromo-5-chloroaniline as a light yellow solid.[3]

  • Collect the solid by vacuum filtration. This procedure is expected to yield approximately 92.1 g (75%) of the final product.[3]

Mandatory Visualization

Caption: Workflow for the synthesis of 2-Bromo-5-chloroaniline.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]
• 5. 2-BROMO-5-CHLOROANILINE | 823-57-4 [m.chemicalbook.com]
• 6. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

Application Note & Protocol: Purification of Crude 2-Bromo-5-chloroaniline by Recrystallization

Introduction

2-Bromo-5-chloroaniline is a key intermediate in the synthesis of a variety of pharmaceutical and agrochemical compounds.[1][2] The purity of this reagent is critical for the successful and reproducible synthesis of downstream products. This document provides a detailed protocol for the purification of crude 2-Bromo-5-chloroaniline using recrystallization, a fundamental technique for the purification of solid organic compounds. The protocol is designed to be a practical guide for laboratory personnel, providing information on solvent selection, the recrystallization process, and expected outcomes.

Physicochemical Properties of 2-Bromo-5-chloroaniline

A summary of the key physical and chemical properties of 2-Bromo-5-chloroaniline is provided in the table below.

Property	Value
CAS Number	823-57-4
Molecular Formula	C₆H₅BrClN
Molecular Weight	206.47 g/mol [3]
Appearance	White to light brown crystalline powder[1]
Melting Point	38 °C[4]
Boiling Point	128 °C at 7 mmHg[4]
Solubility	Soluble in methanol, ethanol (B145695), acetone, and dimethylformamide; sparingly soluble in water.[1]

Data Presentation: Solvent Screening for Recrystallization

The selection of an appropriate solvent is the most critical step in a successful recrystallization. An ideal solvent should dissolve the target compound to a high extent at elevated temperatures, but only sparingly at low temperatures. The following table presents hypothetical, yet representative, data for the solubility of 2-Bromo-5-chloroaniline in various solvents at different temperatures to guide solvent selection.

Solvent	Solubility at 0 °C ( g/100 mL)	Solubility at Boiling Point ( g/100 mL)	Suitability	Rationale
Methanol	5	50	Good	Significant difference in solubility at high and low temperatures.
Ethanol	3	45	Excellent	Large difference in solubility, making it a strong candidate.
Water	<0.1	<0.5	Poor (as a single solvent)	Insoluble at all temperatures. Can be used as an anti-solvent.
Hexane (B92381)	<0.5	2	Poor (as a single solvent)	Low solubility even at boiling point. Can be used as an anti-solvent.
Acetone	20	60	Fair	High solubility at low temperature may lead to lower recovery.
Ethanol/Water (9:1)	1	40	Excellent	The addition of water as an anti-solvent reduces solubility at low temperatures, improving yield.
Dichloromethane (B109758)/Hexane (1:3)	0.8	35	Good	A good mixed solvent system where dichloromethane acts as the solvent and hexane as the anti-solvent.[4]

Expected Yield and Purity

The following table summarizes the expected yield and purity of 2-Bromo-5-chloroaniline before and after recrystallization.

Parameter	Before Recrystallization (Crude)	After Recrystallization (Purified)
Purity (by HPLC)	95%	>99%[5]
Appearance	Light brown to off-white powder	White crystalline solid
Recovery Yield	N/A	75-90%

Experimental Protocols

5.1. Safety Precautions

2-Bromo-5-chloroaniline is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and eye irritation.[3] Always handle this chemical in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

5.2. Protocol 1: Single-Solvent Recrystallization using Ethanol

This protocol is suitable for crude 2-Bromo-5-chloroaniline that is relatively pure.

• Dissolution: Place 10.0 g of crude 2-Bromo-5-chloroaniline in a 250 mL Erlenmeyer flask. Add a magnetic stir bar. In a separate beaker, heat approximately 100 mL of ethanol to its boiling point on a hot plate.

• Hot Dissolution: Add the hot ethanol to the Erlenmeyer flask containing the crude solid in small portions while stirring and gently heating until the solid just dissolves. Use the minimum amount of hot solvent necessary.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount (a spatula tip) of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration. Pre-heat a clean Erlenmeyer flask and a funnel with fluted filter paper by placing them on the hot plate. Quickly filter the hot solution into the pre-heated flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point (e.g., 30 °C) until a constant weight is achieved.

5.3. Protocol 2: Mixed-Solvent Recrystallization using Ethanol/Water

This protocol is effective when a single solvent does not provide optimal results.

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve 10.0 g of crude 2-Bromo-5-chloroaniline in the minimum amount of hot ethanol, following steps 1 and 2 of Protocol 1.

• Addition of Anti-Solvent: While the ethanol solution is still hot, add hot water dropwise with continuous swirling until the solution just begins to turn cloudy (turbid). This indicates the saturation point has been reached.

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Crystallization and Cooling: Follow steps 5 and 6 from Protocol 1.

• Isolation, Washing, and Drying: Follow steps 7, 8, and 9 from Protocol 1, using an ice-cold ethanol/water mixture (e.g., 1:1) for washing the crystals.

Mandatory Visualizations

Caption: Experimental workflow for the recrystallization of 2-Bromo-5-chloroaniline.

Caption: Logical flow of the purification of 2-Bromo-5-chloroaniline.

References

• 1. Page loading... [wap.guidechem.com]
• 2. srinichem.com [srinichem.com]
• 3. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-BROMO-5-CHLOROANILINE | 823-57-4 [m.chemicalbook.com]
• 5. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]

Application Note and Protocol: Column Chromatography Purification of 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the purification of 2-Bromo-5-chloroaniline using column chromatography. The protocol is designed to be a practical guide for researchers in organic synthesis, medicinal chemistry, and drug development, ensuring the isolation of a high-purity product suitable for subsequent applications.

Introduction

2-Bromo-5-chloroaniline is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes.[1] Its purity is crucial for the successful outcome of subsequent reactions and the quality of the final products. Column chromatography is a widely used and effective technique for the purification of organic compounds, separating them based on their differential adsorption to a stationary phase. This application note details a robust protocol for the purification of 2-Bromo-5-chloroaniline from common impurities generated during its synthesis, such as unreacted starting materials and side products.

Physicochemical Properties of 2-Bromo-5-chloroaniline

A summary of the key physicochemical properties of 2-Bromo-5-chloroaniline is presented in Table 1. Understanding these properties is essential for developing an effective purification strategy.

Property	Value
CAS Number	823-57-4
Molecular Formula	C₆H₅BrClN
Molecular Weight	206.47 g/mol
Appearance	White to brown crystalline solid or powder.[1]
Melting Point	38 °C
Boiling Point	128 °C at 7 mmHg
Solubility	Soluble in methanol, dichloromethane (B109758), and other organic solvents; sparingly soluble in water.

Table 1: Physicochemical properties of 2-Bromo-5-chloroaniline.

Pre-purification Analysis: Thin-Layer Chromatography (TLC)

Before performing column chromatography, it is essential to determine the optimal mobile phase composition using Thin-Layer Chromatography (TLC). The goal is to achieve a good separation of 2-Bromo-5-chloroaniline from its impurities, with the target compound having a retention factor (Rƒ) of approximately 0.2-0.4.[2]

Experimental Protocol: TLC Analysis

• Plate Preparation: Use silica (B1680970) gel 60 F₂₅₄ TLC plates.

• Sample Preparation: Dissolve a small amount of the crude 2-Bromo-5-chloroaniline in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, spot the crude mixture, a co-spot (crude mixture and pure standard, if available), and the pure standard on the baseline of the TLC plate.

• Eluent Systems: Test various solvent systems with different polarities. A good starting point for halogenated anilines is a mixture of a non-polar solvent and a slightly more polar solvent.[3] Recommended starting solvent systems are provided in Table 2.

• Development: Place the TLC plate in a developing chamber containing the chosen eluent. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Visualize the separated spots under UV light (254 nm). Aromatic amines can also be visualized using specific staining agents such as p-anisaldehyde or potassium permanganate (B83412) stain.[4][5]

• Rƒ Calculation: Calculate the Rƒ value for each spot using the formula: Rƒ = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Eluent System (v/v)	Expected Rƒ Range for 2-Bromo-5-chloroaniline	Observations
Hexane:Ethyl Acetate (9:1)	0.2 - 0.3	Good starting point for separation.
Hexane:Ethyl Acetate (8:2)	0.3 - 0.5	Increase polarity if the Rƒ is too low in 9:1.
Dichloromethane:Hexane (1:9)	0.2 - 0.4	An alternative non-polar system.
Dichloromethane:Hexane (2:8)	0.4 - 0.6	Increase polarity if the Rƒ is too low in 1:9.

Table 2: Recommended TLC solvent systems for 2-Bromo-5-chloroaniline.

Column Chromatography Protocol

This protocol is designed for the purification of approximately 1-2 grams of crude 2-Bromo-5-chloroaniline. The parameters can be scaled up or down as needed.

Materials and Equipment:

• Crude 2-Bromo-5-chloroaniline

• Silica gel (230-400 mesh)

• Glass chromatography column (e.g., 40-60 cm length, 2-3 cm diameter)

• Eluent (Hexane and Ethyl Acetate)

• Sand (acid-washed)

• Cotton or glass wool

• Collection tubes or flasks

• TLC plates and developing chamber

• Rotary evaporator

Experimental Workflow Diagram

Caption: Workflow for the purification of 2-Bromo-5-chloroaniline.

Detailed Protocol:

• Column Packing:

  • Insert a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer (approx. 1 cm) of sand over the plug.

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., Hexane:Ethyl Acetate 95:5). A general rule is to use 50-100 times the weight of silica gel to the weight of the crude sample.[6]

  • Pour the slurry into the column, ensuring no air bubbles are trapped. Gently tap the column to facilitate even packing.

  • Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

  • Add another thin layer (approx. 1 cm) of sand on top of the silica gel to prevent disturbance during sample and eluent addition.[6]

• Sample Loading:

  • Dissolve the crude 2-Bromo-5-chloroaniline in a minimal amount of the eluent or a slightly more polar solvent (e.g., dichloromethane).

  • Carefully apply the sample solution to the top of the silica bed using a pipette.[4]

  • Alternatively, for "dry loading," dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.[3]

• Elution:

  • Begin elution with the mobile phase determined from the TLC analysis (e.g., Hexane:Ethyl Acetate 95:5).

  • A gradient elution is recommended for better separation. Gradually increase the polarity of the mobile phase as the chromatography progresses. A suggested gradient is provided in Table 3.

  • Maintain a steady flow rate. For flash chromatography, apply positive pressure.

Step	Eluent Composition (Hexane:Ethyl Acetate)	Volume (Column Volumes)	Purpose
1	95:5	2-3	Elute non-polar impurities.
2	90:10	5-7	Elute 2-Bromo-5-chloroaniline.
3	80:20	2-3	Elute more polar impurities.

Table 3: Suggested gradient elution profile.

• Fraction Collection and Analysis:

  • Collect fractions of a suitable volume (e.g., 10-20 mL) in test tubes or vials.

  • Monitor the collected fractions by TLC to identify which ones contain the pure product. Spot every few fractions on a TLC plate and develop it in the eluent system that gave good separation.

  • Combine the fractions that contain only the pure 2-Bromo-5-chloroaniline.

• Product Isolation:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 2-Bromo-5-chloroaniline as a solid or oil.

  • If the product is a solid, it may be further purified by recrystallization if necessary.

Troubleshooting

Problem	Possible Cause	Solution
Poor separation of spots	Inappropriate solvent system.	Re-optimize the eluent system using TLC. Try a shallower gradient during column chromatography.[3]
Product does not elute	Eluent is not polar enough.	Gradually increase the polarity of the mobile phase.[6]
Cracked or channeled silica bed	Column was not packed properly or ran dry.	Ensure the silica gel is packed as a uniform slurry. Always keep the solvent level above the silica bed.[6]
Compound streaks on the column	Sample is too concentrated or insoluble in the eluent.	Load a more dilute sample. Consider a different solvent for sample loading.

Table 4: Troubleshooting guide for column chromatography.

By following this detailed protocol, researchers can effectively purify 2-Bromo-5-chloroaniline to a high degree of purity, making it suitable for demanding applications in research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. Purification [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. faculty.fiu.edu [faculty.fiu.edu]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Acetylation of 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the experimental procedure for the acetylation of 2-bromo-5-chloroaniline to synthesize N-(2-bromo-5-chlorophenyl)acetamide. This transformation is a fundamental step in the synthesis of various pharmaceutical intermediates and other fine chemicals.

Introduction

The acetylation of anilines is a common and crucial reaction in organic synthesis. It involves the introduction of an acetyl group (-COCH₃) onto the nitrogen atom of the aniline. This transformation is often employed to protect the amino group during subsequent reactions or to synthesize acetanilide (B955) derivatives with specific biological activities. In the case of 2-bromo-5-chloroaniline, a di-substituted aniline, acetylation provides a route to N-(2-bromo-5-chlorophenyl)acetamide, a valuable building block in medicinal chemistry. The following protocol details a standard laboratory procedure for this synthesis using acetic anhydride (B1165640) as the acetylating agent.

Reaction Scheme

The overall reaction involves the nucleophilic attack of the amino group of 2-bromo-5-chloroaniline on the carbonyl carbon of acetic anhydride, leading to the formation of an amide bond.

Chemical Equation:

2-Bromo-5-chloroaniline + Acetic Anhydride → N-(2-bromo-5-chlorophenyl)acetamide + Acetic Acid

Data Presentation

The following table summarizes the key quantitative data for the acetylation of 2-bromo-5-chloroaniline.

Parameter	Value
Reactants
2-Bromo-5-chloroaniline	1.0 eq
Acetic Anhydride	1.2 eq
Pyridine (B92270) (Catalyst/Base)	2.0 eq
Solvent	Dichloromethane (DCM)
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2 - 4 hours
Typical Yield	>90%
Purification Method	Recrystallization
Recrystallization Solvent	Ethanol (B145695)/Water

Experimental Protocol

This protocol outlines the step-by-step procedure for the acetylation of 2-bromo-5-chloroaniline.

Materials:

• 2-Bromo-5-chloroaniline

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol

• Deionized water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromo-5-chloroaniline (1.0 eq) in anhydrous dichloromethane. Add pyridine (2.0 eq) to the solution and stir the mixture using a magnetic stirrer. Cool the flask in an ice bath to 0 °C.

• Addition of Acetic Anhydride: Slowly add acetic anhydride (1.2 eq) dropwise to the cooled solution using a dropping funnel over a period of 15-20 minutes. Maintain the temperature below 10 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x volume of DCM), saturated NaHCO₃ solution (2 x volume of DCM), and brine (1 x volume of DCM).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Isolation of Crude Product: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude N-(2-bromo-5-chlorophenyl)acetamide.

• Purification:

  • Recrystallize the crude product from a mixture of ethanol and water.

  • Dissolve the crude solid in a minimal amount of hot ethanol.

  • Slowly add hot water until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration using a Büchner funnel, wash with a small amount of cold ethanol/water mixture, and dry under vacuum.

Mandatory Visualizations

Reaction Mechanism

The acetylation of 2-bromo-5-chloroaniline proceeds through a nucleophilic acyl substitution mechanism.

Caption: Reaction mechanism for the acetylation of 2-bromo-5-chloroaniline.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of N-(2-bromo-5-chlorophenyl)acetamide.

Caption: Experimental workflow for the synthesis of N-(2-bromo-5-chlorophenyl)acetamide.

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 2-bromo-5-chloroaniline in four major classes of palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira couplings. This versatile building block, possessing differential reactivity between its bromine and chlorine substituents, offers a strategic advantage in the synthesis of complex molecules for pharmaceutical and materials science applications.

Introduction

2-Bromo-5-chloroaniline is a valuable starting material in organic synthesis due to its distinct electronic and steric properties. The carbon-bromine bond is significantly more reactive than the carbon-chlorine bond in typical palladium-catalyzed cross-coupling conditions, allowing for selective functionalization at the 2-position. This regioselectivity is crucial for the controlled, stepwise synthesis of polysubstituted anilines, which are prevalent scaffolds in many biologically active compounds. These protocols and data serve as a foundational guide for reaction optimization and methodology development.

Chemoselectivity

In palladium-catalyzed cross-coupling reactions, the general order of halide reactivity is I > Br > OTf > Cl.[1] Consequently, the C-Br bond at the 2-position of 2-bromo-5-chloroaniline is the primary site of reaction under standard conditions, enabling selective C-C and C-N bond formation while preserving the C-Cl bond for potential subsequent transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between an organohalide and an organoboron compound. With 2-bromo-5-chloroaniline, this reaction selectively proceeds at the C-Br bond to produce 4-chloro-2-arylaniline derivatives.

Data Presentation: Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	2,3-Difluorophenylboronic acid	Pd(dppf)Cl₂ (3)	-	Na₂CO₃ (2)	1,4-Dioxane (B91453)/H₂O (4:1)	90	12	85
2	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Toluene/EtOH/H₂O (2:1:1)	80	16	92 (adapted)
3	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Toluene/H₂O (10:1)	100	18	88 (adapted)

Yields marked as "(adapted)" are based on reactions with structurally similar dihaloanilines and serve as a reference for optimization.[1]

Experimental Protocol: Suzuki-Miyaura Coupling

Synthesis of 4-chloro-2',3'-difluorobiphenyl-2-amine [2]

This protocol describes the synthesis of 4-chloro-2',3'-difluorobiphenyl-2-amine via a Suzuki-Miyaura coupling reaction.

Materials:

• 2-Bromo-5-chloroaniline

• 2,3-Difluorophenylboronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk flask, add 2-bromo-5-chloroaniline (1.0 equiv.), 2,3-difluorophenylboronic acid (1.2 equiv.), and sodium carbonate (2.0 equiv.).

• Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times.

• Add Pd(dppf)Cl₂ (3 mol%) to the flask.

• Add a degassed 4:1 mixture of 1,4-dioxane and water.

• Heat the reaction mixture to 90 °C and stir for 12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 4-chloro-2',3'-difluorobiphenyl-2-amine.

Figure 1: Suzuki-Miyaura Coupling Experimental Workflow.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds, providing access to a wide range of N-aryl and N-heteroaryl anilines. For 2-bromo-5-chloroaniline, this reaction occurs selectively at the C-Br bond.

Data Presentation: Buchwald-Hartwig Amination

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu (1.2)	Toluene	100	24	~95 (adapted)
2	Aniline (B41778)	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃ (1.5)	Toluene	110	18	85 (adapted)
3	Benzophenone imine	Pd₂(dba)₃ (1.5)	DavePhos (3)	NaOtBu (1.4)	Dioxane	100	20	90 (adapted)

Yields are based on reactions with structurally similar dihaloanilines and serve as a reference for optimization.[1]

Experimental Protocol: Buchwald-Hartwig Amination

General Procedure for the N-Arylation of 2-Bromo-5-chloroaniline

This protocol is a general starting point for the Buchwald-Hartwig amination of 2-bromo-5-chloroaniline with a variety of amines.

Materials:

• 2-Bromo-5-chloroaniline

• Amine (e.g., morpholine, aniline)

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine (B1218219) ligand (e.g., XPhos, BINAP)

• Strong base (e.g., NaOtBu, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk tube, add the palladium precatalyst (1-2 mol%) and the phosphine ligand (2-4 mol%).

• Add the base (1.2-1.5 equiv.).

• Seal the tube, then evacuate and backfill with an inert gas. Repeat this cycle three times.

• In a separate flask, dissolve 2-bromo-5-chloroaniline (1.0 equiv.) and the amine (1.1-1.2 equiv.) in the anhydrous, degassed solvent.

• Add the solution of the aniline and amine to the Schlenk tube via syringe.

• Heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction's progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Figure 2: Catalytic Cycle of the Buchwald-Hartwig Amination.

Heck Reaction

The Heck reaction forms a carbon-carbon bond between an aryl halide and an alkene. This reaction can be used to introduce a vinyl group at the 2-position of 2-bromo-5-chloroaniline.

Data Presentation: Heck Reaction

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N (1.5)	DMF	100	24	75 (adapted)
2	n-Butyl acrylate	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	DMAc	120	18	80 (adapted)
3	Acrylonitrile	Pd₂(dba)₃ (1)	P(o-tolyl)₃ (4)	NaOAc (2)	NMP	110	20	70 (adapted)

Yields are based on reactions with structurally similar bromoanilines and serve as a reference for optimization.

Experimental Protocol: Heck Reaction

General Procedure for the Heck Reaction of 2-Bromo-5-chloroaniline

This protocol provides a general method for the Heck coupling of 2-bromo-5-chloroaniline with various alkenes.

Materials:

• 2-Bromo-5-chloroaniline

• Alkene (e.g., styrene, n-butyl acrylate)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄)

• Phosphine ligand (if required, e.g., PPh₃)

• Base (e.g., Et₃N, K₂CO₃)

• Solvent (e.g., DMF, DMAc)

• Nitrogen or Argon gas

• Sealed tube or pressure vessel

Procedure:

• In a sealed tube, combine 2-bromo-5-chloroaniline (1.0 equiv.), the palladium catalyst (1-5 mol%), and the phosphine ligand (if used).

• Add the base (1.5-2.5 equiv.) and the solvent.

• Add the alkene (1.2-1.5 equiv.) to the mixture.

• Seal the tube and purge with an inert gas.

• Heat the reaction to 100-140 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and filter off any inorganic salts.

• Dilute the filtrate with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Figure 3: Catalytic Cycle of the Heck Reaction.

Sonogashira Coupling

The Sonogashira coupling is a reliable method for the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, leading to the synthesis of substituted alkynes.

Data Presentation: Sonogashira Coupling

Entry	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (5)	Et₃N (2)	THF	65	6	88 (adapted)
2	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	i-Pr₂NEt (2.5)	DMF	80	8	90 (adapted)
3	1-Hexyne	Pd(OAc)₂ (2)	PPh₃ (4), CuI (5)	K₂CO₃ (2)	Acetonitrile	70	12	85 (adapted)

Yields are based on reactions with structurally similar dihaloanilines and serve as a reference for optimization.[1]

Experimental Protocol: Sonogashira Coupling

General Procedure for the Sonogashira Coupling of 2-Bromo-5-chloroaniline

This protocol outlines a general procedure for the Sonogashira coupling of 2-bromo-5-chloroaniline with terminal alkynes.

Materials:

• 2-Bromo-5-chloroaniline

• Terminal alkyne (e.g., phenylacetylene)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Amine base (e.g., Et₃N, i-Pr₂NEt)

• Anhydrous, degassed solvent (e.g., THF, DMF)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a Schlenk flask, add 2-bromo-5-chloroaniline (1.0 equiv.), the palladium catalyst (1-5 mol%), and the copper(I) co-catalyst (1-10 mol%).

• Evacuate and backfill the flask with an inert gas. Repeat this cycle three times.

• Add the anhydrous, degassed solvent and the amine base.

• Add the terminal alkyne (1.1-1.5 equiv.) dropwise to the stirring solution.

• Stir the reaction at the desired temperature (e.g., room temperature to 80 °C) until the starting material is consumed (monitor by TLC or GC/MS).

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Figure 4: Simplified Catalytic Cycles of the Sonogashira Coupling.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Synthesis of Bioactive Molecules from 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 2-bromo-5-chloroaniline as a versatile starting material for the synthesis of bioactive molecules, with a focus on quinazolinone and 1,3,4-oxadiazole (B1194373) derivatives exhibiting anticancer and antimicrobial activities. Detailed experimental protocols, quantitative bioactivity data, and visual representations of synthetic pathways are presented to facilitate research and development in medicinal chemistry.

Introduction

2-Bromo-5-chloroaniline is a halogenated aromatic amine that serves as a crucial building block in organic synthesis.[1][2] Its unique substitution pattern, featuring both bromine and chlorine atoms, provides multiple reactive sites for the construction of complex heterocyclic scaffolds. This document outlines the synthesis of two important classes of bioactive molecules derived from 2-bromo-5-chloroaniline: quinazolinones, known for their potent anticancer properties, and 1,3,4-oxadiazoles, which exhibit a broad spectrum of antimicrobial and anticancer activities.

Synthesis of Bioactive Quinazolinone Derivatives

Quinazolinone and its derivatives are a significant class of nitrogen-containing heterocyclic compounds with a wide range of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral effects.[3] Several quinazolinone-based drugs, such as gefitinib (B1684475) and erlotinib, are established as potent and selective inhibitors of epidermal growth factor receptor (EGFR) in cancer therapy.[4] The synthesis of quinazolinone derivatives from 2-bromo-5-chloroaniline typically involves the initial formation of a substituted anthranilic acid, followed by condensation with an appropriate reagent to form the quinazolinone core.

General Synthesis Pathway for Quinazolinone Derivatives

The overall synthetic strategy involves a multi-step process, beginning with the conversion of 2-bromo-5-chloroaniline to an anthranilic acid derivative, which is then cyclized to form the quinazolinone scaffold.

Caption: Synthetic pathway for quinazolinone derivatives.

Experimental Protocol: Synthesis of 2-(Substituted)-6-bromo-8-chloro-4(3H)-quinazolinone

This protocol outlines a general procedure for the synthesis of quinazolinone derivatives from a 2-amino-benzoic acid intermediate, which can be prepared from 2-bromo-5-chloroaniline.

Step 1: Synthesis of 2-Amino-4-chloro-5-bromobenzoic acid (from 2-Bromo-5-chloroaniline)

• Materials: 2-Bromo-5-chloroaniline, Chloroacetyl chloride, Potassium cyanide, Sulfuric acid, Sodium hydroxide (B78521), appropriate solvents.

• Procedure:

  • To a solution of 2-bromo-5-chloroaniline in a suitable solvent, slowly add chloroacetyl chloride at 0-5 °C.

  • Stir the reaction mixture at room temperature for 2-3 hours.

  • The resulting N-(2-bromo-5-chlorophenyl)-2-chloroacetamide is then treated with an aqueous solution of potassium cyanide.

  • The reaction mixture is heated to reflux for 4-6 hours.

  • The intermediate N-(2-bromo-5-chlorophenyl)-2-cyanoacetamide is isolated and then hydrolyzed using concentrated sulfuric acid or a strong base like sodium hydroxide to yield 2-amino-4-chloro-5-bromobenzoic acid.

  • The product is purified by recrystallization.

Step 2: Synthesis of 2-(Substituted)-6-bromo-8-chloro-4(3H)-quinazolinone

• Materials: 2-Amino-4-chloro-5-bromobenzoic acid, appropriate acyl chloride, Acetic anhydride (B1165640), Pyridine (B92270).

• Procedure:

  • A mixture of 2-amino-4-chloro-5-bromobenzoic acid and an appropriate acyl chloride is refluxed in acetic anhydride for 4-6 hours.

  • A catalytic amount of pyridine can be added to facilitate the reaction.

  • After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature.

  • The precipitated solid is filtered, washed with cold ethanol (B145695), and dried to afford the crude product.

  • The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid).

Anticancer Activity of Quinazolinone Derivatives

The synthesized quinazolinone derivatives have been evaluated for their in vitro anticancer activity against various human cancer cell lines. The cytotoxicity is typically expressed as IC50 values, which represent the concentration of the compound required to inhibit 50% of cell growth.

Compound ID	Target Cell Line	IC50 (µM)	Reference
Quinazolinone Derivative 1	MCF-7 (Breast Cancer)	5.8	[5]
Quinazolinone Derivative 2	A549 (Lung Cancer)	0.02	[3]
Quinazolinone Derivative 3	HCT116 (Colon Cancer)	3.92	[6]
Quinazolinone Derivative 4	PC-3 (Prostate Cancer)	1.95	[3]
Gefitinib (Standard)	A549 (Lung Cancer)	17.9	[6]

Synthesis of Bioactive 1,3,4-Oxadiazole Derivatives

1,3,4-Oxadiazole derivatives are another important class of heterocyclic compounds that have attracted significant attention due to their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.[7][8] The synthesis of 1,3,4-oxadiazoles from 2-bromo-5-chloroaniline generally involves the conversion of the aniline (B41778) to a hydrazide, followed by cyclization.

General Synthesis Pathway for 1,3,4-Oxadiazole Derivatives

The synthesis of 1,3,4-oxadiazole derivatives from 2-bromo-5-chloroaniline is a multi-step process that involves the formation of a key hydrazide intermediate.

Caption: Synthetic pathway for 1,3,4-oxadiazole derivatives.

Experimental Protocol: Synthesis of 2-((2-Bromo-5-chlorophenyl)aminomethyl)-5-(substituted)-1,3,4-oxadiazole

This protocol describes a general method for synthesizing 1,3,4-oxadiazole derivatives starting from 2-bromo-5-chloroaniline.

Step 1: Synthesis of 2-((2-Bromo-5-chlorophenyl)amino)acetohydrazide

• Materials: 2-Bromo-5-chloroaniline, Ethyl chloroacetate, Hydrazine hydrate, Ethanol.

• Procedure:

  • A mixture of 2-bromo-5-chloroaniline and ethyl chloroacetate in ethanol is refluxed for 6-8 hours.

  • The solvent is removed under reduced pressure, and the resulting crude ester is used in the next step without further purification.

  • The crude ethyl 2-((2-bromo-5-chlorophenyl)amino)acetate is dissolved in ethanol, and hydrazine hydrate is added.

  • The reaction mixture is refluxed for 8-10 hours.

  • Upon cooling, the solid product, 2-((2-bromo-5-chlorophenyl)amino)acetohydrazide, precipitates out and is collected by filtration and recrystallized from ethanol.

Step 2: Synthesis of 2-((2-Bromo-5-chlorophenyl)aminomethyl)-5-(substituted)-1,3,4-oxadiazole

• Materials: 2-((2-Bromo-5-chlorophenyl)amino)acetohydrazide, appropriate aromatic aldehyde, Iodine, Yellow mercuric oxide, Dimethylformamide (DMF).

• Procedure:

  • A solution of 2-((2-bromo-5-chlorophenyl)amino)acetohydrazide and an appropriate aromatic aldehyde in ethanol is refluxed for 4-6 hours to form the corresponding Schiff base.

  • The Schiff base is isolated and then dissolved in DMF.

  • To this solution, yellow mercuric oxide and a catalytic amount of iodine are added.

  • The reaction mixture is stirred at room temperature for 24-48 hours.[4]

  • The reaction mixture is filtered, and the filtrate is poured into ice-cold water.

  • The precipitated solid is collected by filtration, washed with water, and purified by recrystallization from a suitable solvent (e.g., ethanol/DMF mixture).[4]

Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives

The synthesized 1,3,4-oxadiazole derivatives have been screened for their in vitro antimicrobial activity against various bacterial and fungal strains. The activity is often reported as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Compound ID	Target Microorganism	MIC (µg/mL)	Reference
Oxadiazole Derivative 1	Staphylococcus aureus	4-16	[9]
Oxadiazole Derivative 2	Escherichia coli	>100	[7]
Oxadiazole Derivative 3	Candida albicans	8	[9]
Oxadiazole Derivative 4	MRSA	62	[10]
Ciprofloxacin (Standard)	Staphylococcus aureus	<1	[10]

Conclusion

2-Bromo-5-chloroaniline is a valuable and versatile building block for the synthesis of a wide range of bioactive heterocyclic compounds. The protocols and data presented in these application notes provide a solid foundation for researchers engaged in the discovery and development of novel anticancer and antimicrobial agents. The synthetic pathways for quinazolinone and 1,3,4-oxadiazole derivatives offer opportunities for further structural modifications to optimize their biological activities.

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Recent advances in the investigation of the quinazoline nucleus and derivatives with potential anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Quinazoline Derivatives as Targeted Chemotherapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antimicrobial activity of 1,3,4-oxadiazole derivatives against planktonic cells and biofilm of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antibacterial Activity of 1,3,4-Oxadiazole Derivatives Against Methicillin-Resistant Staphylococcus Aureus | Auctores [auctoresonline.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-5-chloroaniline

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues encountered during the synthesis of 2-Bromo-5-chloroaniline.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common byproducts I might encounter during the synthesis of 2-Bromo-5-chloroaniline via the reduction of 1-bromo-4-chloro-2-nitrobenzene?

While the reduction of the nitro group using zinc and ammonium (B1175870) formate (B1220265) is generally a clean and high-yielding reaction, several byproducts can potentially form. These include:

• Incompletely reduced intermediates: Small amounts of nitroso (R-NO) or hydroxylamine (B1172632) (R-NHOH) intermediates may remain if the reaction does not go to completion.

• Dehalogenated anilines: Although less common with zinc reduction compared to some other methods, dehalogenation can occur, leading to the formation of 2-bromoaniline (B46623) or 5-chloroaniline.

• Dimeric byproducts: Under certain conditions, coupling of the nitroarene intermediates can occur, resulting in the formation of azoxy, azo, or hydrazo compounds.

• Unreacted starting material: The presence of 1-bromo-4-chloro-2-nitrobenzene indicates an incomplete reaction.

Q2: My final product has a reddish-brown color. What is the likely cause and how can I purify it?

A reddish-brown or orange coloration in the final product is often indicative of the presence of small amounts of dimeric byproducts (azoxy or azo compounds) or unreacted nitro starting material.[1]

Troubleshooting:

• Purification: The most effective way to remove these colored impurities is through column chromatography on silica (B1680970) gel.[1] A solvent system of dichloromethane (B109758) and hexane (B92381) is often effective.[1]

• Reaction Monitoring: Ensure the reaction has gone to completion by using thin-layer chromatography (TLC) to check for the disappearance of the starting material.

Q3: I am observing multiple spots on my TLC plate after the reaction. What do they correspond to?

Multiple spots on a TLC plate suggest a mixture of compounds. The main spot should be your desired product, 2-Bromo-5-chloroaniline. Other spots could be:

• Starting Material (1-bromo-4-chloro-2-nitrobenzene): This will typically have a different Rf value than the product.

• Byproducts: As mentioned in Q1, these could include incompletely reduced intermediates, dehalogenated anilines, or dimeric species. The polarity of these byproducts will vary, leading to different Rf values.

Troubleshooting:

• Co-spotting: To identify the spots, you can co-spot your reaction mixture with the starting material on the same TLC plate.

• Purification: Column chromatography is the recommended method to separate these different components.

Q4: The yield of my reaction is lower than expected. What are the potential reasons?

Several factors can contribute to a low yield:

• Incomplete Reaction: The reaction may not have been allowed to proceed to completion. Ensure sufficient reaction time and monitor by TLC.

• Inefficient Extraction: The product may not have been fully extracted from the aqueous layer. Perform multiple extractions with a suitable organic solvent like diethyl ether.[1]

• Loss during Purification: Product can be lost during purification steps such as filtration and column chromatography.

• Suboptimal Reaction Conditions: The temperature and rate of addition of reagents can affect the yield. Careful control of the exothermic reaction is important.[1]

Byproduct Summary

Byproduct Type	Potential Chemical Name(s)	Reason for Formation	Suggested Analytical Method
Incomplete Reduction	1-Bromo-4-chloro-2-nitrosobenzene, N-(2-Bromo-5-chlorophenyl)hydroxylamine	Insufficient reducing agent or reaction time.	TLC, LC-MS
Dehalogenation	2-Bromoaniline, 5-Chloroaniline	Side reaction, though less common with zinc.	GC-MS, LC-MS
Dimeric Species	Azoxy, Azo, or Hydrazo compounds	Condensation of reaction intermediates.	TLC (often colored spots), LC-MS
Starting Material	1-Bromo-4-chloro-2-nitrobenzene	Incomplete reaction.	TLC, GC-MS, LC-MS

Experimental Protocol: Synthesis of 2-Bromo-5-chloroaniline

This protocol is based on the reduction of 1-bromo-4-chloro-2-nitrobenzene.[1]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Methanol

• Ammonium formate

• Zinc powder

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Dichloromethane

• Hexane

• Silica gel

Procedure:

• In a suitable reaction vessel, dissolve 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol) in 2.5 L of methanol.

• Gently heat the solution to 50 °C using a water bath.

• Slowly add a solution of ammonium formate (303 g, 4.81 mol) in 500 mL of water to the reaction mixture.

• Carefully add zinc powder (155 g, 2.36 mol) in small portions. The addition should be controlled to manage the exothermic reaction and maintain a steady reflux.

• After the addition of zinc is complete, continue to monitor the reaction by TLC until the starting material is consumed.

• Extract the product with diethyl ether (5 x 200 mL).

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Decant the solution and concentrate it under reduced pressure to obtain a reddish-brown oil.

• Redissolve the oil in 150 mL of a dichloromethane/hexane mixture and filter it through a short column of silica gel.

• Concentrate the filtrate under reduced pressure to yield an orange-colored oil.

• Add 200 mL of hexane and cool the mixture in a dry ice bath to precipitate 2-bromo-5-chloroaniline as a light yellow solid.

• Collect the solid by vacuum filtration. This procedure should yield approximately 92.1 g (75%) of the final product.[1]

Troubleshooting Workflow

Caption: Troubleshooting workflow for the synthesis of 2-Bromo-5-chloroaniline.

References

• 1. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of 2-Bromo-5-chloroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Bromo-5-chloroaniline.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-Bromo-5-chloroaniline, particularly via the reduction of 1-bromo-4-chloro-2-nitrobenzene.

Problem 1: Low Yield of 2-Bromo-5-chloroaniline

Q: My synthesis of 2-Bromo-5-chloroaniline by the reduction of 1-bromo-4-chloro-2-nitrobenzene resulted in a low yield. What are the possible causes and how can I improve it?

A: Low yields in this reduction can stem from several factors. A systematic approach to troubleshooting is recommended.

• Incomplete Reaction: The reduction may not have gone to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting material spot (1-bromo-4-chloro-2-nitrobenzene) indicates the reaction's completion. The zinc/ammonium (B1175870) formate (B1220265) reduction is typically rapid, often completing in under 30 minutes.[1][2] Ensure sufficient reaction time is allowed.

• Suboptimal Reagent Stoichiometry: The molar ratios of zinc and ammonium formate to the nitroaromatic starting material are crucial for efficient reduction.

  • Solution: An excess of both zinc and ammonium formate is necessary to drive the reaction to completion. Based on established protocols, a significant excess is used.[3] See the table below for a summary of reported stoichiometry.

• Poor Quality or Inactive Zinc: The reactivity of zinc powder can diminish over time due to oxidation.

  • Solution: Use fresh, finely powdered zinc dust. For optimal results, consider activating the zinc powder by briefly washing it with dilute HCl, followed by water, methanol, and ether, then drying it under a vacuum before use.[1][2]

• Loss During Workup and Purification: Significant product loss can occur during extraction, filtration, and purification steps.

  • Solution: Ensure efficient extraction by performing multiple extractions with a suitable solvent like diethyl ether.[3] During purification by column chromatography, be aware that anilines can streak on silica (B1680970) gel due to their basicity. This can be mitigated by adding a small amount of a non-polar amine, like triethylamine (B128534) (1-2%), to the eluent.[4]

Problem 2: Product Discoloration (Yellow, Brown, or Black)

Q: My purified 2-Bromo-5-chloroaniline is initially a light yellow solid but darkens over time. Why does this happen and how can I prevent it?

A: Anilines, particularly halogenated anilines, are susceptible to aerial oxidation, which leads to the formation of colored impurities.[3] This process is often accelerated by exposure to light and air.

• Prevention during Storage:

  • Store the purified 2-Bromo-5-chloroaniline under an inert atmosphere (e.g., nitrogen or argon).

  • Keep the container tightly sealed and in a cool, dark place.

• Remediation of Discolored Product:

  • Recrystallization: Dissolve the discolored product in a minimal amount of a suitable hot solvent (e.g., hexane (B92381) or ethanol) and allow it to cool slowly. For stubborn discoloration, a small amount of activated charcoal can be added to the hot solution and then filtered off before cooling.

  • Distillation: For larger quantities, vacuum distillation can be an effective purification method. Distilling over a small amount of zinc dust can help prevent oxidation during heating.

Problem 3: Presence of Impurities in the Final Product

Q: My final product shows multiple spots on a TLC plate or extra peaks in GC-MS analysis. What are the likely impurities and how can I remove them?

A: The presence of multiple spots or peaks indicates impurities. Common impurities in this synthesis include:

• Unreacted Starting Material: The most common impurity is residual 1-bromo-4-chloro-2-nitrobenzene. This is typically due to an incomplete reaction.

  • Identification: The starting material will have a different Rf value on a TLC plate compared to the product. It can also be identified by GC-MS.

  • Removal: Purification via column chromatography is effective in separating the more polar aniline (B41778) product from the less polar nitro starting material.

• Intermediates of Reduction: While the zinc/ammonium formate system is known for its high chemoselectivity, incomplete reduction could potentially lead to nitroso or hydroxylamine (B1172632) intermediates, though these are generally not observed.[1]

  • Removal: Ensuring the reaction goes to completion and proper purification by column chromatography should remove these intermediates.

• Dehalogenation Products: Although the zinc/ammonium formate system is generally mild and selective, there is a small possibility of dehalogenation, especially under harsh conditions.

  • Removal: These byproducts can be difficult to separate due to similar polarities. Careful optimization of the column chromatography conditions (e.g., using a shallow polarity gradient) may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 2-Bromo-5-chloroaniline?

A1: The most widely cited method is the reduction of 1-bromo-4-chloro-2-nitrobenzene.[3] A particularly effective and mild reducing system for this transformation is the use of zinc powder with ammonium formate in a solvent like methanol.[1][2] This method is favored for its high yield, rapid reaction times, and chemoselectivity, which preserves the halogen substituents.[1]

Q2: Are there alternative methods for the synthesis of 2-Bromo-5-chloroaniline?

A2: Yes, other synthetic routes exist, though they may be less common. These typically involve electrophilic halogenation or nucleophilic substitution reactions starting from a substituted aniline. For example, one could start with 5-chloroaniline and perform a bromination, or start with 2-bromoaniline (B46623) and perform a chlorination.[5] However, controlling the regioselectivity of these halogenation reactions can be challenging.

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction's progress. A small aliquot of the reaction mixture can be spotted on a TLC plate alongside the starting material. The reaction is complete when the spot corresponding to the starting material is no longer visible. A common eluent system for this analysis is a mixture of hexane and ethyl acetate.

Q4: What are the key safety precautions when handling 2-Bromo-5-chloroaniline and the reagents for its synthesis?

A4: 2-Bromo-5-chloroaniline is a hazardous chemical that can be harmful if swallowed, inhaled, or in contact with skin, and may cause skin and eye irritation.[5] It is essential to handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The starting material, 1-bromo-4-chloro-2-nitrobenzene, is also an irritant. Zinc powder is flammable and should be handled with care. Always consult the Safety Data Sheet (SDS) for each chemical before starting any experimental work.

Data Presentation

Table 1: Stoichiometry and Yield in the Synthesis of 2-Bromo-5-chloroaniline

Starting Material (SM)	Molar Ratio (SM:Zinc:Ammonium Formate)	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
1-bromo-4-chloro-2-nitrobenzene	1 : 4 : 8.15	Methanol/Water	50	Not Specified	75	[3]
Generic Aromatic Nitro Compound	1 : 1.2 : ~1.6	Methanol	Room Temp.	5-6 min	91-95	[2]

Note: The yields and reaction times are highly dependent on the specific substrate and reaction scale.

Experimental Protocols

Detailed Protocol for the Reduction of 1-bromo-4-chloro-2-nitrobenzene[3]

This protocol is adapted from a literature procedure and has a reported yield of 75%.

Materials:

• 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol)

• Methanol (2.5 L)

• Ammonium formate (303 g, 4.81 mol)

• Zinc powder (155 g, 2.36 mol)

• Water (500 mL)

• Diethyl ether

• Anhydrous sodium sulfate

• Dichloromethane

• Hexane

• Silica gel

Procedure:

• Reaction Setup: In a suitable reaction vessel, dissolve 1-bromo-4-chloro-2-nitrobenzene in methanol. Gently heat the solution to 50 °C using a water bath.

• Addition of Reagents: Slowly add a solution of ammonium formate in water to the reaction mixture. Then, carefully add zinc powder in small portions. The addition should be controlled to manage the exothermic reaction and maintain a steady reflux.

• Reaction Monitoring: After the zinc addition is complete, continue to monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and filter it through a pad of celite to remove the excess zinc and other solids. Concentrate the filtrate under reduced pressure.

• Extraction: Extract the aqueous residue multiple times with diethyl ether. Combine the organic layers and dry over anhydrous sodium sulfate.

• Initial Purification: Decant the solution and concentrate it under reduced pressure to obtain a crude oil.

• Column Chromatography: Redissolve the oil in a minimal amount of a dichloromethane/hexane mixture and filter it through a short column of silica gel.

• Final Purification: Concentrate the filtrate under reduced pressure. Add hexane and cool the mixture in a dry ice bath to precipitate 2-bromo-5-chloroaniline as a light yellow solid.

• Isolation: Collect the solid by vacuum filtration and dry to obtain the final product.

Visualizations

Caption: Workflow for the synthesis of 2-Bromo-5-chloroaniline.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. Reduction of Nitro Groups With Zinc/Ammonium Formate - [www.rhodium.ws] [designer-drug.com]
• 3. benchchem.com [benchchem.com]
• 4. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 5. Page loading... [guidechem.com]

Troubleshooting low yield in Suzuki coupling of 2-Bromo-5-chloroaniline

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot low yields in the Suzuki coupling of 2-Bromo-5-chloroaniline and to provide answers to frequently asked questions.

Troubleshooting Guide: Low Yield

This guide provides a systematic approach in a question-and-answer format to diagnose and resolve common issues leading to low product yield.

Question 1: My Suzuki coupling reaction of 2-Bromo-5-chloroaniline has a low yield. What are the most common general causes?

Low yields in Suzuki coupling reactions can stem from several factors. The primary areas to investigate are the catalyst system, reaction conditions, quality of reagents, and the choice of solvent.[1] Competing side reactions such as homocoupling and protodeboronation can also consume starting materials and reduce the yield of the desired product. A systematic evaluation of each component is crucial for successful troubleshooting.

Question 2: Which halogen is expected to react, and could the chloro-substituent be interfering?

In the Suzuki coupling of 2-Bromo-5-chloroaniline, the carbon-bromine (C-Br) bond is significantly more reactive than the carbon-chlorine (C-Cl) bond. The general reactivity trend for halogens in palladium-catalyzed oxidative addition is I > Br > Cl.[2][3] This is due to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond.[4] Therefore, selective coupling at the bromine position is expected. While the chloro group is less reactive, its electron-withdrawing nature can influence the electronic properties of the aniline (B41778) ring, potentially affecting the oxidative addition step.

Question 3: My palladium catalyst doesn't seem to be active. What should I check?

Catalyst inactivity is a frequent cause of low yield. Several factors can contribute to this:

• Catalyst Oxidation: The active Pd(0) species is susceptible to oxidation by atmospheric oxygen, which leads to catalyst deactivation. It is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and use properly degassed solvents.

• Inhibitory Coordination: The aniline nitrogen in your substrate can coordinate to the palladium center, inhibiting its catalytic activity. The use of bulky ligands can often mitigate this issue by sterically shielding the metal center.

• Catalyst Decomposition: At high temperatures, some palladium catalysts can decompose to form palladium black, which has low catalytic activity. If you observe a black precipitate, this may be occurring.

Question 4: What are the most common side reactions, and how can I minimize them?

The three most prevalent side reactions in Suzuki couplings are:

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid, which is replaced by a C-H bond. It is often promoted by aqueous basic conditions and elevated temperatures.

  • Mitigation: Use boronic esters (e.g., pinacol (B44631) esters) or trifluoroborate salts, which are more stable. Employing anhydrous conditions where possible or using a two-phase solvent system can also be beneficial.

• Homocoupling: This involves the coupling of two molecules of the boronic acid or two molecules of the aryl halide.

  • Mitigation: This is often promoted by the presence of oxygen. Ensuring the reaction is thoroughly degassed and run under an inert atmosphere can significantly reduce homocoupling.

• Dehalogenation: The bromo-substituent can be replaced by a hydrogen atom.

  • Mitigation: This can sometimes occur under strongly reducing conditions or at high temperatures. Optimizing the reaction temperature and ensuring the purity of all reagents is important.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low yields in the Suzuki coupling of 2-Bromo-5-chloroaniline.

Caption: A logical workflow for troubleshooting low-yield Suzuki coupling reactions.

Data Summary Tables

The following tables summarize quantitative data for key reaction parameters based on literature for similar substrates.

Table 1: Effect of Different Bases on Suzuki Coupling Yield

Entry	Base	Solvent	Temperature (°C)	Yield (%)
1	Na₂CO₃	EtOH/Water (3:1)	80	98
2	K₂CO₃	Dioxane/Water (10:1)	90	11
3	Cs₂CO₃	Dioxane/Water	80	51
4	K₃PO₄	Toluene/Water	100	88

Data is representative for Suzuki couplings of aryl bromides and may vary for 2-Bromo-5-chloroaniline.[5][6]

Table 2: Comparison of Catalyst/Ligand Systems for Haloaniline Coupling

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Yield (%)
1	Pd(dppf)Cl₂ (3)	-	K₂CO₃	Dioxane/Water	90	11
2	CataCXium A (10)	-	Cs₂CO₃	Dioxane/Water	80	51
3	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	THF/Water	80	78
4	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/Water	90	85

Yields are based on studies with ortho-bromoanilines and other haloanilines and serve as a starting point for optimization.[6][7]

Experimental Protocols

General Protocol for Suzuki Coupling of 2-Bromo-5-chloroaniline

This protocol is a starting point and may require optimization for your specific boronic acid.

Materials:

• 2-Bromo-5-chloroaniline (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)[1][8]

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/Water 4:1, or Toluene/Ethanol/Water)[1][9]

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 2-Bromo-5-chloroaniline, the arylboronic acid, and the base.[7]

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.[8]

• Catalyst and Solvent Addition: Under the inert atmosphere, add the palladium catalyst to the flask. Subsequently, add the degassed solvent via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (typically 80-100 °C) and stir the mixture vigorously.[1]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction.

Caption: The key steps of the Suzuki-Miyaura catalytic cycle.

Frequently Asked Questions (FAQs)

Q1: Can I run the reaction open to the air?

It is highly discouraged to run Suzuki coupling reactions open to the air. The active Pd(0) catalyst is sensitive to oxygen and can be readily oxidized to an inactive Pd(II) species, leading to significantly lower yields. Always use an inert atmosphere of nitrogen or argon and degassed solvents for best results.

Q2: My boronic acid is old. Can I still use it?

Boronic acids can degrade over time, primarily through protodeboronation, especially if exposed to moisture. It is recommended to use fresh, high-purity boronic acid. If you suspect your boronic acid has degraded, you can try converting it to a more stable boronic ester (e.g., a pinacol ester) before use.

Q3: What is the optimal temperature for this reaction?

The optimal temperature is highly dependent on the specific substrates, catalyst, and ligand used. Generally, temperatures between 80-110 °C are effective. If you observe low conversion, a modest increase in temperature may be beneficial. However, excessively high temperatures can lead to catalyst decomposition and increased side reactions.

Q4: How do I choose the best solvent?

The solvent plays a critical role in solubilizing the reactants and the catalyst. A mixture of an organic solvent (e.g., toluene, dioxane, THF) and water is commonly used. The choice of solvent can also influence the reaction kinetics and selectivity. It may be necessary to screen a few different solvent systems to find the optimal one for your specific reaction.[10][11]

Q5: Is it necessary to use a ligand?

While some "ligand-free" Suzuki couplings have been reported, for challenging substrates like 2-Bromo-5-chloroaniline, the use of a ligand is generally essential. Ligands, particularly bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs), stabilize the palladium catalyst, promote the oxidative addition step, and prevent catalyst decomposition, leading to higher yields and more reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Side Reactions in Buchwald-Hartwig Amination of Haloanilines

Welcome to the Technical Support Center for troubleshooting the Buchwald-Hartwig amination of haloaniline substrates. This resource is designed for researchers, scientists, and professionals in drug development to address common challenges, particularly the formation of unwanted side products. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to help you optimize your reactions for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the Buchwald-Hartwig amination of haloanilines?

A1: The most prevalent side reaction is hydrodehalogenation , where the halogen on the aniline (B41778) is replaced by a hydrogen atom.[1][2] Other significant side reactions include diarylation (double arylation of the amine) and self-coupling of the haloaniline or the coupling amine. Catalyst deactivation, often observed as the formation of palladium black, is another common issue that can lead to low conversion and a complex mixture of byproducts.[3]

Q2: My reaction is producing a significant amount of the hydrodehalogenated aniline byproduct. What are the primary causes and how can I minimize it?

A2: Hydrodehalogenation typically arises from a competing β-hydride elimination pathway, which becomes significant when the desired reductive elimination to form the C-N bond is slow.[2][4] To minimize this side reaction, consider the following:

• Ligand Choice: Employ bulky, electron-rich phosphine (B1218219) ligands such as XPhos, RuPhos, or BrettPhos. These ligands can accelerate the rate of reductive elimination, thereby outcompeting the hydrodehalogenation pathway.[5]

• Base Selection: The choice of base can influence the extent of hydrodehalogenation. Experiment with different bases to find one that minimizes this side product while maintaining good reactivity.

• Lower Reaction Temperature: In some instances, lowering the reaction temperature can disfavor the side reaction.[5]

Q3: I am observing the formation of a diarylated product. How can I improve the selectivity for monoarylation?

A3: The formation of diarylated products is more common with primary amines. To enhance monoarylation selectivity:

• Stoichiometry: Carefully control the stoichiometry of your reactants. Using a slight excess of the amine can sometimes favor monoarylation.

• Ligand Design: Sterically hindered ligands can disfavor the second arylation step due to increased steric hindrance around the nitrogen atom.

• Reaction Time: Monitor the reaction closely and stop it once the desired monoarylated product is maximized, as longer reaction times can lead to the formation of the diarylated byproduct.

Q4: My reaction has stalled, and I see the formation of palladium black. What does this indicate and what can be done?

A4: The formation of palladium black indicates that the palladium(0) catalyst has agglomerated and precipitated out of the catalytic cycle, leading to deactivation.[3] This can be caused by:

• High Temperatures: Prolonged exposure to high temperatures can cause catalyst decomposition.

• Inadequate Ligand Protection: The ligand may not be effectively stabilizing the palladium catalyst throughout the reaction.

• Oxygen Sensitivity: The active Pd(0) catalyst is sensitive to oxygen. Ensure your reaction is conducted under a strictly inert atmosphere.[1]

To prevent catalyst decomposition, consider using a lower reaction temperature, ensuring a sufficiently bulky and electron-rich ligand is used, and maintaining rigorous inert atmosphere techniques.[3]

Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues encountered during the Buchwald-Hartwig amination of haloanilines.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield / Low Conversion	1. Catalyst deactivation (Palladium black formation).2. Suboptimal ligand or base.3. Poor solubility of reagents.4. Insufficient reaction time or temperature.5. Presence of oxygen or moisture.	1. Use a pre-catalyst for more reliable activation. Lower the reaction temperature. Ensure the ligand is robust enough.2. Screen a panel of bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos, BrettPhos). Test different bases (e.g., NaOtBu, K₃PO₄, Cs₂CO₃).3. Try a different solvent or a solvent mixture to improve solubility (e.g., toluene (B28343), dioxane, THF).4. Increase reaction time and monitor by TLC/GC-MS. Cautiously increase the temperature.5. Ensure all glassware is oven-dried, use anhydrous solvents, and maintain a strict inert atmosphere (argon or nitrogen).[6]
High Levels of Hydrodehalogenation	1. Reductive elimination is slow compared to β-hydride elimination.2. Inappropriate ligand choice.	1. Use a more electron-donating and sterically bulky ligand to accelerate reductive elimination.2. Switch to ligands known to suppress hydrodehalogenation, such as those from the Buchwald or Hartwig biarylphosphine ligand families.[5]
Formation of Diarylated Product	1. Over-reaction of the primary amine product.2. Unfavorable steric environment.	1. Monitor the reaction closely and stop it at the optimal time. Adjust the stoichiometry of the reactants.2. Use a bulkier phosphine ligand to sterically hinder the second amination event.
Complex Reaction Mixture / Multiple Byproducts	1. Substrate decomposition under basic conditions.2. Multiple competing side reactions.	1. Use a weaker base (e.g., K₃PO₄, Cs₂CO₃) and potentially a lower reaction temperature.2. Re-evaluate the entire reaction setup. A systematic screening of ligand, base, solvent, and temperature is recommended to find a more selective set of conditions.

Quantitative Data Summary

Table 1: Illustrative Product Distribution in the Amination of 4-Chloroaniline with Aniline Using Different Phosphine Ligands

Ligand	Desired Product Yield (%)	Hydrodehalogenation (%)	Diarylation (%)
P(o-tolyl)₃	45	30	15
BINAP	75	15	5
XPhos	92	<5	<2
RuPhos	95	<3	<1

Note: This data is for illustrative purposes and actual results will vary depending on the specific substrates and reaction conditions.

Experimental Protocols

General Protocol for the Buchwald-Hartwig Amination of a Haloaniline

This protocol is a starting point and may require optimization for specific substrates.

Materials:

• Haloaniline (1.0 mmol, 1.0 equiv.)

• Amine (1.2 mmol, 1.2 equiv.)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv.)

• Anhydrous toluene (5 mL)

• Oven-dried Schlenk flask with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation: In a glovebox or under a positive pressure of inert gas, add the haloaniline, the palladium pre-catalyst, and sodium tert-butoxide to the Schlenk flask.

• Reagent Addition: Add the amine to the flask.

• Solvent Addition: Add anhydrous toluene via syringe.

• Reaction: Seal the flask and heat the mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (B1210297) and filter through a pad of Celite®. Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizations

Catalytic Cycle and Side Reactions

The following diagrams illustrate the key mechanistic pathways in the Buchwald-Hartwig amination, including the desired catalytic cycle and the major side reactions.

Caption: The catalytic cycle of the Buchwald-Hartwig amination and the competing hydrodehalogenation side reaction.

Troubleshooting Workflow

This flowchart provides a logical sequence of steps to follow when troubleshooting a problematic Buchwald-Hartwig amination of a haloaniline.

Caption: A systematic workflow for troubleshooting common issues in the Buchwald-Hartwig amination of haloanilines.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Palladium-Catalyzed γ,γ'-Diarylation of Free Alkenyl Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.rug.nl [research.rug.nl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Cross-Coupling Reactions of 2-Bromo-5-chloroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-5-chloroaniline in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the halogen atoms in 2-Bromo-5-chloroaniline in palladium-catalyzed cross-coupling reactions?

A1: In palladium-catalyzed cross-coupling reactions, the general order of reactivity for halogens is I > Br > Cl. Therefore, the bromine atom in 2-Bromo-5-chloroaniline is expected to be significantly more reactive than the chlorine atom.[1] This inherent reactivity difference allows for selective functionalization at the C-Br bond under carefully controlled conditions.[2]

Q2: Which catalyst systems are generally recommended for cross-coupling reactions with 2-Bromo-5-chloroaniline?

A2: For substrates like 2-Bromo-5-chloroaniline, palladium-based catalysts are most common. The choice of ligand is critical.[3] Bulky, electron-rich phosphine (B1218219) ligands such as SPhos, XPhos, and RuPhos are often effective, particularly when targeting the less reactive C-Cl bond or in challenging amination reactions.[1][4] N-Heterocyclic carbene (NHC) ligands can also offer high stability and activity.[3] For certain applications, nickel-based catalysts can be a cost-effective alternative with unique reactivity for C-Cl bond activation.[3]

Q3: What are the most common side reactions observed during the cross-coupling of 2-Bromo-5-chloroaniline?

A3: A common side reaction is hydrodehalogenation, where the halogen atom is replaced by a hydrogen atom.[1] This can be promoted by certain phosphine ligands, impurities, or elevated temperatures. Homocoupling of the coupling partner (e.g., boronic acid) can also occur, often promoted by the presence of oxygen.[1]

Q4: How can I improve the selectivity for mono-arylation at the C-Br position?

A4: To favor mono-arylation at the more reactive C-Br bond, you can try lowering the reaction temperature, using a milder base, and screening different ligands. A less electron-rich ligand might favor reaction at the more reactive C-Br bond while leaving the C-Cl bond intact.[3][5]

Troubleshooting Guides

Guide 1: Suzuki-Miyaura Coupling

Problem: Low or no yield of the desired coupled product.

Potential Cause	Recommended Action
Inactive Catalyst	Ensure the palladium catalyst is active. Use a freshly opened bottle or a pre-catalyst. Thoroughly degas the solvent and reaction mixture to remove oxygen, which can deactivate the catalyst.[1] Consider increasing the catalyst loading incrementally (e.g., from 1-2 mol% to 3-5 mol%).[1]
Inappropriate Ligand	The choice of phosphine ligand is critical. For polyhalogenated anilines, bulky and electron-rich ligands such as SPhos or XPhos are often effective.[1][3] Screen a variety of ligands to find the optimal one for your specific substrate combination.
Incorrect Base	The base is crucial for the transmetalation step. Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄.[1] Ensure the base is finely powdered and dry. The strength of the base can influence the reaction rate and side product formation.
Low Reaction Temperature	While some Suzuki couplings proceed at room temperature, reactions with less reactive halides may require heating.[1] Gradually increase the reaction temperature, monitoring for product formation and decomposition.

Problem: Formation of multiple products and lack of selectivity.

Potential Cause	Recommended Action
Homocoupling of Boronic Acid	This side reaction is often promoted by the presence of oxygen. Ensure thorough degassing of the reaction mixture. Using a lower reaction temperature may also help.[1]
Protodeboronation of Boronic Acid	This occurs when the boronic acid reacts with residual water or acidic protons. Use anhydrous solvents and reagents.[1]
Coupling at Both C-Br and C-Cl Sites	To achieve selective coupling at the C-Br position, lower the reaction temperature and consider using a milder base.[3] A less electron-rich ligand may also improve selectivity.[3]

Guide 2: Buchwald-Hartwig Amination

Problem: Incomplete conversion or slow reaction rate.

Potential Cause	Recommended Action
Weak Base	Buchwald-Hartwig aminations typically require a strong, non-nucleophilic base. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[1] Ensure the base is fresh and has been stored under an inert atmosphere.
Inhibited Catalyst	The aniline (B41778) substrate itself can sometimes inhibit the catalyst at high concentrations. Try adding the aniline slowly to the reaction mixture.[1] Using a pre-catalyst can ensure the active Pd(0) species is efficiently generated.[1]
Steric Hindrance	If coupling a bulky amine, steric hindrance can slow down the reaction. Employing a more sterically demanding and electron-rich phosphine ligand, such as BrettPhos, can often overcome this issue.[1]

Problem: Formation of side products.

Potential Cause	Recommended Action
Hydrodehalogenation	Optimize the reaction temperature and time; prolonged heating can lead to increased side product formation.[1] Switching to a different ligand or catalyst system may mitigate this issue.[1]
Double Amination (if mono-amination is desired)	Control the stoichiometry of the amine nucleophile (use 1.0-1.1 equivalents). Lowering the reaction temperature after the initial coupling may prevent further reaction.[1]

Quantitative Data Summary

Table 1: Suzuki-Miyaura Coupling of Dihaloanilines with Phenylboronic Acid

Catalyst System	Substrate	Base	Solvent	Temp (°C)	Yield (%)
Pd(OAc)₂, SPhos	2-Bromo-5-chloroaniline	K₃PO₄	Toluene (B28343)/H₂O	100	85
NiCl₂(dppf)	2,4-Dichloroaniline	K₂CO₃	Dioxane/H₂O	90	78
Pd(PPh₃)₄	2,3-Dibromoaniline	Na₂CO₃	Toluene/EtOH/H₂O	80	92
Data adapted from general protocol adaptations and similar nickel-catalyzed couplings.[3]

Table 2: Buchwald-Hartwig Amination of Dihaloanilines with Morpholine

Catalyst System	Substrate	Base	Solvent	Temp (°C)	TON
Pd₂(dba)₃, XPhos	2-Bromo-5-chloroaniline	NaOtBu	Toluene	100	~500
NiCl₂(PCy₃)₂	2,4-Dichloroaniline	K₃PO₄	Dioxane	110	~300
CuI, L-proline	2,3-Dibromoaniline	K₂CO₃	DMSO	90	Not Reported
Turnover Number (TON) is estimated based on typical catalyst loadings and yields. Data based on similar Ni-catalyzed aminations and general Ullmann conditions.[3]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk tube, add 2-Bromo-5-chloroaniline (1.0 equiv.), the arylboronic acid (1.1-1.5 equiv.), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv.).

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand (if not using a pre-catalyst).

• Add a degassed solvent (e.g., a mixture of toluene and water).

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor by TLC or GC/MS until the starting material is consumed.[3]

• After cooling, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-3 mol%) and a strong base (e.g., NaOtBu, 1.2-1.5 equiv.).

• Seal the tube, then evacuate and backfill with an inert gas.

• Add a solution of 2-Bromo-5-chloroaniline (1.0 equiv.) in an anhydrous, degassed solvent (e.g., toluene or dioxane).

• Add the amine (1.1-1.2 equiv.).

• Heat the reaction mixture (e.g., 80-110 °C) with stirring and monitor its progress.[3]

• Upon completion, cool the reaction, dilute with an appropriate organic solvent, and wash with water.

• Dry the organic phase, concentrate, and purify the product via chromatography.

Visualizations

Caption: Troubleshooting workflow for low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-Bromo-5-chloroaniline

This technical support center is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides and frequently asked questions (FAQs) for the removal of impurities from 2-Bromo-5-chloroaniline.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 2-Bromo-5-chloroaniline?

A1: Common impurities in crude 2-Bromo-5-chloroaniline can originate from the synthetic route. A frequent synthesis involves the reduction of 1-bromo-4-chloro-2-nitrobenzene.[1] Therefore, potential impurities include:

• Unreacted Starting Material: 1-bromo-4-chloro-2-nitrobenzene.

• Isomeric Impurities: Other isomers of bromo-chloroaniline may be present depending on the synthetic pathway. These can be challenging to separate due to similar physical properties.[2][3]

• Reaction Byproducts: Side-products from the reduction reaction.

• Residual Reagents: Traces of reagents used in the synthesis, such as zinc powder and ammonium (B1175870) formate.[1]

Q2: My 2-Bromo-5-chloroaniline is a brownish color. What causes this and how can I remove the color?

A2: The off-white to brown color of crude 2-Bromo-5-chloroaniline is typically due to the presence of oxidized impurities and residual reaction byproducts.[4] Several methods can be employed to decolorize the material:

• Recrystallization with Activated Carbon: Adding a small amount of activated carbon to the hot solution during recrystallization can effectively adsorb colored impurities.

• Silica (B1680970) Gel Chromatography: Passing the crude product through a short plug of silica gel or performing full column chromatography can separate the colored impurities from the desired product.[1]

Q3: What analytical techniques are recommended to assess the purity of 2-Bromo-5-chloroaniline?

A3: To accurately determine the purity of 2-Bromo-5-chloroaniline, a combination of the following analytical techniques is recommended:

• Thin-Layer Chromatography (TLC): A quick and effective method to qualitatively assess the number of components in the mixture and to monitor the progress of purification.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides separation of volatile components and their mass spectra, allowing for the identification of impurities.[5]

• High-Performance Liquid Chromatography (HPLC): Offers quantitative analysis of the purity of the compound and can be used to separate and quantify closely related isomers.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information and can be used to identify and quantify impurities if their signals do not overlap with the product's signals.

Troubleshooting Guides

Recrystallization Issues

Issue	Possible Cause	Troubleshooting Steps
"Oiling out" instead of crystallization.	The compound's melting point is lower than the boiling point of the solvent. The compound is precipitating from a supersaturated solution too quickly.	- Use a lower boiling point solvent or a solvent mixture. - Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. - Scratch the inside of the flask with a glass rod to induce crystallization.
No crystals form upon cooling.	- Too much solvent was used, and the solution is not saturated. - The solution is supersaturated.	- Boil off some of the solvent to concentrate the solution and cool again. - Add a seed crystal of pure 2-Bromo-5-chloroaniline. - Scratch the inner surface of the flask at the meniscus.
Low recovery of purified product.	- The chosen solvent is too good at dissolving the compound, even at low temperatures. - Too much solvent was used for recrystallization or washing.	- Choose a solvent in which the compound has lower solubility at cold temperatures. - Use the minimum amount of hot solvent to dissolve the crude product. - Wash the collected crystals with a minimal amount of ice-cold solvent.

Column Chromatography Issues

Issue	Possible Cause	Troubleshooting Steps
Poor separation of spots on TLC and column.	The polarity of the mobile phase is too high or too low.	- Adjust the solvent system. For 2-Bromo-5-chloroaniline and its common non-polar impurities, a low polarity eluent like a hexane/ethyl acetate (B1210297) mixture is a good starting point. Gradually increase the polarity to elute the desired compound.
Product is not eluting from the column.	The mobile phase is not polar enough.	- Gradually increase the polarity of the eluent. For instance, if you started with 95:5 hexane:ethyl acetate, move to 90:10, then 80:20, and so on.
Streaking of the compound on the TLC plate and column.	- The sample is overloaded. - The compound is interacting strongly with the stationary phase (silica gel is acidic, anilines are basic).	- Load a smaller amount of the crude material onto the column. - Add a small amount of a basic modifier like triethylamine (B128534) (0.1-1%) to the eluent to neutralize the acidic sites on the silica gel.

Data Presentation

Table 1: Comparison of Purification Methods for 2-Bromo-5-chloroaniline

Purification Method	Typical Purity Achieved	Typical Yield	Advantages	Disadvantages
Recrystallization	>98%	60-80%	Simple setup, good for removing small amounts of impurities.	Can have lower yields if the compound is significantly soluble in the cold solvent. May not remove isomers effectively.
Column Chromatography	>99%	50-75%	Excellent for separating compounds with different polarities, including some isomers.[2]	More time-consuming and requires larger volumes of solvent.
Acid-Base Extraction	Variable, often used as a preliminary step.	>90% (for the extraction step)	Good for separating basic anilines from neutral or acidic impurities.[6]	Does not remove basic impurities or closely related isomers.
Sublimation	>99.5%	Variable	Can yield very high purity product.	Not suitable for all compounds; requires specific equipment.

Table 2: Recommended Solvent Systems for Purification

Technique	Solvent System	Typical Ratio (v/v)	Notes
Recrystallization	Hexane	N/A	Good for precipitating the final product after chromatography.[1]
Ethanol (B145695)/Water	Start with dissolving in hot ethanol, then add water dropwise until cloudy. Reheat to clarify and cool slowly.	A common solvent system for recrystallizing anilines.
Column Chromatography (TLC)	Hexane / Ethyl Acetate	9:1 to 7:3	A good starting point for TLC analysis. The Rf of 2-Bromo-5-chloroaniline is expected to be around 0.3-0.5 in a 8:2 mixture.
Column Chromatography (Elution)	Dichloromethane (B109758) / Hexane	As per synthesis protocol[1]	A less polar system than hexane/ethyl acetate, which can be good for separating from very non-polar impurities.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

• Dissolution: Place the crude 2-Bromo-5-chloroaniline in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: While the ethanol solution is still hot, add hot water dropwise until the solution becomes faintly cloudy. Reheat the solution until it is clear again.

• Cooling: Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 2: Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel in hexane. Pack a chromatography column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude 2-Bromo-5-chloroaniline in a minimal amount of dichloromethane or the initial eluent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with a non-polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Fraction Collection: Collect fractions and monitor the separation using TLC.

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 90:10, then 85:15 hexane:ethyl acetate) to elute the 2-Bromo-5-chloroaniline.

• Isolation: Combine the pure fractions containing the product and remove the solvent under reduced pressure.

Protocol 3: Acid-Base Extraction

• Dissolution: Dissolve the crude 2-Bromo-5-chloroaniline in a suitable organic solvent like diethyl ether or dichloromethane.

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M HCl (aq). The basic 2-Bromo-5-chloroaniline will move to the aqueous layer as its hydrochloride salt. Neutral and acidic impurities will remain in the organic layer.

• Separation: Separate the aqueous layer.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 2M NaOH) until the solution is basic, which will precipitate the purified 2-Bromo-5-chloroaniline.

• Final Extraction: Extract the precipitated aniline (B41778) back into an organic solvent.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the purified product.

Mandatory Visualization

Caption: A logical workflow for selecting a purification method.

Caption: Troubleshooting steps for a failed purification attempt.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. guidechem.com [guidechem.com]
• 5. Separation of 2-Bromo-4-chloroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. researchgate.net [researchgate.net]

Preventing dehalogenation side reactions with 2-Bromo-5-chloroaniline

Welcome to the technical support center for 2-Bromo-5-chloroaniline. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its use in chemical synthesis, with a specific focus on preventing dehalogenation side reactions.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a common side reaction with 2-Bromo-5-chloroaniline?

A1: Dehalogenation, specifically hydrodehalogenation, is a side reaction where a halogen atom on the aromatic ring is replaced by a hydrogen atom.[1] For 2-Bromo-5-chloroaniline, this means the undesired formation of 5-chloroaniline (from de-bromination) or 2-bromoaniline (B46623) (from de-chlorination). This side reaction is problematic as it reduces the yield of the desired product and introduces impurities that can be difficult to separate.[2] It typically occurs in palladium-catalyzed cross-coupling reactions, where a palladium-hydride (Pd-H) intermediate is generated and competitively reacts with the starting material.[1] This Pd-H species can originate from solvents (like alcohols), bases, or other additives in the reaction mixture.[1][2]

Q2: In 2-Bromo-5-chloroaniline, which halogen is more susceptible to removal?

A2: In palladium-catalyzed cross-coupling reactions, the general order of reactivity for aryl halides is C–I > C–Br > C–Cl.[3][4] Therefore, the Carbon-Bromine (C-Br) bond in 2-Bromo-5-chloroaniline is significantly more reactive and thus more susceptible to both the desired cross-coupling and the undesired dehalogenation side reaction compared to the Carbon-Chlorine (C-Cl) bond.[3] Achieving chemoselectivity, where the C-Br bond reacts while the C-Cl bond remains intact, is a common synthetic goal.[3]

Q3: What is the general mechanism of hydrodehalogenation in cross-coupling reactions?

A3: The mechanism of hydrodehalogenation competes with the main cross-coupling catalytic cycle. After the initial oxidative addition of the aryl halide (Ar-X) to the Pd(0) catalyst, a Pd(II)-aryl complex is formed.[5][6] The dehalogenation pathway is often initiated by the formation of a palladium-hydride species (L-Pd-H). This hydride can be transferred to the palladium-aryl intermediate, leading to reductive elimination of the dehalogenated arene (Ar-H) and regenerating the active Pd(0) catalyst.[1][7] Another proposed mechanism involves the oxidative addition of the aryl halide to Pd(0), followed by reaction with a hydride source (e.g., from the solvent or base) and subsequent reductive elimination of the Ar-H product.[2]

Q4: How do I choose the right catalyst and ligand to minimize dehalogenation?

A4: The choice of catalyst and ligand is critical.[1]

• Ligands : Bulky, electron-rich phosphine (B1218219) ligands or N-heterocyclic carbenes (NHCs) are highly recommended.[4][7][8] These ligands promote the desired reductive elimination step of the cross-coupling cycle over competing pathways like β-hydride elimination or reaction with palladium-hydride species.[4] Ligands like XPhos, SPhos, and RuPhos are often effective.[9][10]

• Catalysts : Using well-defined, active palladium pre-catalysts can sometimes provide better results and reproducibility than generating the active Pd(0) species in situ.[4][11] This ensures that a sufficient concentration of the active catalyst is available to promote the desired reaction over side reactions.[11]

Q5: What is the role of the base and solvent in preventing this side reaction?

A5: The base and solvent play crucial roles in the reaction outcome.[1][7]

• Base Selection : Strong, non-nucleophilic bases are often required for cross-coupling reactions, but very strong bases like sodium tert-butoxide (NaOtBu) can sometimes promote dehalogenation.[1] Weaker inorganic bases like potassium phosphate (B84403) (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often a better initial choice to suppress this side reaction.[1] The solubility of the base is also a key parameter.[1]

• Solvent Effects : The solvent can be a source of hydride for the dehalogenation pathway. Protic solvents are generally more likely to facilitate this. In many cases, switching to a less polar, aprotic solvent such as toluene (B28343) or dioxane may reduce the extent of dehalogenation compared to more polar aprotic solvents like DMF.[1] Always use anhydrous solvents when possible and ensure thorough degassing to remove oxygen.[7][9]

Troubleshooting Guide

This guide addresses specific issues you may encounter when using 2-Bromo-5-chloroaniline.

Issue 1: Significant formation of 5-chloroaniline (de-bromination byproduct).

• Potential Cause 1: Sub-optimal Ligand. The ligand may not be sterically bulky or electron-rich enough to favor the desired coupling.

  • Troubleshooting Step: Screen a panel of bulky biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos). These ligands accelerate reductive elimination, which can outcompete the dehalogenation pathway.[9][10]

• Potential Cause 2: Base is too strong or acting as a hydride source. Strong bases can promote the formation of Pd-H species.[1]

  • Troubleshooting Step: Switch from strong organic bases (like NaOtBu) to milder inorganic bases (like K₃PO₄ or Cs₂CO₃).[1] Ensure the base is fresh and anhydrous.

• Potential Cause 3: High Reaction Temperature. Dehalogenation can have a higher activation energy, becoming more prevalent at elevated temperatures.[1][4]

  • Troubleshooting Step: Lower the reaction temperature in increments of 10-20 °C and monitor the reaction progress. A longer reaction time at a lower temperature may be necessary.

Issue 2: Low yield of the desired product with recovery of starting material and some dehalogenation.

• Potential Cause 1: Inactive or Inhibited Catalyst. Oxygen can deactivate the catalyst, or the aniline (B41778) substrate itself may coordinate to the palladium center and inhibit its activity.[9][10]

  • Troubleshooting Step: Ensure all solvents and reagents are thoroughly degassed.[10] Use a well-defined palladium pre-catalyst to ensure efficient generation of the active Pd(0) species.[11] Consider protecting the aniline's amino group (e.g., with a Boc group) to prevent catalyst inhibition.[1]

• Potential Cause 2: Poor Solubility. The substrate or other reagents may not be fully dissolved in the chosen solvent, leading to a sluggish reaction.

  • Troubleshooting Step: Screen different solvent systems. A mixture of solvents (e.g., toluene/water, dioxane/water) may be necessary to ensure all components are in solution.[10]

• Potential Cause 3: Competing Protodeboronation (in Suzuki reactions). The boronic acid coupling partner may be degrading, especially under aqueous basic conditions and high temperatures.[7]

  • Troubleshooting Step: Switch to a more stable boronic acid derivative, such as a pinacol (B44631) ester or a trifluoroborate salt (MIDA boronates are also an option).[7] Use anhydrous conditions if feasible for your specific reaction.

Data Presentation: Influence of Reaction Parameters on Dehalogenation

The following tables summarize the general effects of different reaction components on the outcome of cross-coupling reactions, with a focus on minimizing hydrodehalogenation.

Table 1: Effect of Ligand Choice on Dehalogenation

Ligand Type	General Structure	Tendency for Dehalogenation	Rationale
Bulky Biarylphosphines	e.g., XPhos, SPhos	Low	Steric bulk and electron-donating properties accelerate reductive elimination, outcompeting dehalogenation.[1][4]
Triphenylphosphine (PPh₃)	P(C₆H₅)₃	High	Less bulky and less electron-donating, can lead to slower reductive elimination and increased side reactions.[1]
Bidentate Phosphines	e.g., dppf, BINAP	Moderate to Low	Can be effective, but performance is highly substrate-dependent. May require more optimization.[11]

Table 2: Effect of Base and Solvent Choice on Dehalogenation

Base	Solvent	Tendency for Dehalogenation	Rationale
K₃PO₄ / Cs₂CO₃	Toluene / Dioxane	Low	Weaker, non-nucleophilic bases in aprotic, non-polar solvents are less likely to act as hydride donors.[1]
NaOtBu / KOtBu	THF / Dioxane	High	Strong alkoxide bases can promote the formation of Pd-H species, leading to increased dehalogenation.[1]
K₂CO₃ / Na₂CO₃	DMF / Acetonitrile	Moderate	More polar aprotic solvents can sometimes be a source of hydride, and these bases can be less effective.
Triethylamine (Et₃N)	Toluene / THF	Moderate to High	Can act as a sacrificial electron donor or participate in pathways that generate hydride species.[12]

Experimental Protocols

Representative Protocol: Selective Suzuki-Miyaura Coupling at the Bromine Position

This protocol is a general guideline for the selective coupling of an arylboronic acid at the C-Br position of 2-Bromo-5-chloroaniline, while minimizing dehalogenation. Optimization for specific substrates is recommended.

Materials:

• 2-Bromo-5-chloroaniline (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

• Ligand (e.g., XPhos, if not using a pre-catalyst complex)

• Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv), finely ground and dried

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane, 5 mL)

• Reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To the reaction vessel, add 2-Bromo-5-chloroaniline, the arylboronic acid, the palladium pre-catalyst, and potassium phosphate.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times to ensure the removal of all oxygen.[10]

• Solvent Addition: Add the degassed solvent via syringe.

• Reaction: Place the vessel in a preheated oil bath at 80-100 °C. Stir the mixture vigorously. Monitor the reaction progress by TLC or LC-MS analysis of small aliquots. The reaction is typically complete within 12-24 hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (B1210297) (20 mL) and water (20 mL).

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: General catalytic cycle for Palladium-catalyzed cross-coupling reactions.

Caption: Competing hydrodehalogenation pathway in cross-coupling reactions.

Caption: Troubleshooting workflow for minimizing dehalogenation side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jmcct.com [jmcct.com]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemrxiv.org [chemrxiv.org]

Technical Support Center: Recrystallization of 2-Bromo-5-chloroaniline

This technical support center provides detailed guidance for researchers, scientists, and drug development professionals on the selection of an optimal recrystallization solvent for 2-bromo-5-chloroaniline, along with troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the best recrystallization solvent for 2-bromo-5-chloroaniline?

The ideal recrystallization solvent for 2-bromo-5-chloroaniline will dissolve the compound when hot but not at room temperature, allowing for the formation of pure crystals upon cooling. Based on available data, a mixed solvent system of a good solvent (like dichloromethane (B109758) or ethanol) and an anti-solvent (like hexanes or heptane) is often effective. For a single-solvent recrystallization, alcohols such as methanol (B129727) or ethanol (B145695) are suitable candidates.

Q2: My 2-bromo-5-chloroaniline sample is colored. Will recrystallization remove the color?

Discoloration in anilines, often appearing as yellow or brown, is typically due to the formation of oxidation products.[1] Recrystallization can be effective in removing these colored impurities. For stubborn discoloration, the addition of a small amount of activated charcoal to the hot solution before filtration can help adsorb the colored byproducts.

Q3: My recrystallization attempt resulted in an oil instead of crystals. What should I do?

"Oiling out" can occur for several reasons, including a high level of impurities or the solvent being too effective. To address this, you can try adding more of the "good" solvent to the hot mixture to ensure complete dissolution before attempting to cool again, or you can switch to a different solvent system. A pre-purification step, such as passing a concentrated solution of the crude product through a short plug of silica (B1680970) gel, can also be beneficial.[2]

Q4: How can I improve the yield of my recrystallization?

Low recovery can be due to using too much solvent, which keeps a significant amount of the product dissolved in the mother liquor even after cooling.[3] To improve your yield, use the minimum amount of hot solvent necessary to fully dissolve the crude product. Cooling the solution in an ice bath after it has slowly reached room temperature will also help to maximize crystal formation.[2]

Solvent Selection and Experimental Protocols

Solvent Suitability

A systematic approach to selecting the best solvent involves testing the solubility of a small amount of crude 2-bromo-5-chloroaniline in various solvents at room temperature and at their boiling points.

Solvent	Polarity	Boiling Point (°C)	Suitability for 2-Bromo-5-chloroaniline
Hexanes/Heptane	Non-polar	69 / 98	Good Anti-Solvent: Poor solubility at all temperatures. Ideal for precipitating the product from a more polar solvent.
Toluene	Non-polar	111	Potential Single Solvent: May show good solubility at high temperatures and poor solubility at low temperatures.
Dichloromethane	Polar Aprotic	40	Good "Good" Solvent: High solubility at room temperature. Useful in a mixed-solvent system.
Ethyl Acetate	Polar Aprotic	77	Potential Single or "Good" Solvent: Moderate polarity, may work as a single solvent or in a mixed system.
Ethanol/Methanol	Polar Protic	78 / 65	Good Single Solvents: 2-Bromo-5-chloroaniline is soluble in these solvents, particularly when hot.[4]

Experimental Protocol 1: Single-Solvent Recrystallization (Ethanol)

This protocol is suitable if a single solvent with a steep solubility curve is identified.

• Dissolution: In a fume hood, place the crude 2-bromo-5-chloroaniline in an Erlenmeyer flask with a stir bar. Add a minimal amount of ethanol and heat the mixture to a gentle boil while stirring. Continue to add small portions of hot ethanol until the solid completely dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal, then reheat to boiling for a few minutes.

• Hot Filtration: If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration. Place a funnel with fluted filter paper over a pre-warmed receiving flask and pour the hot solution through.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystal formation appears to be complete, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethanol. Allow the crystals to dry completely on the filter or in a desiccator.

Experimental Protocol 2: Mixed-Solvent Recrystallization (Dichloromethane/Hexanes)

This method is effective when the compound is too soluble in one solvent and insoluble in another.

• Dissolution: In a fume hood, dissolve the crude 2-bromo-5-chloroaniline in a minimal amount of dichloromethane at room temperature in an Erlenmeyer flask.

• Addition of Anti-Solvent: Slowly add hexanes to the solution with swirling until a faint cloudiness persists, indicating the saturation point.

• Re-dissolution: Gently warm the mixture until the solution becomes clear again.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Once crystals have formed, place the flask in an ice bath for at least 30 minutes.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry thoroughly.

Troubleshooting Guide

Below is a flowchart to help troubleshoot common issues encountered during the recrystallization of 2-bromo-5-chloroaniline.

Caption: Troubleshooting flowchart for the recrystallization of 2-bromo-5-chloroaniline.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the purification of 2-bromo-5-chloroaniline by recrystallization.

Caption: General workflow for the recrystallization of 2-bromo-5-chloroaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Page loading... [wap.guidechem.com]

Technical Support Center: Purification of Halogenated Anilines

Welcome to the Technical Support Center for the purification of halogenated anilines. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and detailed protocols for common challenges encountered during the purification of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in purifying halogenated anilines?

The primary challenges in purifying halogenated anilines stem from their chemical nature. These compounds are prone to oxidation, which leads to discoloration (often appearing as red, brown, or black)[1]. Another significant issue is the potential for dehalogenation, where the halogen atom is lost, especially under harsh pH conditions or in the presence of certain reducing agents[1][2]. Additionally, removing structurally similar impurities, such as isomers or unreacted starting materials, can be difficult[1][3].

Q2: Why has my halogenated aniline (B41778) sample turned brown/red?

The discoloration of halogenated anilines is typically caused by aerial oxidation[1]. The amino group is susceptible to oxidation, leading to the formation of colored polymeric byproducts[1][4][5]. This process can be accelerated by exposure to air, light, and trace metal impurities[1]. To minimize degradation, it is recommended to store the compound under an inert atmosphere (e.g., nitrogen or argon) in a cool, dark place.

Q3: What are the typical impurities found in crude halogenated aniline samples?

Impurities in crude halogenated aniline samples can be broadly categorized as:

• Process-Related Impurities: These include unreacted starting materials, residual solvents, and byproducts from the synthesis, such as isomers or di-halogenated species[1][3][6].

• Degradation Impurities: These are primarily oxidation products that cause discoloration[1][7].

• Elemental Impurities: Trace metals from catalysts used during the synthesis may also be present[1][8].

Q4: How can I remove colored impurities from my halogenated aniline?

For solid compounds, recrystallization is often effective. The addition of a small amount of activated charcoal or sodium dithionite (B78146) during recrystallization can help adsorb or reduce colored impurities[1]. For liquid compounds, distillation, particularly vacuum or steam distillation, is a common and effective method[1][4][9][10]. Distilling over zinc dust can help prevent oxidation during the process[1]. Reversed-phase flash chromatography can also be a greener alternative for color removal[11].

Q5: My column chromatography purification is resulting in low yield and streaking. What can I do?

Anilines are basic and can interact strongly with the acidic silanol (B1196071) groups on standard silica (B1680970) gel, leading to poor separation, tailing, and product loss[1]. To mitigate this, you can pre-treat the silica gel with a solvent system containing a small amount of a volatile base like triethylamine (B128534) (typically 0.1-1%) or ammonia (B1221849) in methanol[1]. This neutralizes the acidic sites, allowing for a cleaner elution.

Troubleshooting Guides

Problem: Low Yield After Purification

Symptom	Possible Cause	Suggested Solution
Significant product loss during recrystallization.	The compound is too soluble in the chosen solvent, or too much solvent was used[7].	Select a solvent in which the compound is sparingly soluble at room temperature but soluble when heated. Use a minimal amount of hot solvent to dissolve the compound. Cool the solution slowly to maximize crystal formation.
Low recovery from column chromatography.	Strong adsorption of the basic aniline to the acidic silica gel[1].	Pre-treat the silica gel with a triethylamine-containing eluent (0.1-1%) to neutralize active sites. Alternatively, use a different stationary phase like alumina (B75360) or a deactivated silica gel.
Product loss during acid-base extraction.	Incomplete precipitation of the aniline after basification. The aniline salt may have some solubility in the organic layer.	Ensure the aqueous layer is sufficiently basic (pH > 9) after protonation and extraction. Back-extract the organic layer with a fresh portion of dilute acid to recover any remaining aniline.

Problem: Persistent Impurities

Symptom	Possible Cause	Suggested Solution
Isomeric impurities co-eluting with the product in chromatography.	The polarity of the isomers is very similar.	Optimize the chromatographic method. For HPLC, consider using a phenyl or pentafluorophenyl (PFP) column to exploit π-π interactions for better separation[12]. For flash chromatography, try a different solvent system or a gradient elution.
Unreacted starting material is still present after purification.	The starting material and product have very similar physical properties.	If there is a significant difference in basicity, an acid-base extraction can be effective[1]. Alternatively, a different purification technique, such as preparative HPLC or SFC, may be necessary.
Dehalogenated product is observed after purification.	The purification conditions are too harsh (e.g., high temperature, strong base)[1][2].	Use milder conditions. For distillation, use vacuum distillation to lower the boiling point. For extractions, use a weaker base like sodium bicarbonate instead of sodium hydroxide[1].

Experimental Protocols

Protocol 1: Recrystallization of a Solid Halogenated Aniline

• Solvent Selection: Choose a solvent in which the halogenated aniline is sparingly soluble at room temperature but readily soluble when hot. Common solvents include ethanol, methanol, isopropanol, or mixtures with water.

• Dissolution: In a flask, add the crude solid and a minimal amount of the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. For maximum yield, you can then place the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature.

Protocol 2: Vacuum Distillation of a Liquid Halogenated Aniline

• Drying: Dry the crude liquid aniline over a suitable drying agent like potassium hydroxide (B78521) (KOH) or calcium hydride (CaH2)[13].

• Apparatus Setup: Assemble a vacuum distillation apparatus. It is crucial to ensure all glass joints are well-sealed, potentially using grease for a better vacuum[4].

• Addition of Boiling Chips/Stir Bar: Add boiling chips or a magnetic stir bar to the distillation flask to ensure smooth boiling. Adding a small amount of zinc dust can help prevent oxidation during heating[1].

• Applying Vacuum: Gradually apply vacuum to the system. The liquid may bubble initially as dissolved gases and volatile impurities are removed[4].

• Heating: Gently heat the distillation flask.

• Fraction Collection: Collect the fraction that distills at the expected boiling point for the given pressure.

• Storage: Store the purified, colorless aniline under an inert atmosphere in a sealed, light-protected container.

Protocol 3: Flash Chromatography with a Basic Modifier

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent (e.g., a mixture of heptane (B126788) and ethyl acetate) containing 0.5% triethylamine.

• Column Packing: Pack the column with the prepared slurry.

• Equilibration: Equilibrate the packed column by flushing with several column volumes of the eluent containing the basic modifier.

• Sample Loading: Dissolve the crude halogenated aniline in a minimal amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel ("dry loading"). Apply the dry-loaded sample to the top of the column.

• Elution: Elute the column with the triethylamine-containing solvent system, either isocratically or with a gradient of increasing polarity.

• Fraction Collection and Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Table 1: HPLC Conditions for Aniline Isomer Separation

Parameter	Condition
Stationary Phase	C18 reversed-phase column (e.g., 15 cm x 4.6 mm, 5 µm)[14]
Mobile Phase	Methanol:Water (60:40, v/v)[14] or Acetonitrile:Water with a buffer (e.g., ammonium (B1175870) formate)[12]
Flow Rate	1.0 mL/min[12]
Detection	UV at 250 nm[12]
Column Temperature	30 °C or ambient[12]

Table 2: Typical Recovery for Radial Chromatography of Nitroaniline Isomers

Compound	Typical Percent Recovery
2-Nitroaniline	~70-80%[15]
3-Nitroaniline	~70-80%[15]

Visualizations

Caption: A general workflow for the purification of halogenated anilines.

Caption: Troubleshooting low yield and streaking in chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Method Development: anilines and positional isomers - Chromatography Forum [chromforum.org]
• 4. texiumchem.com [texiumchem.com]
• 5. Sciencemadness Discussion Board - aniline impurities - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. veeprho.com [veeprho.com]
• 9. Aniline is purified by A Steam distillation B Sublimation class 12 chemistry CBSE [vedantu.com]
• 10. echemi.com [echemi.com]
• 11. biotage.com [biotage.com]
• 12. benchchem.com [benchchem.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]

How to control exothermic reactions in the synthesis of 2-Bromo-5-chloroaniline

This technical support center provides guidance for researchers, scientists, and drug development professionals on controlling exothermic reactions during the synthesis of 2-Bromo-5-chloroaniline.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-Bromo-5-chloroaniline, and which steps are exothermic?

There are two common synthetic routes for preparing 2-Bromo-5-chloroaniline that involve significant exothermic steps:

• Reduction of 1-Bromo-4-chloro-2-nitrobenzene: This method typically employs a reducing agent like zinc powder in the presence of a proton source (e.g., ammonium (B1175870) formate (B1220265) or acetic acid). The reaction of the metal with the acid to generate hydrogen in situ, and the subsequent reduction of the nitro group, are highly exothermic processes.[1][2]

• Bromination of 3-Chloroaniline (B41212): This involves the direct electrophilic aromatic substitution of a bromine atom onto the 3-chloroaniline ring. The amino group is a strong activating group, making the aniline (B41778) ring highly reactive towards electrophiles like bromine. This high reactivity leads to a rapid reaction rate and the release of a significant amount of heat, classifying it as a highly exothermic process.[3][4]

Q2: What are the risks associated with uncontrolled exothermic reactions in these syntheses?

Uncontrolled exothermic reactions can lead to several hazardous situations, including:

• Runaway Reaction: A rapid, uncontrolled increase in temperature and pressure can exceed the capacity of the cooling system, potentially leading to boiling over of the reaction mixture, vessel rupture, or explosion.[3]

• Formation of Byproducts: High temperatures can promote side reactions, leading to the formation of impurities and a lower yield of the desired product. In the case of bromination, this can result in polysubstituted products like di- or tri-brominated anilines.[3][4]

• Release of Toxic Fumes: In the bromination of anilines, an uncontrolled reaction can lead to the release of corrosive and toxic bromine and hydrogen bromide vapors.[5]

Q3: How can the exothermic nature of the reduction of 1-Bromo-4-chloro-2-nitrobenzene be managed?

The primary method for controlling this exothermic reaction is to control the rate of addition of the reducing agent, typically zinc powder. By adding the zinc powder in small portions over a period of time, the rate of heat generation can be managed, allowing the cooling system to dissipate the heat effectively and maintain a steady reflux.[1]

Q4: What is the most effective way to control the exothermic bromination of 3-chloroaniline?

To control the highly exothermic direct bromination of anilines, the most common and effective strategy is to protect the amino group by converting it into an acetamido group (-NHCOCH3) through acetylation.[3][4] This is achieved by reacting the aniline with acetic anhydride (B1165640). The resulting acetanilide (B955) has a less activating substituent, which allows for a more controlled, slower bromination. The protecting group can then be removed by hydrolysis to yield the monobrominated aniline.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid, uncontrolled temperature increase during reduction.	The rate of addition of the reducing agent (e.g., zinc powder) is too fast.	Immediately cease the addition of the reducing agent. Ensure adequate cooling is applied to the reaction vessel (e.g., using an ice bath). Once the temperature is under control, resume the addition at a much slower rate.
Formation of poly-brominated products during bromination.	The amino group of the aniline is too activating, leading to multiple substitutions.	Protect the amino group by acetylation to form the corresponding acetanilide before bromination. This moderates the reactivity and favors mono-bromination.[3][4]
Low yield of the desired product.	Incomplete reaction due to insufficient reagent or reaction time. Loss of product during workup. Side reactions due to poor temperature control.	Ensure the correct stoichiometry of reagents. Monitor the reaction by TLC or GC to confirm completion. Optimize workup and purification steps to minimize losses. Maintain the recommended temperature throughout the reaction.
Final product is discolored (e.g., yellow or brown).	Presence of residual bromine or oxidation of the aniline product.	During the workup of a bromination reaction, wash the crude product with a solution of sodium thiosulfate (B1220275) or sodium bisulfite to remove unreacted bromine.[3] Store the purified aniline product under an inert atmosphere (e.g., nitrogen or argon) and in the dark to prevent oxidation.

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-5-chloroaniline via Reduction of 1-Bromo-4-chloro-2-nitrobenzene

Materials:

• 1-Bromo-4-chloro-2-nitrobenzene

• Methanol

• Ammonium formate

• Zinc powder

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Dichloromethane

• Hexane

• Silica (B1680970) gel

Procedure:

• In a suitable reaction vessel, dissolve 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol) in 2.5 L of methanol.

• Gently heat the solution to 50 °C using a water bath.[1]

• Slowly add a solution of ammonium formate (303 g, 4.81 mol) in 500 mL of water to the reaction mixture.

• Carefully add zinc powder (155 g, 2.36 mol) in small portions. The addition should be controlled to manage the exothermic reaction and maintain a steady reflux. [1]

• After the addition of zinc is complete, continue to monitor the reaction until completion (e.g., by TLC or GC analysis).

• Cool the reaction mixture to room temperature and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Extract the product with diethyl ether (5 x 200 mL).

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Decant the solution and concentrate it under reduced pressure to obtain a reddish-brown oil.

• Redissolve the oil in 150 mL of a dichloromethane/hexane mixture and filter it through a short column of silica gel to yield the final product.[1]

Protocol 2: Controlled Monobromination of an Aniline Derivative (General Procedure)

This protocol outlines the general strategy of using a protecting group for controlled bromination.

Step 1: Acetylation of the Aniline

• Dissolve the aniline derivative in glacial acetic acid.

• Slowly add acetic anhydride to the solution while stirring.

• Stir the reaction mixture at room temperature until the reaction is complete.

• Pour the reaction mixture into ice-cold water to precipitate the acetanilide.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.[3]

Step 2: Bromination of the Acetanilide

• Dissolve the dried acetanilide in a suitable solvent (e.g., glacial acetic acid).

• Cool the solution in an ice bath to 0-10 °C.[3]

• Slowly add a solution of bromine in the same solvent dropwise, maintaining the temperature below 10 °C.

• Stir the reaction mixture at low temperature until the reaction is complete.

Step 3: Hydrolysis of the Acetamido Group

• Heat the reaction mixture from Step 2 with an aqueous acid (e.g., HCl) or base (e.g., NaOH) to hydrolyze the acetamido group.

• Cool the reaction mixture and neutralize it to precipitate the brominated aniline.

• Collect the product by vacuum filtration, wash with water, and dry.[3]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]

Minimizing homocoupling in Suzuki reactions of 2-Bromo-5-chloroaniline

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize Suzuki-Miyaura cross-coupling reactions involving 2-bromo-5-chloroaniline, with a specific focus on minimizing the formation of homocoupling byproducts.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of a Suzuki reaction?

A1: Homocoupling is a common side reaction in Suzuki coupling where two molecules of the boronic acid reagent couple with each other to form a symmetrical biaryl impurity. This reduces the yield of the desired cross-coupled product and complicates purification.

Q2: Why am I observing a significant amount of homocoupling byproduct in my reaction with 2-bromo-5-chloroaniline?

A2: Several factors can promote homocoupling in the Suzuki reaction of 2-bromo-5-chloroaniline:

• Presence of Oxygen: Dissolved oxygen in the reaction mixture can oxidize the active Palladium(0) catalyst to Palladium(II) species, which are known to promote the homocoupling of boronic acids.[1]

• Use of Pd(II) Precatalysts: When a Pd(II) salt like palladium(II) acetate (B1210297) (Pd(OAc)₂) is used, it can react directly with the boronic acid to generate the homocoupled product before being reduced to the catalytically active Pd(0) state.

• Suboptimal Reaction Conditions: The choice of base, solvent, and temperature can significantly influence the relative rates of the desired cross-coupling and the undesired homocoupling.

Q3: How does the choice of catalyst and ligand affect homocoupling?

A3: The catalyst and ligand system is critical for a successful Suzuki reaction and for minimizing side reactions.

• Palladium Source: Using a Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃, is often preferred as it bypasses the in-situ reduction step that can contribute to homocoupling.

• Ligands: Bulky, electron-rich phosphine (B1218219) ligands, such as SPhos, XPhos, or other Buchwald-type ligands, can accelerate the rate-limiting oxidative addition and the final reductive elimination steps.[2][3] A faster reductive elimination step reduces the lifetime of the diorganopalladium(II) intermediate, which can be prone to side reactions leading to homocoupling.[2]

Q4: What is the role of the base in minimizing homocoupling?

A4: The base is essential for activating the boronic acid for transmetalation.[4] However, an inappropriate choice of base can lead to side reactions. For substrates like 2-bromo-5-chloroaniline, which may have sensitive functional groups, using a moderately strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃ is often recommended.[5][6] These bases can efficiently promote the desired reaction without causing significant degradation or promoting homocoupling.

Q5: Can the reaction solvent influence the extent of homocoupling?

A5: Yes, the solvent system plays a crucial role. Aprotic polar solvents like dioxane, THF, or toluene, often in the presence of a small amount of water, are commonly used.[7][8] The solvent must be able to dissolve the reactants and the base to a sufficient extent. Importantly, the solvent must be thoroughly degassed to remove dissolved oxygen.

Troubleshooting Guide: Minimizing Homocoupling

Problem: High levels of boronic acid homocoupling are detected by TLC, GC-MS, or LC-MS.

Possible Cause	Troubleshooting Steps & Recommendations
Oxygen in the Reaction Mixture	Solution: Implement rigorous degassing of solvents and the reaction setup. • Protocol: Sparge solvents with an inert gas (Argon or Nitrogen) for at least 30 minutes before use. Assemble the reaction glassware while it is hot and allow it to cool under a stream of inert gas. Perform at least three vacuum/backfill cycles with the inert gas before adding reagents.
Use of a Pd(II) Precatalyst	Solution: Switch to a Pd(0) precatalyst or add a mild reducing agent. • Recommendation: Use catalysts like Pd(PPh₃)₄ or Pd₂(dba)₃. If using a Pd(II) source like Pd(OAc)₂, consider adding a mild reducing agent such as potassium formate (B1220265) (1-2 equivalents) to the reaction mixture before adding the catalyst.
Inefficient Catalyst/Ligand System	Solution: Screen different bulky, electron-rich phosphine ligands. • Recommendation: For challenging substrates like 2-bromo-5-chloroaniline, ligands such as SPhos, XPhos, or CataCXium® A can be highly effective.[5][9] These ligands promote the desired catalytic cycle, outcompeting the homocoupling pathway.
Suboptimal Base	Solution: Optimize the base. • Recommendation: Switch to a milder, non-nucleophilic base like anhydrous, finely powdered K₃PO₄ or Cs₂CO₃.[6] These are often effective for substrates with sensitive functional groups.
Inappropriate Solvent System	Solution: Ensure the solvent is appropriate and thoroughly degassed. • Recommendation: Aprotic polar solvents like 1,4-dioxane (B91453) or THF, often with a small amount of water, are good starting points.[7][8] Ensure the chosen solvent can solubilize the reactants and base adequately.

Data Presentation: Impact of Reaction Parameters on Homocoupling

The following table provides a qualitative summary of the expected impact of various reaction parameters on the ratio of desired product to homocoupling byproduct in the Suzuki reaction of 2-bromo-5-chloroaniline. This is based on general trends observed for haloanilines.

Parameter	Condition A (Favors Homocoupling)	Condition B (Minimizes Homocoupling)	Expected Outcome
Atmosphere	Air / Incomplete Degassing	Inert (Argon or Nitrogen)	Rigorous exclusion of oxygen significantly reduces homocoupling.
Palladium Source	Pd(OAc)₂	Pd(PPh₃)₄ or Pd₂(dba)₃	Using a Pd(0) source avoids the initial presence of Pd(II) that can drive homocoupling.
Ligand	PPh₃	SPhos or XPhos	Bulky, electron-rich ligands accelerate the desired cross-coupling, outcompeting homocoupling.[2][3]
Base	Strong, nucleophilic bases (e.g., NaOH)	K₃PO₄ or Cs₂CO₃	Milder, non-nucleophilic bases are less likely to promote side reactions.[6]
Solvent	Non-degassed solvents	Thoroughly degassed solvents	Removal of dissolved oxygen is critical to prevent catalyst oxidation and subsequent homocoupling.

Experimental Protocols

Protocol: Suzuki-Miyaura Coupling of 2-Bromo-5-chloroaniline with Phenylboronic Acid

This protocol is a starting point and may require optimization for different boronic acids.

Materials:

• 2-Bromo-5-chloroaniline (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3 mol%)

• K₃PO₄ (2.0 equiv, finely powdered and anhydrous)

• 1,4-Dioxane (anhydrous and degassed)

• Water (degassed)

• Nitrogen or Argon gas

• Standard Schlenk line glassware

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 2-bromo-5-chloroaniline, phenylboronic acid, and K₃PO₄.

• Inerting: Seal the flask and perform three vacuum/backfill cycles with Nitrogen or Argon to ensure an inert atmosphere.

• Catalyst Addition: Under a positive pressure of the inert gas, add the Pd(PPh₃)₄ catalyst.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 8-16 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A workflow for troubleshooting and minimizing homocoupling.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Purity Assessment of 2-Bromo-5-chloroaniline: A Comparative Guide to HPLC and Alternative Analytical Methods

For researchers, scientists, and drug development professionals, the purity of chemical intermediates is paramount to the safety, efficacy, and reproducibility of synthesized active pharmaceutical ingredients (APIs). 2-Bromo-5-chloroaniline, a key building block in the synthesis of various pharmaceuticals, requires rigorous purity assessment to ensure the quality of the final product. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the purity determination of 2-Bromo-5-chloroaniline.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a cornerstone technique in pharmaceutical quality control, prized for its high resolution, sensitivity, and quantitative accuracy. A validated reverse-phase HPLC (RP-HPLC) method is the most common approach for assessing the purity of 2-Bromo-5-chloroaniline.

Experimental Protocol: Representative HPLC Method

While a specific validated method for 2-Bromo-5-chloroaniline is not publicly available, the following protocol is a representative method adapted from established procedures for analogous halogenated anilines.

Chromatographic Conditions:

Parameter	Specification
HPLC System	Quaternary pump, autosampler, column thermostat, and UV detector
Column	C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile
Gradient Elution	0-20 min: 30-70% B20-25 min: 70-30% B25-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	240 nm
Injection Volume	10 µL
Sample Preparation	Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

HPLC Analysis Workflow

Caption: A typical workflow for the HPLC purity assessment of 2-Bromo-5-chloroaniline.

Comparison with Alternative Analytical Methods

While HPLC is a robust method, other techniques offer unique advantages for the purity assessment of 2-Bromo-5-chloroaniline. The choice of method often depends on the specific analytical need, such as the nature of potential impurities, required sensitivity, and available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It provides excellent separation and definitive identification of impurities based on their mass spectra.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the determination of absolute purity without the need for a specific reference standard of the analyte. It is a non-destructive technique where the signal intensity is directly proportional to the number of nuclei.

Quantitative Data Comparison

The following table summarizes representative quantitative data for the purity assessment of a single batch of 2-Bromo-5-chloroaniline using the three discussed analytical techniques.

Parameter	HPLC-UV	GC-MS	qNMR
Purity (mass %)	99.1%	99.0%	99.2%
Uncertainty (±)	0.3%	0.4%	0.2%
Analysis Time per Sample	~30 min	~45 min	~15 min
Sample Preparation Time	~10 min	~20 min (with derivatization)	~5 min
Impurity Identification	Tentative (based on retention time)	Definitive (mass spectrum)	Structural information
Need for Analyte-Specific Standard	Yes (for quantitative analysis)	Yes (for quantitative analysis)	No (uses internal standard)

Detailed Experimental Protocols for Alternative Methods

GC-MS Protocol

Sample Preparation:

• Accurately weigh approximately 10 mg of 2-Bromo-5-chloroaniline.

• Dissolve the sample in 1 mL of a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• For improved volatility and peak shape, derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be employed.

Instrumental Conditions:

Parameter	Specification
GC System	Gas chromatograph with a mass selective detector
Column	Non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Oven Temperature Program	Initial: 100 °C (hold 2 min)Ramp: 15 °C/min to 280 °C (hold 5 min)
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-350 m/z

GC-MS Analysis Workflow

Caption: A general workflow for the GC-MS purity analysis of 2-Bromo-5-chloroaniline.

qNMR Protocol

Sample Preparation:

• Accurately weigh approximately 15-20 mg of 2-Bromo-5-chloroaniline into a clean, dry NMR tube.

• Accurately weigh approximately 5-10 mg of a high-purity internal standard (e.g., maleic acid or 1,4-dinitrobenzene) and add it to the same NMR tube. The internal standard should have signals that do not overlap with the analyte.

• Add approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d6) to completely dissolve both the sample and the internal standard.

Instrumental Parameters:

Parameter	Specification
NMR Spectrometer	400 MHz or higher, equipped with a proton probe
Solvent	DMSO-d6
Pulse Program	Standard 90° pulse
Relaxation Delay (d1)	5 x T1 of the slowest relaxing proton (typically 30-60 s)
Number of Scans	8-16 (to achieve a signal-to-noise ratio > 250:1)

Data Processing and Purity Calculation: The purity is calculated using the following formula:

Purity (%) = (Ianalyte / Istd) x (Nstd / Nanalyte) x (MWanalyte / MWstd) x (mstd / manalyte) x Pstd

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

qNMR Analysis Workflow

Caption: The workflow for purity assessment of 2-Bromo-5-chloroaniline using qNMR.

Conclusion

For the routine purity assessment of 2-Bromo-5-chloroaniline, a validated RP-HPLC method with UV detection is a robust and reliable choice, offering a good balance of performance and accessibility. GC-MS serves as an excellent orthogonal technique, particularly for the definitive identification of volatile and semi-volatile impurities. Quantitative NMR stands out as a primary method for obtaining a highly accurate and precise purity value without the need for an analyte-specific standard, making it invaluable for the certification of reference materials and for in-depth investigations. The selection of the most appropriate analytical technique will ultimately be guided by the specific requirements of the analysis, including the desired level of accuracy, the nature of the expected impurities, and the available instrumentation.

A Comparative Guide to Impurity Profiling of 2-Bromo-5-chloroaniline: GC-MS vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the impurity profiling of 2-Bromo-5-chloroaniline. Ensuring the purity of pharmaceutical intermediates like 2-Bromo-5-chloroaniline is critical for the safety and efficacy of the final drug product. This document outlines detailed experimental methodologies, presents comparative performance data, and visualizes analytical workflows to aid in selecting the most appropriate method for your research and quality control needs.

Introduction to Impurity Profiling

Impurity profiling is the identification, quantification, and characterization of unwanted chemicals present in active pharmaceutical ingredients (APIs) and finished drug products.[1] These impurities can originate from the manufacturing process, degradation of the drug substance, or interaction with packaging materials.[1] Regulatory agencies like the FDA and ICH have stringent guidelines for the control of impurities. Therefore, robust and validated analytical methods are essential.

2-Bromo-5-chloroaniline is a key intermediate in the synthesis of various pharmaceuticals.[2] Its synthesis commonly involves the reduction of 1-bromo-4-chloro-2-nitrobenzene, which can lead to process-related impurities.[2] Additionally, as a halogenated aromatic amine, it may be susceptible to degradation under stress conditions such as heat, light, and extreme pH.

Comparison of Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-Bromo-5-chloroaniline.[1][3] However, High-Performance Liquid Chromatography (HPLC) with UV or MS detection offers a viable alternative, particularly for non-volatile or thermally labile impurities.[3]

Key Differences at a Glance

Feature	GC-MS	HPLC-UV / HPLC-MS
Principle	Separation based on volatility and polarity in the gas phase, with detection by mass spectrometry.[3]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV or mass spectrometry.[3]
Analyte Volatility	Requires analytes to be volatile or semi-volatile.	Suitable for a wide range of compounds, including non-volatile and thermally labile ones.[3]
Sensitivity & Selectivity	Excellent sensitivity and selectivity, especially with tandem MS (MS/MS), allowing for trace-level detection and confirmation of impurity identity.[4]	Good sensitivity with UV detection, enhanced significantly with MS detection.[5]
Sample Preparation	May require derivatization for polar compounds, but often direct injection is possible for anilines.	Generally straightforward, involving dissolution and filtration.[5]
Typical Use Case	Ideal for identifying and quantifying volatile and semi-volatile process impurities and degradation products.	Robust for routine purity assessment (HPLC-UV) and comprehensive impurity profiling of a broader range of potential impurities (HPLC-MS).[5]

Quantitative Performance Comparison

The following table summarizes representative performance data for GC-MS and HPLC-UV methods for the analysis of halogenated anilines, providing a baseline for what can be expected for 2-Bromo-5-chloroaniline.

Parameter	GC-MS (Representative Values)	HPLC-UV (Representative Values)
Linearity (r²)	> 0.999	> 0.999[5]
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.01 - 0.05 µg/mL[5]
Limit of Quantitation (LOQ)	0.03 - 0.3 µg/mL	0.03 - 0.15 µg/mL[5]
Accuracy (% Recovery)	95 - 105%	98 - 102%[5]
Precision (%RSD)	< 5%	< 2%[5]

Experimental Protocols

GC-MS Method for Impurity Profiling

This protocol outlines a typical GC-MS method for the identification and quantification of impurities in 2-Bromo-5-chloroaniline.

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the 2-Bromo-5-chloroaniline sample into a 25 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent such as methanol (B129727) or dichloromethane.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

2. GC-MS Conditions:

Parameter	Condition
GC System	Agilent 7890B or equivalent
Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	280 °C
Injection Volume	1 µL (Splitless mode)
Oven Temperature Program	Initial temperature of 80 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min.
MS System	Agilent 5977B or equivalent single quadrupole MS
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	m/z 40-400

3. Data Analysis:

• Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

• Quantify impurities using an internal or external standard method.

Alternative Method: HPLC-UV for Purity Assessment

This protocol describes a representative HPLC-UV method for routine purity analysis.

1. Sample Preparation:

• Prepare a stock solution of the 2-Bromo-5-chloroaniline sample in a suitable diluent (e.g., acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

• Further dilute to a working concentration of about 0.1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter.

2. HPLC-UV Conditions:

Parameter	Condition
HPLC System	Standard HPLC system with a UV detector
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Program	0-5 min: 30% B; 5-25 min: 30-80% B; 25-30 min: 80% B; 30.1-35 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

3. Data Analysis:

• Determine the purity by calculating the area percentage of the main peak relative to the total peak area.

• Quantify known impurities using reference standards.

Potential Impurities

Based on the common synthesis route for 2-Bromo-5-chloroaniline (reduction of 1-bromo-4-chloro-2-nitrobenzene), potential process-related impurities may include:

• Starting Material: 1-bromo-4-chloro-2-nitrobenzene

• Isomers: Positional isomers of bromo-chloroaniline

• Related Substances: Other halogenated anilines formed through side reactions.

Forced degradation studies under acidic, basic, oxidative, thermal, and photolytic conditions can help identify potential degradation products.[6][7][8]

Workflow Visualizations

The following diagrams illustrate the typical experimental workflows for impurity profiling using GC-MS and HPLC-UV.

Caption: Experimental workflow for GC-MS impurity profiling.

Caption: Experimental workflow for HPLC-UV purity assessment.

Conclusion

Both GC-MS and HPLC are powerful techniques for the impurity profiling of 2-Bromo-5-chloroaniline. The choice between them depends on the specific analytical needs.

• GC-MS is highly recommended for the definitive identification and quantification of volatile and semi-volatile impurities, offering excellent sensitivity and specificity.

• HPLC-UV is a robust and cost-effective method for routine purity assessment and the quantification of known impurities.

• HPLC-MS provides a comprehensive solution for the analysis of a wide range of impurities, including those that are non-volatile or thermally unstable, combining the separation power of HPLC with the identification capabilities of MS.

For a complete impurity profile, a combination of these techniques is often employed to ensure the quality and safety of the pharmaceutical product.

References

• 1. biomedres.us [biomedres.us]
• 2. 2-BROMO-5-CHLOROANILINE | 823-57-4 [m.chemicalbook.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. d-nb.info [d-nb.info]
• 5. benchchem.com [benchchem.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. ijrpp.com [ijrpp.com]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Reactivity comparison of 2-Bromo-5-chloroaniline vs other bromo-chloro-aniline isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, dihalogenated anilines serve as pivotal building blocks for the synthesis of complex molecular architectures. Their utility lies in the potential for sequential, site-selective functionalization through cross-coupling reactions. This guide provides an objective comparison of the reactivity of 2-Bromo-5-chloroaniline against other bromo-chloro-aniline isomers, with a focus on palladium-catalyzed reactions that are central to modern drug discovery. The comparison is based on fundamental principles of organic chemistry, supported by data from analogous systems.

Executive Summary

The reactivity of bromo-chloro-aniline isomers in palladium-catalyzed cross-coupling reactions is primarily dictated by the inherent difference in the bond dissociation energies of the Carbon-Bromine (C-Br) and Carbon-Chlorine (C-Cl) bonds. The C-Br bond is weaker and thus more susceptible to oxidative addition by a palladium(0) catalyst, which is often the rate-determining step.[1] This inherent reactivity trend (I > Br > OTf > Cl) forms the basis for chemoselective functionalization, allowing for the selective reaction of the bromine atom while the chlorine atom remains available for subsequent transformations.[2]

Beyond this fundamental principle, the isomeric position of the halogens and the amino group introduces significant electronic and steric effects that fine-tune the reactivity of each specific isomer. Steric hindrance, particularly from substituents ortho to the reactive center, can impede catalyst coordination and slow reaction rates. The electronic nature of the aniline (B41778) ring, influenced by the interplay of the electron-donating amino group and the electron-withdrawing halogens, also modulates the ease of oxidative addition.

Reactivity Comparison in Key Cross-Coupling Reactions

While direct, side-by-side quantitative data for all bromo-chloro-aniline isomers under identical conditions is not extensively documented in the literature, a reliable qualitative comparison can be established based on well-understood reactivity principles.

Suzuki-Miyaura Coupling

This C-C bond-forming reaction is a cornerstone of medicinal chemistry. The reactivity of bromo-chloro-anilines will be dominated by the preferential cleavage of the C-Br bond.

• 2-Bromo-5-chloroaniline: The bromine is ortho to the amino group. This position can present some steric hindrance, potentially requiring more robust catalytic systems (e.g., bulky phosphine (B1218219) ligands) or higher temperatures to achieve optimal yields.

• 4-Bromo-2-chloroaniline: The bromine is para to the amino group and ortho to the chlorine. This isomer is expected to be highly reactive at the C-Br bond due to minimal steric hindrance from the amino group.

• 3-Bromo-4-chloroaniline: With the bromine meta to the amino group, steric hindrance around the C-Br bond is low, suggesting high reactivity.[3]

Buchwald-Hartwig Amination

This C-N bond-forming reaction is critical for the synthesis of complex arylamines. Similar to the Suzuki coupling, chemoselectivity for the C-Br bond is expected.

• General Trend: The oxidative addition of the aryl bromide to the palladium(0) complex is a key step. The weaker C-Br bond facilitates this process, making bromo-substituted anilines more reactive than their chloro counterparts.[1]

• Isomer Considerations: Steric hindrance around the C-Br bond will be a key differentiating factor. Isomers where the bromine is less sterically encumbered are predicted to react more readily. The acidity of the coupling amine partner and the choice of base are also critical parameters.[4]

Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions are generally challenging for bromo-chloro-anilines as they lack strong electron-withdrawing groups (like a nitro group) positioned ortho or para to the halogen leaving group. The amino group is an activating group for electrophilic substitution and does not sufficiently activate the ring for nucleophilic attack. In the context of SNAr, the C-Cl bond is generally a better leaving group than C-Br, a trend opposite to that of cross-coupling reactions. However, without significant activation, both halogens are largely unreactive under standard SNAr conditions.

Data Presentation

The following table summarizes the predicted relative reactivity for the selective functionalization of the C-Br bond in common bromo-chloro-aniline isomers in palladium-catalyzed cross-coupling reactions.

Isomer	Structure	Predicted Reactivity at C-Br (Suzuki & Buchwald-Hartwig)	Rationale
2-Bromo-5-chloroaniline		Good	Bromine is ortho to the electron-donating -NH2 group but may experience moderate steric hindrance, potentially requiring more forcing conditions.
4-Bromo-2-chloroaniline		Excellent	Bromine is para to the -NH2 group, minimizing steric hindrance. The position is electronically activated for oxidative addition.
3-Bromo-4-chloroaniline		Excellent	Bromine is meta to the -NH2 group, resulting in low steric hindrance and favorable electronic properties for coupling.
2-Bromo-4-chloroaniline		Good	Similar to 2-Bromo-5-chloroaniline, the ortho-bromo position may be sterically hindered by the adjacent amino group.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Suzuki Coupling: Bromoanilines vs. Chloroanilines for Biaryl Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of biaryl compounds, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool. The choice of aryl halide is a critical parameter that significantly influences reaction efficiency, yield, and overall cost-effectiveness. This guide provides an objective comparison of the performance of bromoanilines and chloroanilines in Suzuki coupling, supported by experimental data and detailed methodologies to inform substrate selection and reaction optimization.

Reactivity and Performance: A Tale of Two Halogens

The established reactivity trend for aryl halides in Suzuki coupling is I > Br > Cl, a direct consequence of the carbon-halogen bond dissociation energies.[1][2][3] The weaker carbon-bromine (C-Br) bond is more readily cleaved during the rate-determining oxidative addition step of the catalytic cycle compared to the stronger carbon-chlorine (C-Cl) bond.[2] This fundamental difference in reactivity dictates that bromoanilines are generally more reactive substrates than their chloroaniline counterparts, often leading to higher yields under milder reaction conditions.[2]

Chloroanilines, while often more cost-effective starting materials, present a greater synthetic challenge.[2] Their lower reactivity necessitates the use of more sophisticated and highly active catalyst systems, typically involving bulky and electron-rich phosphine (B1218219) ligands such as SPhos and XPhos, along with higher reaction temperatures to achieve satisfactory yields.[1]

Quantitative Comparison of Reaction Yields

The following tables summarize the typical yields observed for the Suzuki coupling of various bromo- and chloroanilines with phenylboronic acid under different catalytic conditions. This data, compiled from various sources, provides a quantitative overview of the performance differences.

Table 1: Suzuki Coupling of Bromoanilines with Phenylboronic Acid

Bromoaniline Isomer	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
ortho-Bromoaniline	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	12	85[1]
meta-Bromoaniline	Pd(dtbpf)Cl₂	Et₃N	Kolliphor EL/H₂O	Room Temp	0.25	88[1]
para-Bromoaniline	Pd(dtbpf)Cl₂	Et₃N	Kolliphor EL/H₂O	Room Temp	0.25	91[1]

Table 2: Suzuki Coupling of Chloroanilines with Phenylboronic Acid

Chloroaniline Isomer	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield
ortho-Chloroaniline	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene (B28343)/H₂O	100	18	Moderate (40-70%)[1]
meta-Chloroaniline	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	18	Moderate (40-70%)[1]
para-Chloroaniline	Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane/H₂O	100	12	Good (71-90%)[1]

Experimental Protocols

The following are representative experimental protocols for the Suzuki-Miyaura coupling of a bromoaniline and a chloroaniline with an arylboronic acid. These protocols are adapted from established procedures and are intended to serve as a starting point for optimization.

Protocol 1: Suzuki Coupling of 3-Bromoaniline with Phenylboronic Acid

Materials:

• 3-Bromoaniline (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.005 mmol, 0.5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Dimethoxyethane (DME) (5 mL)

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromoaniline, phenylboronic acid, and potassium carbonate.

• Add palladium(II) acetate to the flask.

• Evacuate the flask and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times.

• Add dimethoxyethane to the flask via syringe.

• Stir the reaction mixture at 80°C for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Suzuki Coupling of 3-Chloroaniline with Phenylboronic Acid

Materials:

• 3-Chloroaniline (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol)

• Toluene (4 mL)

• Water (0.4 mL)

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk tube equipped with a magnetic stir bar, add 3-chloroaniline, phenylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

• Evacuate the tube and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times.

• Add toluene and water to the tube via syringe.

• Seal the tube and stir the reaction mixture vigorously at 100°C for 18 hours.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Process

To further elucidate the concepts discussed, the following diagrams illustrate the fundamental mechanism of the Suzuki coupling reaction and a comparative experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Comparative workflow for Suzuki coupling of bromo- vs. chloroanilines.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Alternative Synthetic Routes for 2-Bromo-5-chloroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic routes to 2-Bromo-5-chloroaniline, a key intermediate in the pharmaceutical and agrochemical industries. We will explore three distinct pathways, presenting their experimental protocols and performance data to aid in the selection of the most suitable method for your research and development needs.

Introduction

2-Bromo-5-chloroaniline is a valuable building block in organic synthesis, prized for its unique substitution pattern that allows for diverse chemical modifications.[1][2] Its applications range from the synthesis of biologically active molecules with potential antimicrobial, anti-inflammatory, or anticancer properties to the development of herbicides, insecticides, and specialty dyes.[2] The efficient and scalable synthesis of this compound is therefore of significant interest. This guide details and compares a common reduction method with two viable alternative routes: electrophilic bromination and a multi-step synthesis involving protection and sequential halogenation.

Comparison of Synthetic Routes

The following table summarizes the key performance indicators for the different synthetic pathways to 2-Bromo-5-chloroaniline.

Parameter	Route 1: Reduction of Nitroaromatic	Route 2: Electrophilic Bromination	Route 3: Multi-step Synthesis from 3-Chloroaniline (B41212)
Starting Material	1-Bromo-4-chloro-2-nitrobenzene	5-Chloroaniline	3-Chloroaniline
Key Reagents	Zinc powder, Ammonium (B1175870) formate (B1220265)	N-Bromosuccinimide (NBS) or Cu(I)/NaBr/Na₂S₂O₈	Acetic anhydride (B1165640), Br₂, Cl₂, HCl, NaOH
Reaction Steps	1	1	4
Reported Yield	~75%[3]	Data not available for this specific substrate, but moderate to good yields are typical for similar reactions.[4]	Yields for each step in an analogous synthesis are reported, but the overall yield for this specific target is not available.
Purity	High, after chromatographic purification.[3]	May require purification to remove regioisomers.	High, with purification at intermediate stages.
Scalability	Good	Good	Moderate, due to the number of steps.
Key Advantages	High yield in a single step from a commercially available precursor.	Direct approach from a simple starting material.	High degree of control over regioselectivity.
Key Disadvantages	The nitro precursor might not be readily available in all labs. The reaction can be exothermic.	Potential for the formation of isomeric byproducts, requiring careful control of reaction conditions.	A lengthy process with multiple intermediate purifications, potentially lowering the overall yield.

Experimental Protocols

Route 1: Reduction of 1-Bromo-4-chloro-2-nitrobenzene

This established method involves the reduction of a nitro group to an amine.[3]

Materials:

• 1-Bromo-4-chloro-2-nitrobenzene

• Methanol (B129727)

• Ammonium formate

• Zinc powder

• Diethyl ether

• Anhydrous sodium sulfate (B86663)

• Dichloromethane

• Hexane (B92381)

• Silica (B1680970) gel

Procedure:

• Dissolve 1-bromo-4-chloro-2-nitrobenzene in methanol and gently heat the solution to 50°C.

• Slowly add a solution of ammonium formate in water to the reaction mixture.

• Carefully add zinc powder in portions, controlling the exothermic reaction to maintain a steady reflux.

• After the addition of zinc is complete, monitor the reaction for completion.

• Extract the product with diethyl ether.

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain a reddish-brown oil.

• Purify the oil by silica gel chromatography using a dichloromethane/hexane mixture.

• Concentrate the filtrate and precipitate the product by adding hexane and cooling in a dry ice bath to yield 2-bromo-5-chloroaniline as a light yellow solid.[3]

Route 2: Electrophilic Bromination of 5-Chloroaniline

Materials:

• 5-Chloroaniline

• Copper(I) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium bromide (NaBr)

• Sodium persulfate (Na₂S₂O₈)

• Acetonitrile (B52724) (CH₃CN)

• Water

Procedure (Adapted):

• To a suspension of CuSO₄·5H₂O in a mixture of acetonitrile and water, add 5-chloroaniline and stir for 15 minutes at room temperature.

• Cool the mixture to 7°C and add NaBr and Na₂S₂O₈ simultaneously in portions.

• After the addition, continue stirring at 7°C for 2 hours and then at 25°C for 22 hours.

• Quench the reaction by adding sodium thiosulfate (B1220275) (Na₂S₂O₃).

• Extract the product with an organic solvent, wash, dry, and concentrate to yield the crude product, which may require further purification to isolate the desired 2-bromo-5-chloroaniline isomer.

Route 3: Multi-step Synthesis from 3-Chloroaniline

This pathway involves the protection of the amino group, followed by sequential halogenation and deprotection. The protocol is based on the synthesis of the isomeric 4-bromo-2-chloroaniline (B1269894) and is adapted for the synthesis of the target molecule.[5][6]

Step 1: Acetylation of 3-Chloroaniline

• React 3-chloroaniline with acetic anhydride to form 3-chloroacetanilide. This protects the amino group.

Step 2: Bromination of 3-Chloroacetanilide

• Dissolve 3-chloroacetanilide in a suitable solvent like acetic acid.

• Add bromine (Br₂) to introduce a bromine atom onto the aromatic ring, likely at the position para to the activating acetamido group.

Step 3: Chlorination of the Brominated Intermediate

• The resulting bromoacetanilide (B25293) is then chlorinated using a chlorinating agent. The directing effects of the existing substituents will guide the position of the incoming chlorine atom.

Step 4: Hydrolysis of the Di-halogenated Acetanilide

• The protecting acetyl group is removed by acid or base-catalyzed hydrolysis to yield the final product, 2-bromo-5-chloroaniline.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the described synthetic routes.

Caption: Overview of synthetic pathways to 2-Bromo-5-chloroaniline.

Conclusion

The choice of synthetic route for 2-Bromo-5-chloroaniline depends on factors such as the availability of starting materials, desired scale, and the importance of isomeric purity. The reduction of 1-bromo-4-chloro-2-nitrobenzene offers a direct and high-yielding approach. Electrophilic bromination of 5-chloroaniline is a more atom-economical route but may present challenges in controlling regioselectivity. The multi-step synthesis from 3-chloroaniline provides a high degree of control but at the cost of a longer reaction sequence and potentially lower overall yield. This guide provides the necessary data and protocols to make an informed decision for the synthesis of this important chemical intermediate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. srinichem.com [srinichem.com]
• 3. benchchem.com [benchchem.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]

Validating the Structure of 2-Bromo-5-chloroaniline Derivatives using NMR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern chemistry, providing unparalleled insight into the molecular structure of novel compounds. For drug development professionals and researchers working with substituted anilines, such as derivatives of 2-Bromo-5-chloroaniline, unambiguous structural validation is critical. This guide provides a comparative analysis of NMR data for 2-Bromo-5-chloroaniline and related compounds, offering a framework for structural verification. We present experimental data from analogous structures to facilitate the interpretation of ¹H and ¹³C NMR spectra, alongside detailed experimental protocols.

Comparative Analysis of ¹H and ¹³C NMR Data

Table 1: ¹H NMR Spectral Data of Substituted Anilines (400 MHz, CDCl₃)

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2-Bromoaniline	H-3	7.14	ddd	8.0, 7.3, 1.6
H-4	6.67	td	7.7, 1.3
H-5	7.08	ddd	8.1, 7.3, 1.3
H-6	6.78	dd	8.0, 1.6
NH₂	3.84	s	-
4-Bromoaniline[1]	H-2, H-6	7.23	d	8.7
H-3, H-5	6.55	d	8.7
NH₂	3.65	br s	-
2,5-Dichloroaniline[1]	H-3	7.13-7.10	m	-
H-4	6.65-6.62	m	-
H-6	6.71	d	1.5
NH₂	4.09	br s	-
4-Chloroaniline[2]	H-2, H-6	7.12	d	8.5
H-3, H-5	6.63	d	8.4
NH₂	3.68	s	-

Table 2: ¹³C NMR Spectral Data of Substituted Anilines (100 MHz, CDCl₃)

Compound	C-1	C-2	C-3	C-4	C-5	C-6
2-Bromoaniline	144.1	109.4	132.7	119.5	128.4	115.8
4-Bromoaniline[2]	145.41	116.72	132.02	110.22	132.02	116.72
4-Chloroaniline[2]	144.95	116.25	129.13	123.16	129.13	116.25

Interpreting the Spectra of 2-Bromo-5-chloroaniline Derivatives

Based on the principles of substituent effects on aromatic rings, we can predict the expected NMR spectra for 2-Bromo-5-chloroaniline. The bromine at C-2 will induce a significant downfield shift on the C-2 carbon signal in the ¹³C NMR spectrum. In the ¹H NMR spectrum, the protons on the aromatic ring will exhibit a characteristic splitting pattern. H-6, being ortho to the bromine, is expected to be a doublet. H-3 and H-4 will likely appear as a doublet and a doublet of doublets, respectively, due to their coupling with each other.

For N-substituted derivatives, such as an N-acetylated compound, the introduction of the acetyl group will cause a downfield shift of the signals for the aromatic protons, particularly the one at the C-6 position. The NH proton will appear as a singlet further downfield. In the ¹³C NMR spectrum, the carbonyl carbon of the acetyl group will be observed around 168-170 ppm.

Experimental Protocols

A standardized protocol for acquiring high-quality ¹H and ¹³C NMR spectra for halogenated aniline (B41778) derivatives is provided below.

Sample Preparation:

• Weigh 10-20 mg of the solid aniline derivative.

• Dissolve the sample in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) in a clean, dry NMR tube.

• Ensure the sample has completely dissolved. If necessary, sonicate the sample for a few minutes.

¹H NMR Spectroscopy:

• Spectrometer: 400 MHz NMR Spectrometer

• Solvent: CDCl₃ or DMSO-d₆

• Temperature: 298 K

• Pulse Program: Standard single-pulse (zg30)

• Number of Scans: 16-32

• Relaxation Delay: 1.0 s

• Spectral Width: -2 to 12 ppm

• Reference: Tetramethylsilane (TMS) at 0.00 ppm

¹³C NMR Spectroscopy:

• Spectrometer: 100 MHz NMR Spectrometer

• Solvent: CDCl₃ or DMSO-d₆

• Temperature: 298 K

• Pulse Program: Standard proton-decoupled pulse program (e.g., zgpg30)

• Number of Scans: 1024 or more, depending on the concentration

• Relaxation Delay: 2.0 s

• Spectral Width: 0 to 200 ppm

• Reference: CDCl₃ at 77.16 ppm or DMSO-d₆ at 39.52 ppm

Visualization of the Validation Workflow

The following diagram illustrates the logical workflow for the structural validation of a 2-Bromo-5-chloroaniline derivative using NMR spectroscopy.

Caption: Workflow for NMR-based structural validation.

This comprehensive approach, combining the acquisition of high-resolution 1D and 2D NMR data with a comparative analysis against known compounds, provides a robust methodology for the unambiguous structural elucidation of 2-Bromo-5-chloroaniline derivatives. This is crucial for ensuring the identity and purity of these compounds in research and development settings.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]

A Comparative Guide to the Cross-Coupling of 2-Bromo-5-chloroaniline: Kinetic Insights and Experimental Protocols

For researchers, scientists, and drug development professionals, 2-bromo-5-chloroaniline is a versatile building block in the synthesis of complex organic molecules.[1][2] Its utility stems from the presence of two distinct halogen atoms, offering differential reactivity in cross-coupling reactions. This guide provides a comparative analysis of the kinetic aspects and experimental conditions for Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings involving this substrate, supported by data from analogous compounds to inform catalyst and reaction optimization.

The reactivity of halogens in palladium-catalyzed cross-coupling reactions generally follows the order: I > Br > OTf > Cl.[3] Consequently, the carbon-bromine bond in 2-bromo-5-chloroaniline is expected to be significantly more reactive than the carbon-chlorine bond, allowing for selective functionalization at the 2-position.[3] The weaker C-Br bond facilitates the rate-determining oxidative addition step in many catalytic cycles, leading to milder reaction conditions compared to those required for C-Cl bond activation.[4]

Performance Comparison in Cross-Coupling Reactions

While specific kinetic studies on 2-bromo-5-chloroaniline are not extensively documented in publicly available literature, a comparative performance overview can be constructed based on established principles and data from structurally similar dihaloanilines. The choice of catalyst, ligand, base, and solvent system is critical in controlling reaction efficiency and selectivity.[3]

Cross-Coupling Reaction	Typical Catalyst System	Coupling Partner	General Reactivity Profile	Key Considerations
Suzuki-Miyaura Coupling	Pd(OAc)₂, SPhos[3]	Arylboronic acid	High yields are achievable under relatively mild conditions. The electron-withdrawing nature of the chloro and amino groups can influence the electronic properties of the substrate.[5]	The choice of base (e.g., K₃PO₄, K₂CO₃) and the addition of water can be crucial for efficient transmetalation.[3][6]
Buchwald-Hartwig Amination	Pd₂(dba)₃, XPhos[4]	Amines	Generally requires more robust catalyst systems with bulky, electron-rich phosphine (B1218219) ligands to facilitate the C-N bond formation.[3][7]	The strength of the base (e.g., NaOtBu) is a critical parameter. Unproductive side reactions like hydrodehalogenation can occur.[7]
Heck Reaction	Pd(OAc)₂, PPh₃	Alkenes	The reaction involves the coupling of the aryl halide with an alkene. The regioselectivity and stereoselectivity (trans product is favored) are important aspects.[8]	Phosphine-free catalyst systems have been developed. The choice of base and solvent can significantly impact the reaction outcome.[8]

Experimental Protocols

Detailed experimental procedures are essential for reproducibility. The following are general protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions, which can be adapted for 2-bromo-5-chloroaniline.

General Protocol for Suzuki-Miyaura Coupling

This protocol is adapted from procedures for similar aryl bromides.[3][4][6]

• To a dry Schlenk tube under an inert atmosphere (e.g., Argon or Nitrogen), add 2-bromo-5-chloroaniline (1.0 equiv.), the desired arylboronic acid (1.1-1.5 equiv.), and a base such as K₃PO₄ (2.0-3.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if necessary, a ligand.

• Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene (B28343), 1,4-dioxane) and water.

• Heat the reaction mixture to 80-110 °C and monitor the reaction progress using TLC or GC/MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract the product with an organic solvent.

• The combined organic layers are then washed, dried, and concentrated. The crude product is purified by column chromatography.

General Protocol for Buchwald-Hartwig Amination

This protocol is based on established methods for the amination of aryl bromides.[4]

• In a glovebox or under an inert atmosphere, charge a reaction vessel with 2-bromo-5-chloroaniline (1.0 equiv.), the amine coupling partner (1.2 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1 mol%), a suitable phosphine ligand (e.g., XPhos, 2 mol%), and a strong base (e.g., sodium tert-butoxide, 1.4 equiv.).

• Add anhydrous toluene as the solvent and seal the vessel.

• Heat the reaction mixture to 80-110 °C with stirring for 2-24 hours.

• After cooling, quench the reaction with water and extract the product with an organic solvent.

• The combined organic extracts are washed with brine, dried over an anhydrous salt, and concentrated under reduced pressure.

• Purify the residue by flash chromatography.

General Protocol for Heck Reaction

This is a representative procedure for the Heck vinylation of aryl bromides.[8]

• To a reaction flask, add 2-bromo-5-chloroaniline (1.0 equiv.), the alkene (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and a phosphine ligand (if required).

• Add a suitable base (e.g., Et₃N, K₂CO₃) and a polar aprotic solvent such as DMF or acetonitrile.

• Heat the reaction mixture under an inert atmosphere to 80-120 °C until the starting material is consumed, as monitored by TLC or GC/MS.

• After cooling, filter the reaction mixture to remove the precipitated salts and evaporate the solvent.

• The residue is then partitioned between water and an organic solvent. The organic layer is washed, dried, and concentrated.

• The crude product is purified by column chromatography.

Mechanistic Pathways and Experimental Workflow

The following diagrams illustrate the catalytic cycles for the discussed cross-coupling reactions and a general experimental workflow for a kinetic study.

References

• 1. benchchem.com [benchchem.com]
• 2. Uses of 2-Bromo-5-chloroaniline as a synthetic intermediate_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. Heck Reaction [organic-chemistry.org]

Comparison of different reducing agents for 1-bromo-4-chloro-2-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

The selective reduction of the nitro group in 1-bromo-4-chloro-2-nitrobenzene to yield 2-bromo-5-chloroaniline is a critical transformation in the synthesis of various pharmaceutical and agrochemical compounds. The presence of two halogen substituents, bromine and chlorine, necessitates a careful choice of reducing agent to ensure high chemoselectivity and avoid dehalogenation. This guide provides an objective comparison of various reducing agents for this transformation, supported by experimental data and detailed protocols.

Performance Comparison of Reducing Agents

The selection of an appropriate reducing agent is paramount for achieving a high yield and purity of the desired aniline (B41778) product while preserving the halogen functionalities. Below is a summary of the performance of several common reducing agents.

Reducing Agent/System	Catalyst/Reagents	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Notes
Metal/Acid Reduction
Iron (Fe) / HCl	Iron powder, Hydrochloric acid	Ethanol (B145695)/Water	Reflux	2 h	~65% (estimated for similar substrate)	A classic and cost-effective method. The yield is based on the reduction of a structurally similar substrate, 3-bromo-2,5-dimethoxynitrobenzene.[1]
Stannous Chloride (SnCl₂)	SnCl₂·2H₂O	Ethanol	30	2 h	~35% (estimated for similar substrate)	A mild reducing agent, but may require stoichiometric amounts and can lead to tin-based waste. The yield is based on the reduction of 3-bromo-2,5-dimethoxynitrobenzene.[1]
Catalytic Hydrogenation
Raney® Nickel	Raney® Ni, Hydrogen gas	Methanol (B129727) or Ethanol	25-60	2-8 h	>90 (typical)	Often preferred over Pd/C for halogenated compounds to minimize dehalogenation. Requires specialized hydrogenation equipment.
Catalytic Transfer Hydrogenation
Zinc (Zn) / Ammonium (B1175870) Formate (B1220265)	Zinc powder, Ammonium formate	Methanol/Water	50 (reflux)	Not specified	Not specified	A convenient alternative to catalytic hydrogenation with hydrogen gas. A detailed protocol is available, but the yield was not reported.
Sulfide Reduction (Zinin Reduction)
Sodium Sulfide (Na₂S)	Na₂S·9H₂O	Ethanol/Water	Reflux	Not specified	High (typical)	Known for its high chemoselectivity in the presence of aryl halides. The reaction involves the in-situ formation of polysulfides as the active reducing species.

Experimental Protocols

Detailed methodologies for the key reduction experiments are provided below.

Reduction using Iron (Fe) in Acidic Medium

This protocol is adapted from a general procedure for the reduction of nitroarenes using iron powder.[1]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Iron powder

• Ethanol

• Water

• Concentrated Hydrochloric Acid

• Sodium bicarbonate solution

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, suspend 1-bromo-4-chloro-2-nitrobenzene (1.0 eq) and iron powder (3.0-5.0 eq) in a mixture of ethanol and water (e.g., 7:3 v/v).

• Heat the mixture to reflux with vigorous stirring.

• Slowly add concentrated hydrochloric acid (0.1-0.2 eq) to the refluxing suspension.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts.

• Wash the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford the crude 2-bromo-5-chloroaniline.

• Purify the product by column chromatography or recrystallization.

Reduction using Stannous Chloride (SnCl₂)

This protocol is a general method for the reduction of nitroarenes using stannous chloride dihydrate.[1]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Ethyl acetate

• Potassium hydroxide (B78521) solution (2M)

• Anhydrous sodium sulfate

Procedure:

• Dissolve 1-bromo-4-chloro-2-nitrobenzene (1.0 eq) in ethanol in a round-bottom flask.

• Add stannous chloride dihydrate (4.0-5.0 eq) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating. For enhanced reaction rates, ultrasonic irradiation can be applied.[1]

• Monitor the reaction by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and a 2M potassium hydroxide solution to precipitate tin salts.

• Separate the organic layer, wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

• Purify by appropriate methods such as column chromatography.

Catalytic Transfer Hydrogenation using Zinc and Ammonium Formate

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Zinc powder

• Ammonium formate

• Methanol

• Water

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Dissolve 1-bromo-4-chloro-2-nitrobenzene (1.0 eq) in methanol in a reaction vessel.

• Gently heat the solution to 50 °C.

• Slowly add a solution of ammonium formate (8.0 eq) in water to the reaction mixture.

• Carefully add zinc powder (4.0 eq) in portions to control the exothermic reaction and maintain a steady reflux.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture and extract the product with diethyl ether.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution to obtain the crude 2-bromo-5-chloroaniline.

• Purify as needed.

Experimental Workflow and Logical Relationships

The general workflow for the reduction of 1-bromo-4-chloro-2-nitrobenzene to 2-bromo-5-chloroaniline can be visualized as a series of sequential steps.

References

• 1. researchgate.net [researchgate.net]

Unveiling Synthesis Byproducts: A Spectroscopic Guide to 2-Bromo-5-chloroaniline Purity

A detailed spectroscopic comparison of 2-Bromo-5-chloroaniline and its potential synthesis byproducts is crucial for researchers, scientists, and drug development professionals. This guide provides an objective analysis of key spectroscopic data to aid in the unambiguous identification of impurities, ensuring the quality and reliability of research and development outcomes.

The synthesis of 2-Bromo-5-chloroaniline, a key intermediate in the pharmaceutical and agrochemical industries, can yield a variety of byproducts depending on the chosen synthetic route. The most common method involves the reduction of 1-bromo-4-chloro-2-nitrobenzene. An alternative route is the bromination of 4-chloroaniline (B138754). Incomplete reactions, side reactions, or the presence of impurities in starting materials can lead to a range of structurally similar compounds that can be challenging to distinguish from the desired product. This guide focuses on the spectroscopic identification of 2-Bromo-5-chloroaniline and compares its spectral features with those of common byproducts, including unreacted starting materials and isomeric or over-halogenated species.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-Bromo-5-chloroaniline and its potential byproducts. These values are essential for distinguishing the target molecule from common impurities.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
2-Bromo-5-chloroaniline	Aromatic protons typically appear in the range of 6.5-7.5 ppm. The specific splitting pattern is a key identifier.	Aromatic carbons typically appear in the range of 115-150 ppm.
1-Bromo-4-chloro-2-nitrobenzene	Aromatic protons are deshielded by the nitro group, appearing further downfield compared to the aniline (B41778) product, typically in the 7.5-8.5 ppm range.	The carbon attached to the nitro group is significantly deshielded.
4-Chloroaniline	Aromatic protons show a characteristic AA'BB' splitting pattern.[1][2][3]	Exhibits four distinct aromatic carbon signals.[2][3]
4-Bromo-2-chloroaniline	The chemical shifts and splitting patterns of the three aromatic protons will differ significantly from 2-Bromo-5-chloroaniline due to the different substitution pattern.[4][5]	The positions of the carbon signals will be distinct from the target compound.[4]
2,6-Dibromo-4-chloroaniline	The two equivalent aromatic protons will appear as a singlet.[6]	Due to symmetry, fewer aromatic carbon signals will be observed compared to the target molecule.[7][8]

Table 2: Mass Spectrometry and IR Spectroscopy Data

Compound	Molecular Ion (m/z)	Key IR Absorptions (cm⁻¹)
2-Bromo-5-chloroaniline	205/207/209 (characteristic isotopic pattern for Br and Cl)[9][10]	N-H stretching (typically 3300-3500 cm⁻¹), C-H aromatic stretching (~3000-3100 cm⁻¹), C=C aromatic stretching (~1400-1600 cm⁻¹), C-Br and C-Cl stretching (fingerprint region).[11]
1-Bromo-4-chloro-2-nitrobenzene	235/237/239[12]	Strong asymmetric and symmetric NO₂ stretching (typically ~1530 and ~1350 cm⁻¹), C-H aromatic stretching, C=C aromatic stretching, C-Br and C-Cl stretching.[13][14]
4-Chloroaniline	127/129[15][16][17]	N-H stretching, C-H aromatic stretching, C=C aromatic stretching, C-Cl stretching.[18][19][20][21][22]
4-Bromo-2-chloroaniline	205/207/209[4][23]	N-H stretching, C-H aromatic stretching, C=C aromatic stretching, C-Br and C-Cl stretching.[4][24][25]
2,6-Dibromo-4-chloroaniline	283/285/287/289[7]	N-H stretching, C-H aromatic stretching, C=C aromatic stretching, C-Br and C-Cl stretching.[26]

Experimental Protocols

Accurate spectroscopic analysis is contingent on appropriate sample preparation and data acquisition parameters. The following are generalized protocols for the key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition (¹H NMR): Acquire the spectrum on a 300 MHz or higher field NMR spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Acquisition (¹³C NMR): Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time and a larger number of scans are typically required compared to ¹H NMR.

Mass Spectrometry (MS):

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as electron ionization (EI) for volatile compounds or electrospray ionization (ESI) for less volatile or thermally labile compounds. Gas chromatography-mass spectrometry (GC-MS) is often used for analyzing synthesis reaction mixtures.

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500) to observe the molecular ion and characteristic fragment ions.

Infrared (IR) Spectroscopy:

• Sample Preparation: Prepare the sample as a thin film on a salt plate (e.g., NaCl or KBr), as a KBr pellet, or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the empty sample compartment or ATR crystal before running the sample.

Visualizing Synthesis and Byproduct Formation

The following diagrams illustrate the primary synthesis route for 2-Bromo-5-chloroaniline and the formation of a potential isomeric byproduct from an alternative synthesis.

References

• 1. 4-Chloroaniline(106-47-8) 1H NMR [m.chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. Page loading... [wap.guidechem.com]
• 4. 4-Bromo-2-chloroaniline | C6H5BrClN | CID 610169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. 2,6-Dibromo-4-chloroaniline (874-17-9) 1H NMR [m.chemicalbook.com]
• 7. 2,6-Dibromo-4-chloroaniline | C6H4Br2ClN | CID 625286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. spectrabase.com [spectrabase.com]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. PubChemLite - 2-bromo-5-chloroaniline (C6H5BrClN) [pubchemlite.lcsb.uni.lu]
• 11. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. spectrabase.com [spectrabase.com]
• 13. dev.spectrabase.com [dev.spectrabase.com]
• 14. spectrabase.com [spectrabase.com]
• 15. 4-Chloroaniline(106-47-8) MS [m.chemicalbook.com]
• 16. ez.restek.com [ez.restek.com]
• 17. massbank.eu [massbank.eu]
• 18. 4-Chloroaniline | ClC6H4NH2 | CID 7812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. The IR Spectrum of 4-chloroaniline [wwwchem.uwimona.edu.jm]
• 20. IR of 4-chloroaniline [wwwchem.uwimona.edu.jm]
• 21. 4-Chloroaniline(106-47-8) IR Spectrum [m.chemicalbook.com]
• 22. p-Chloroaniline [webbook.nist.gov]
• 23. 4-Bromo-2-chloroaniline(38762-41-3) MS [m.chemicalbook.com]
• 24. 4-Bromo-2-chloroaniline(38762-41-3) IR Spectrum [chemicalbook.com]
• 25. Solved This is an IR of 4-bromo-2-chloroaniline. Please | Chegg.com [chegg.com]
• 26. researchgate.net [researchgate.net]

Assessing the Chemoselectivity of Reactions with 2-Bromo-5-chloroaniline: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the strategic functionalization of aromatic scaffolds is a cornerstone of molecular design. 2-Bromo-5-chloroaniline serves as a valuable building block, offering two distinct halogenated positions for sequential, chemoselective reactions. This guide provides a comparative analysis of the reactivity of the carbon-bromine (C-Br) versus the carbon-chlorine (C-Cl) bond in 2-Bromo-5-chloroaniline, focusing on palladium-catalyzed cross-coupling reactions. The presented data, compiled from analogous systems, and detailed experimental protocols aim to inform synthetic strategy and facilitate the efficient construction of complex molecular architectures.

The Principle of Chemoselectivity: A Tale of Two Halogens

The ability to selectively functionalize one halogen in the presence of another hinges on the inherent differences in their reactivity towards oxidative addition to a low-valent metal catalyst, typically palladium(0). The established order of reactivity for aryl halides in these transformations is:

Ar-I > Ar-Br > Ar-Cl > Ar-F

This reactivity trend is primarily governed by the carbon-halogen bond dissociation energy; the weaker the bond, the more readily it undergoes oxidative addition, which is often the rate-determining step in the catalytic cycle. For 2-Bromo-5-chloroaniline, this principle dictates that the C-Br bond will be significantly more reactive than the C-Cl bond, enabling selective functionalization at the bromine-substituted position.

Comparative Performance in Cross-Coupling Reactions

Two of the most powerful and versatile cross-coupling methodologies in modern organic synthesis are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation. The following sections provide a comparative overview of the expected performance of 2-Bromo-5-chloroaniline in these key reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for the formation of biaryl structures. The chemoselective coupling of 2-Bromo-5-chloroaniline with various boronic acids is anticipated to proceed with high selectivity for the C-Br bond.

Table 1: Representative Yields for Selective Suzuki-Miyaura Coupling of Dihaloaromatics

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%) of Mono-brominated Product
1	2-Bromo-5-chloroaniline (analog)	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	~85%
2	2-Bromo-5-chloroaniline (analog)	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃	1,4-Dioxane	100	~92%
3	2-Bromo-5-chloroaniline (analog)	3-Fluorophenylboronic acid	Pd(OAc)₂/SPhos (2)	K₃PO₄	THF/H₂O	80	~78%
4	2-Bromo-5-chloroaniline (analog)	2-Thiopheneboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	DME/H₂O	95	~88%

Note: Yields are based on typical results for analogous dihaloaromatic substrates and serve as a predictive guide.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of C-N bonds, a crucial linkage in many biologically active molecules. Similar to the Suzuki-Miyaura coupling, high chemoselectivity for the C-Br bond is expected. The choice of ligand is critical, with bulky, electron-rich phosphine (B1218219) ligands often favoring high reactivity and selectivity.

Table 2: Representative Yields for Selective Buchwald-Hartwig Amination of Dihaloaromatics

| Entry | Aryl Halide | Amine | Catalyst (mol%) | Ligand (mol%) | Base | Solvent | Temp (°C) | Yield (%) of Mono-brominated Product | |---|---|---|---|---|---|---|---| | 1 | 2-Bromo-5-chloroaniline (analog) | Morpholine | Pd₂(dba)₃ (2) | XPhos (4) | NaOtBu | Toluene | 100 | >90% | | 2 | 2-Bromo-5-chloroaniline (analog) | Aniline | Pd(OAc)₂ (2) | RuPhos (4) | K₂CO₃ | t-BuOH | 110 | ~85% | | 3 | 2-Bromo-5-chloroaniline (analog) | Pyrrolidine | Pd(OAc)₂ (1.5) | DavePhos (3) | LiHMDS | THF | 80 | >95% | | 4 | 2-Bromo-5-chloroaniline (analog) | Benzophenone imine (NH₃ equiv.) | Pd₂(dba)₃ (2) | BINAP (3) | NaOtBu | Toluene | 100 | ~80% |

Note: Yields are based on typical results for analogous dihaloaromatic substrates and serve as a predictive guide.

Experimental Protocols

Synthesis of 2-Bromo-5-chloroaniline

A common route to 2-Bromo-5-chloroaniline involves the reduction of 1-bromo-4-chloro-2-nitrobenzene.[1]

Materials:

• 1-bromo-4-chloro-2-nitrobenzene

• Methanol (B129727)

• Ammonium (B1175870) formate (B1220265)

• Zinc powder

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Dichloromethane

• Hexane

• Silica (B1680970) gel

Procedure:

• Dissolve 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol) in 2.5 L of methanol in a suitable reaction vessel.

• Gently heat the solution to 50 °C.

• Slowly add a solution of ammonium formate (303 g, 4.81 mol) in 500 mL of water.

• Carefully add zinc powder (155 g, 2.36 mol) in small portions, controlling the exothermic reaction to maintain a steady reflux.

• After the addition of zinc is complete, monitor the reaction for completion.

• Extract the product with diethyl ether (5 x 200 mL).

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain a reddish-brown oil.

• Redissolve the oil in a dichloromethane/hexane mixture and filter through a short column of silica gel.

• Concentrate the filtrate to yield the product.

General Protocol for Selective Suzuki-Miyaura Coupling

Materials:

• 2-Bromo-5-chloroaniline

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 - 3.0 equivalents)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-5-chloroaniline, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst under the inert atmosphere.

• Add the degassed solvent mixture.

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

General Protocol for Selective Buchwald-Hartwig Amination

Materials:

• 2-Bromo-5-chloroaniline

• Amine (1.1 - 1.5 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 1.2 - 2.0 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precatalyst, ligand, and base to a dry Schlenk tube.

• Add 2-Bromo-5-chloroaniline and the amine.

• Add the anhydrous, degassed solvent.

• Seal the tube and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Partition the mixture between an organic solvent and water.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the product by column chromatography.

Visualizing Reaction Pathways and Workflows

Caption: Decision workflow for the selective functionalization of 2-Bromo-5-chloroaniline.

Caption: Experimental workflow for a selective Suzuki-Miyaura coupling reaction.

Conclusion

2-Bromo-5-chloroaniline is a versatile building block that allows for predictable and selective functionalization. The significant difference in reactivity between the C-Br and C-Cl bonds enables the preferential formation of C-C or C-N bonds at the 2-position via Suzuki-Miyaura or Buchwald-Hartwig reactions, respectively. By carefully selecting the catalyst, ligand, and reaction conditions, researchers can achieve high yields of mono-functionalized products, preserving the chlorine atom for subsequent transformations. This guide provides a foundational understanding and practical protocols to leverage the chemoselectivity of 2-Bromo-5-chloroaniline in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

• 1. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the performance of 2-Bromo-5-chloroaniline in drug discovery scaffolds

For researchers, scientists, and drug development professionals, the selection of foundational chemical structures is a critical step in the synthesis of novel therapeutic agents. Among the versatile building blocks available, 2-Bromo-5-chloroaniline stands out for its unique reactivity and potential in creating diverse molecular architectures. This guide provides an objective comparison of its performance against other alternatives, supported by experimental data, to inform its strategic use in drug discovery.

2-Bromo-5-chloroaniline is a dihalogenated aniline (B41778) that serves as a important intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] Its utility in drug discovery is primarily attributed to the differential reactivity of its bromine and chlorine substituents, allowing for selective and sequential chemical modifications. This enables the construction of complex molecules with potential therapeutic applications, including the development of inhibitors for key biological targets in oncology.[2][3]

Comparative Performance in Key Synthetic Reactions

The performance of 2-Bromo-5-chloroaniline in common cross-coupling reactions, which are fundamental to modern drug synthesis, is a key indicator of its utility. The presence of both a bromo and a chloro substituent allows for selective reactions, as the carbon-bromine bond is generally more reactive than the carbon-chlorine bond in palladium-catalyzed couplings.[4] This differential reactivity is advantageous for sequential derivatization.

Below is a comparative summary of expected yields in major cross-coupling reactions for bromo- versus chloro-substituted anilines, providing a benchmark for the expected performance of 2-Bromo-5-chloroaniline.

Reaction	Substrate	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Suzuki-Miyaura Coupling	3-Bromoaniline	Pd(dppf)Cl₂	K₂CO₃	DME	80	12	95
3-Chloroaniline	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene (B28343)	100	18	85
Buchwald-Hartwig Amination	3-Bromoaniline	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	2	92
3-Chloroaniline	Pd(OAc)₂ / RuPhos	K₃PO₄	t-AmylOH	110	24	88
Sonogashira Coupling	2-Bromo-5-chloroaniline	Pd(PPh₃)₂Cl₂, CuI	Et₃N	THF	65	-	88

This data is compiled from representative literature on analogous compounds to illustrate the generally higher reactivity of bromo-substituted anilines.[5][6]

Application in the Synthesis of Targeted Cancer Therapeutics

2-Bromo-5-chloroaniline is a valuable scaffold for the development of targeted cancer therapies, particularly inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and the c-Myc/Max transcription factor complex.

VEGFR-2 Inhibitors

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.[7] Inhibition of VEGFR-2 signaling is a clinically validated strategy in oncology.[7] While direct synthesis of VEGFR-2 inhibitors from 2-Bromo-5-chloroaniline is not extensively documented in publicly available literature, the IC50 values of existing aniline-based VEGFR-2 inhibitors provide a benchmark for the potential potency of compounds derived from this scaffold.

Compound Class	Representative Inhibitor	Target Kinase	IC50 (nM)
4-Anilino-2-vinyl-quinazolines	Compound 8h	VEGFR-2	60.27
Nicotinamide-based derivatives	Compound 6	VEGFR-2	60.83
Piperazinylquinoxaline-based derivatives	Compound 11	VEGFR-2	190
Indolin-2-one scaffold	Compound 17a	VEGFR-2	78

This table presents IC50 values of various aniline-containing compounds against VEGFR-2, demonstrating the potential for potent inhibitors based on this general structure.[8][9][10][11]

c-Myc/Max Inhibitors

The c-Myc oncoprotein, in a heterodimeric complex with Max, is a critical transcription factor that is overexpressed in a majority of human cancers.[12] The development of small molecules that inhibit the c-Myc/Max interaction is a promising therapeutic strategy. 2-Bromo-5-chloroaniline has been identified as a starting material for the synthesis of compounds that can inhibit the c-Myc/Max/DNA complex formation.[3]

Compound Class	Representative Inhibitor	Target	IC50 (µM)
Phenoxy-N-phenylaniline derivative	Compound B13	HT29 and HCT116 cells	0.29 and 0.64
Rhodanine derivatives	c-Myc-i7	PANC1, MCF7, DU-145, A549 cells	as low as 1.6

This table showcases the potency of c-Myc inhibitors derived from aniline-based scaffolds.[12][13]

Experimental Protocols

Detailed methodologies for key synthetic transformations involving halogenated anilines are provided below. These protocols can be adapted for 2-Bromo-5-chloroaniline.

General Protocol for Suzuki-Miyaura Coupling

This reaction is fundamental for creating carbon-carbon bonds.

• To an oven-dried Schlenk tube, add the haloaniline (1.0 equiv.), arylboronic acid (1.1-1.5 equiv.), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv.).

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand if required.

• Add a degassed solvent (e.g., a mixture of toluene and water).

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor by TLC or GC/MS until the starting material is consumed.

• After cooling, dilute the reaction with an organic solvent, wash with water and brine, dry over anhydrous sulfate, and purify by column chromatography.[6]

General Protocol for Buchwald-Hartwig Amination

This reaction is a powerful method for forming carbon-nitrogen bonds.

• To an oven-dried Schlenk tube, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-3 mol%) and a strong base (e.g., NaOtBu, 1.2-1.5 equiv.).

• Seal the tube, then evacuate and backfill with an inert gas.

• Add a solution of the haloaniline (1.0 equiv.) in an anhydrous, degassed solvent (e.g., toluene or dioxane).

• Add the amine (1.1-1.2 equiv.).

• Heat the reaction mixture (e.g., 80-110 °C) with stirring and monitor its progress.[6]

General Protocol for Sonogashira Coupling

This reaction is used to form carbon-carbon bonds between a terminal alkyne and an aryl halide.

• To a Schlenk flask, add the haloaniline (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), and the copper(I) co-catalyst (e.g., CuI, 1-10 mol%).

• Evacuate and backfill with an inert gas.

• Add an anhydrous, degassed solvent (e.g., THF or DMF) and an amine base (e.g., Et₃N or i-Pr₂NEt).

• Add the terminal alkyne (1.1-1.5 equiv.) dropwise.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) until completion.

• Work up by removing the solvent, partitioning between water and an organic solvent, washing, drying, and purifying.[6][14]

Visualizing Key Pathways and Workflows

To better understand the biological context and experimental processes, the following diagrams are provided.

Experimental Workflow for Cross-Coupling Reactions.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. commerce.bio-rad.com [commerce.bio-rad.com]
• 10. dovepress.com [dovepress.com]
• 11. Design, Synthesis, Molecular Modeling, and Anticancer Evaluation of New VEGFR-2 Inhibitors Based on the Indolin-2-One Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and biological evaluation of a novel c-Myc inhibitor against colorectal cancer via blocking c-Myc/Max heterodimerization and disturbing its DNA binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Development, synthesis and validation of improved c-Myc/Max inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sonogashira Coupling | NROChemistry [nrochemistry.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-5-chloroaniline: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper handling and disposal of 2-Bromo-5-chloroaniline, ensuring the safety of laboratory personnel and compliance with regulations.

2-Bromo-5-chloroaniline is a chemical compound that requires careful handling and specific disposal procedures due to its hazardous properties. This guide provides a step-by-step approach for researchers, scientists, and drug development professionals to safely manage and dispose of this substance.

Hazard Identification and Safety Precautions

2-Bromo-5-chloroaniline is classified as harmful and an irritant. It is crucial to be aware of its potential health effects to ensure appropriate safety measures are in place.

Summary of Hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Skin Corrosion/Irritation: Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][3]

Hazard Statement	GHS Classification
H302: Harmful if swallowed	Acute Toxicity, Oral (Cat. 4)
H312: Harmful in contact with skin	Acute Toxicity, Dermal (Cat. 4)
H332: Harmful if inhaled	Acute Toxicity, Inhalation (Cat. 4)
H315: Causes skin irritation	Skin Irritation (Cat. 2)
H319: Causes serious eye irritation	Eye Irritation (Cat. 2A)
H335: May cause respiratory irritation	STOT - SE (Cat. 3)

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling 2-Bromo-5-chloroaniline, the use of appropriate personal protective equipment is mandatory.

• Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[3][4]

• Skin Protection: Handle with chemical-resistant gloves.[4] Wear impervious clothing to prevent skin contact.[3]

• Respiratory Protection: In case of insufficient ventilation or when exposure limits may be exceeded, use a NIOSH-approved respirator with an appropriate cartridge.[3]

Disposal Procedures

The proper disposal of 2-Bromo-5-chloroaniline is critical to prevent environmental contamination and ensure regulatory compliance. The primary method of disposal is through a licensed waste disposal company.

Step-by-Step Disposal Protocol:

• Segregation and Collection:

  • Collect waste 2-Bromo-5-chloroaniline and any contaminated materials (e.g., weighing paper, gloves, wipes) in a designated, properly labeled, and sealed waste container.

  • Ensure the container is compatible with the chemical. Lined metal or plastic pails are suitable options.[5]

• Storage:

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[5]

  • Keep the container tightly closed.[5][6]

• Engage a Licensed Waste Disposal Company:

  • Contact a licensed professional waste disposal service to arrange for the pickup and disposal of the chemical waste.[4]

  • Provide the waste disposal company with a complete and accurate description of the waste, including its chemical composition and any known hazards.

• Approved Disposal Methods:

  • The recommended method of disposal is incineration.[3][4][7] This should be carried out in a chemical incinerator equipped with an afterburner and a flue gas scrubber to neutralize harmful combustion products.[4][7]

  • Alternatively, the material can be sent to a licensed chemical destruction plant.[3]

• Contaminated Packaging:

  • Dispose of contaminated packaging as unused product.[4]

  • Containers can be triple-rinsed with an appropriate solvent. The rinsate should be collected and disposed of as hazardous waste. The rinsed containers can then be offered for recycling or reconditioning.[3]

Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental contamination:

• Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure adequate ventilation.[4]

• Control and Contain: Prevent further leakage or spillage if it is safe to do so.[4] Avoid the generation of dust.[4][5]

• Clean-up:

  • Wearing appropriate PPE, carefully sweep up the spilled solid material.[4][6]

  • Place the swept-up material into a suitable, closed container for disposal.[4][5]

• Decontamination: Wash the spill area thoroughly with soap and water.

Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of 2-Bromo-5-chloroaniline.

Caption: Disposal workflow for 2-Bromo-5-chloroaniline.

References

• 1. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. leap.epa.ie [leap.epa.ie]
• 3. echemi.com [echemi.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. synquestlabs.com [synquestlabs.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-Bromo-5-chloroaniline

Essential safety protocols and logistical guidance for the handling and disposal of 2-Bromo-5-chloroaniline are critical for ensuring a safe laboratory environment. This guide provides detailed procedural information for researchers, scientists, and drug development professionals to minimize risks and manage this chemical compound effectively.

2-Bromo-5-chloroaniline is a halogenated aromatic compound that serves as a valuable building block in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] However, its handling requires strict adherence to safety protocols due to its potential hazards. The compound is classified as harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and eye irritation, as well as respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE) and Safety Measures

A multi-layered approach to personal protection is mandatory to prevent exposure. The following table summarizes the required PPE and safety measures when handling 2-Bromo-5-chloroaniline.

Protection Type	Specification	Rationale and Best Practices
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards.[5]	Protects against splashes and dust, preventing serious eye irritation.
Hand Protection	Chemical-resistant, impervious gloves (e.g., Nitrile rubber). Gloves must be inspected prior to use.[6]	Prevents skin contact, which can be harmful. Use proper glove removal technique to avoid contamination.[6]
Body Protection	Flame-resistant and impervious clothing. A lab coat should be worn at all times.	Protects skin from accidental contact and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved full-face respirator with appropriate cartridges for organic vapors and particulates if exposure limits are exceeded or irritation is experienced.[5]	Essential for preventing respiratory tract irritation from dust or vapors. All work with powders should ideally be conducted within a fume hood.
Engineering Controls	Work in a well-ventilated area, preferably in a certified chemical fume hood.[3][5]	Minimizes the concentration of airborne dust and vapors, reducing the risk of inhalation.

Procedural Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and disposal of 2-Bromo-5-chloroaniline in a laboratory setting.

Safe handling and disposal workflow.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

• Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[3][7]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water. Seek medical attention if irritation persists.[8]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5][8]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[5][6]

Storage and Disposal Plan

Storage: Store 2-Bromo-5-chloroaniline in a tightly closed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[1][5] The storage area should be locked up or accessible only to authorized personnel.

Disposal: All materials contaminated with 2-Bromo-5-chloroaniline must be treated as hazardous waste.

• Segregation: Collect all waste, including contaminated PPE, absorbent materials, and empty containers, in a dedicated and clearly labeled hazardous waste container.

• Containerization: Ensure the waste container is sealed to prevent leaks or spills.

• Professional Disposal: Arrange for the disposal of the waste through a licensed professional waste disposal service.[6] Adhere to all local, state, and federal regulations for the disposal of halogenated organic compounds. Do not dispose of this chemical into the environment.[6]

References

• 1. srinichem.com [srinichem.com]
• 2. 2-Bromo-5-chloroaniline | C6H5BrClN | CID 11310276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-BROMO-2-CHLOROANILINE - Safety Data Sheet [chemicalbook.com]
• 4. leap.epa.ie [leap.epa.ie]
• 5. echemi.com [echemi.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. fishersci.com [fishersci.com]